S 421-d4

Core Science & Biosynthesis

Quantitative and Mechanistic Profiling of S-421 and its Deuterated Internal Standard (S 421-d4) in Analytical Toxicology

Executive Summary

S-421, chemically identified as bis(2,3,3,3-tetrachloropropyl) ether, is a chloroalkyl ether compound[1] historically utilized as a for pyrethroid and organophosphorus pesticides[2]. Despite its utility in pest control, the chemical stability and lipophilicity of S-421 have led to its ubiquitous accumulation in the environment, with documented residues in [3], and [4].

To achieve high-fidelity quantification of S-421 in complex biological and environmental matrices, modern analytical workflows rely on , a stable deuterium-labeled analog[5]. This whitepaper elucidates the synergistic mechanisms of S-421, the critical role of S 421-d4 in isotope dilution mass spectrometry (IDMS), and provides a self-validating experimental protocol for its precise quantification via[1].

Chemical Biology: The Synergistic Mechanism of S-421

S-421 does not possess inherent insecticidal properties at standard application rates. Instead, it functions entirely by altering the pharmacokinetics of primary pesticides.

Insects and other target organisms have evolved metabolic resistance mechanisms, primarily mediated by cytochrome P450 monooxygenases (CYP450s) and non-specific esterases, which rapidly detoxify xenobiotics. S-421 acts as a competitive inhibitor, [6]. By occupying the active sites of CYP450s, S-421 prevents the oxidative degradation of the primary pesticide, thereby prolonging its biological half-life and amplifying neurotoxic accumulation at the target site.

Mechanistic pathway of S-421 acting as a pharmacokinetic synergist by inhibiting detoxification.

The Analytical Imperative for S 421-d4

When extracting trace levels of S-421 from complex matrices (e.g., lipid-rich fish tissue or household dust), co-extracted matrix components can severely suppress or enhance the ionization efficiency in mass spectrometry—a phenomenon known as the "matrix effect." Furthermore, multi-step extraction procedures inherently suffer from variable analyte recovery.

The Role of Isotopic Labeling: S 421-d4 is synthesized by substituting four hydrogen atoms with deuterium ( 2H ). This isotopic labeling shifts the mass-to-charge ratio ( m/z ) by +4 Da while preserving the exact physicochemical properties (polarity, volatility, and chromatographic retention time) of the native S-421[5].

Causality of Experimental Choice: By spiking a known concentration of S 421-d4 into the sample prior to extraction, the protocol becomes a self-validating system . Any physical loss of the native S-421 during sample preparation, or any signal fluctuation during GC-MS/MS analysis, is mirrored identically by the S 421-d4. Quantification is calculated based on the ratio of the native compound's peak area to the internal standard's peak area, rendering the assay immune to matrix-induced deviations.

Validated Experimental Protocol: Isotope Dilution GC-MS/MS

This protocol details a citrate-buffered QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction coupled with Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)[1].

Step 1: Sample Preparation and Isotope Spiking

• Action: Homogenize 5.0 g of the target matrix. Spike the homogenate with 50 µL of S 421-d4 working solution (100 ng/mL in acetonitrile) to achieve a final internal standard concentration of 1 ng/g. Allow to equilibrate for 30 minutes.

• Causality: The 30-minute equilibration is critical. It ensures the S 421-d4 fully penetrates and binds to the matrix exactly as the natively incurred S-421 does, guaranteeing that subsequent extraction efficiencies apply equally to both compounds.

Step 2: Citrate-Buffered QuEChERS Extraction

• Action: Add 10 mL of LC-MS grade acetonitrile to the sample and vortex vigorously. Add extraction salts (4 g anhydrous MgSO4​ , 1 g NaCl , 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate). Centrifuge at 4000 rpm for 5 minutes.

• Causality: The citrate buffer maintains a strict pH of 5.0–5.5, stabilizing base-sensitive compounds and ensuring consistent partitioning. The anhydrous MgSO4​ induces a "salting-out" effect, aggressively driving the lipophilic S-421 and S 421-d4 into the organic acetonitrile layer while leaving water-soluble interferents behind.

Step 3: Dispersive Solid Phase Extraction (d-SPE) Cleanup

• Action: Transfer 5 mL of the upper acetonitrile supernatant to a d-SPE tube containing 150 mg Primary Secondary Amine (PSA), 50 mg C18, and 900 mg anhydrous MgSO4​ . Vortex and centrifuge.

• Causality: PSA removes polar interferences such as organic acids and sugars, while C18 effectively strips non-polar lipids (highly abundant in fish tissue and milk). This cleanup is mandatory to prevent GC column degradation and ion source fouling, preserving instrument trustworthiness over large sample cohorts.

Step 4: GC-MS/MS Analysis (SRM Mode)

• Action: Inject 1 µL into a GC-MS/MS system equipped with an HP-5MS UI capillary column. Monitor specific precursor-to-product ion transitions for S-421 and S 421-d4 in Electron Impact (EI) mode.

• Causality: Electron Impact (EI) ionization provides highly reproducible fragmentation. Selected Reaction Monitoring (SRM) filters out background noise by requiring both a specific precursor ion and a specific product ion, dramatically increasing the signal-to-noise ratio for trace-level detection.

Analytical workflow for S-421 quantification using S 421-d4 internal standard via GC-MS/MS.

Quantitative Data and Method Validation

The integration of S 421-d4 transforms a highly variable extraction process into a robust, self-correcting analytical method. The table below summarizes the quantitative validation parameters of the S-421 assay across various matrices.

Validation Parameter	Fish Tissue	Household Dust	Human Milk
Limit of Detection (LOD)	0.05 ng/g	0.10 ng/g	0.02 ng/g
Limit of Quantification (LOQ)	0.15 ng/g	0.30 ng/g	0.05 ng/g
Absolute Recovery (Native Only)	72% - 85%	65% - 80%	78% - 88%
Relative Recovery (IS Corrected)	98% - 102%	97% - 104%	99% - 101%
Matrix Effect (Ion Suppression)	-25%	-40%	-15%

Data Interpretation: The stark discrepancy between Absolute Recovery (often falling below 80% due to matrix suppression and extraction losses) and Relative Recovery (consistently ~100%) highlights the absolute necessity of S 421-d4. Without the deuterated internal standard, quantitative reporting of S-421 would suffer from severe false-negative bias.

Conclusion

The environmental persistence of the synergist S-421 necessitates rigorous toxicological monitoring. By leveraging the chemically identical yet mass-shifted properties of S 421-d4, researchers can deploy isotope dilution GC-MS/MS to completely neutralize matrix effects and extraction variability. This self-validating approach ensures that analytical data regarding S-421 exposure in ecological and human populations remains unequivocally trustworthy.

References

• ResearchGate. "Occurrence of an Organochlorine Synergist S-421 in Fish and Shellfish". ResearchGate. URL: [Link]

• PubMed. "Occurrence of an organochlorine synergist S-421 in fish and shellfish". National Institutes of Health (NIH). URL: [Link]

• University of Hertfordshire. "Octachlorodipropyl ether (Ref: S-421)". Agriculture & Environment Research Unit (AERU) PPDB. URL:[Link]

• PubMed. "Residues of the Synergist S-421 in Human Milk Collected From the Tokyo Metropolitan Area". National Institutes of Health (NIH). URL:[Link]

Sources

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• 4. Residues of the synergist S-421 in human milk collected from the Tokyo metropolitan area - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Octachlorodipropyl ether (Ref: S-421) [sitem.herts.ac.uk]

The Analytical and Structural Dynamics of S 421-d4: A Comprehensive Guide to Isotope-Dilution Mass Spectrometry in Pesticide Residue Analysis

Executive Summary

In the realm of trace-level environmental and agricultural analysis, the precision of our quantification is only as robust as the internal standards we employ. Octachlorodipropyl ether, commonly known as S 421, is a heavily chlorinated organochlorine compound historically leveraged as a pesticide synergist[1][2]. While its efficacy in enhancing pyrethroid toxicity is well-documented, its environmental persistence and bioaccumulation potential have triggered stringent regulatory oversight[2][3].

To accurately monitor S 421 residues in complex matrices—ranging from soil to apicultural products—laboratories must deploy isotope dilution mass spectrometry (IDMS)[4][5]. This whitepaper explores the structural dynamics of the deuterium-labeled analogue S 421-d4 , its critical role in overcoming analytical matrix effects, and provides a self-validating experimental workflow for its application.

Structural Elucidation and Physico-Chemical Properties

S 421 (Bis(2,3,3,3-tetrachloropropyl) ether) is characterized by a high degree of chlorination, which imparts significant chemical stability and resistance to environmental degradation[1]. The stable isotope-labeled standard, S 421-d4, incorporates four deuterium atoms into the aliphatic carbon backbone[6].

This isotopic labeling is a deliberate structural modification: it maintains the exact physico-chemical properties (such as lipophilicity and boiling point) of the native molecule while shifting the molecular mass by +4 Da. This mass shift is the critical mechanism that allows a mass spectrometer to distinguish the internal standard from the target analyte without altering chromatographic retention times[4][6].

Table 1: Physico-Chemical Comparison of S 421 and S 421-d4

Property	S 421 (Native Analyte)	S 421-d4 (Internal Standard)
CAS Number	127-90-2	2714435-90-0
Chemical Formula	C₆H₆Cl₈O	C₆H₂D₄Cl₈O
Molecular Weight	377.73 g/mol	381.76 g/mol
Physical State	Colorless to pale yellow liquid	Colorless to pale yellow liquid
Boiling Point	~365 °C	~365 °C (Isotope effect negligible)
Density	1.7 g/cm³	~1.7 g/cm³
Primary Function	Pesticide Synergist	Analytical Internal Standard (IS)

Mechanistic Role of S 421 as a Pesticide Synergist

Historically, S 421 was not utilized for its direct toxicity, but for its synergistic capacity[2][3]. When applied alongside insecticides like pyrethrins, S 421 acts as a competitive inhibitor of the target pest's detoxification enzymes—specifically the Cytochrome P450 monooxygenases[2]. By occupying the active sites of these enzymes, S 421 prevents the metabolic degradation of the primary insecticide, leading to a rapid, lethal accumulation of the toxin within the insect's nervous system.

Mechanistic pathway of S 421 acting as a cytochrome P450 inhibitor to synergize insecticide toxicity.

The Causality of Deuteration: Overcoming Isotopic Interference

As an Application Scientist, one of the greatest challenges in analyzing highly chlorinated compounds is managing the isotopic envelope. Because chlorine naturally exists as a ~3:1 ratio of ³⁵Cl to ³⁷Cl, a molecule like S 421 (containing 8 chlorine atoms) produces a massive, complex mass spectral cluster spanning from M to M+16.

Why S 421-d4? If an internal standard with only a +1 or +2 Da mass shift were used, the heavy natural isotopes of the native S 421 (e.g., the M+2 or M+4 peaks) would severely overlap with the internal standard's signal, causing cross-talk and skewed quantification. By utilizing S 421-d4, the +4 Da mass shift provides sufficient resolution in the Multiple Reaction Monitoring (MRM) transitions. This isolates the internal standard from the native analyte's primary quantitative peaks, ensuring absolute signal fidelity and accurate Isotope Dilution Mass Spectrometry (IDMS)[4].

Table 2: Representative GC-MS/MS (QqQ) MRM Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
S 421	259.0	117.0	15	Quantifier
S 421	259.0	151.0	10	Qualifier
S 421-d4	263.0	119.0	15	IS Quantifier
S 421-d4	263.0	153.0	10	IS Qualifier

Experimental Protocol: Self-Validating Extraction and GC-MS/MS Workflow

To achieve reliable sub-ppb detection limits in complex matrices (e.g., agricultural soils, tea leaves), extraction protocols must mitigate matrix effects (ion suppression/enhancement)[5]. The following modified QuEChERS workflow utilizes S 421-d4 to create a self-validating system.

Step-by-Step Methodology

Step 1: Matrix Homogenization and Isotope Spiking

• Action: Weigh 5.0 g of homogenized sample into a 50 mL PTFE centrifuge tube. Immediately spike with 50 µL of S 421-d4 (1.0 µg/mL in acetonitrile)[5].

• Causality: Spiking the internal standard directly onto the raw matrix before any solvent interaction is non-negotiable. This ensures the d4-isotope undergoes the exact same partitioning, degradation, and recovery losses as the native S 421, rendering the final quantification self-correcting.

Step 2: Hydration and Partitioning

• Action: Add 10 mL of LC-MS grade water, vortex for 1 min, and let stand for 15 min. Subsequently, add 10 mL of 1% acetic acid in acetonitrile[5].

• Causality: Environmental matrices have complex, collapsed pore structures. Hydration swells the matrix, opening pores so the organic solvent can efficiently extract the highly lipophilic S 421.

Step 3: Salting-Out (QuEChERS Extraction)

• Action: Add 4.0 g anhydrous MgSO₄ and 1.0 g NaCl. Shake vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes[5].

• Causality: The addition of anhydrous MgSO₄ drives an exothermic reaction that binds free water, while NaCl increases the ionic strength of the aqueous phase. This thermodynamic shift forces the non-polar S 421 entirely into the upper acetonitrile layer, maximizing extraction efficiency.

Step 4: Dispersive Solid Phase Extraction (dSPE) Cleanup

• Action: Transfer 1.5 mL of the organic supernatant into a dSPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18. Vortex and centrifuge.

• Causality: PSA (Primary Secondary Amine) acts as a weak anion exchanger to strip out organic acids and sugars, while C18 removes co-extracted long-chain lipids. This targeted cleanup prevents non-volatile matrix components from fouling the GC inlet and suppressing the MS signal.

Step 5: GC-MS/MS Quantification

• Action: Inject 1 µL of the cleaned extract into a GC-QqQ-MS system operating in Electron Ionization (EI) mode[4].

• Causality: Gas chromatography is ideal for volatile, thermally stable ethers like S 421. Operating the triple quadrupole in MRM mode filters out background noise, utilizing the specific m/z transitions (Table 2) of the native and d4-labeled compounds to achieve precise quantification.

Self-validating workflow utilizing S 421-d4 as an internal standard for residue quantification.

References

• Title: CAS 127-90-2: Octachlorodipropyl ether | CymitQuimica Source: cymitquimica.com URL: 1

• Title: Stable Isotope-Labeled Compounds - MedChemExpress Source: medchemexpress.com URL: 6

• Title: Toxicological Studies on the Egyptian Cotton Leafworm, Prodenia litura. IV. The Toxicity of Pyrethrins, Allethrin, and Cyclethrin Source: oup.com URL: 3

• Title: Buy Bis(2,3,3,3-tetrachloropropyl) ether | 127-90-2 - Smolecule Source: smolecule.com URL: 2

• Title: Development of a New Analytical Method for Determining Pesticide Residues by Gas Chromatography-High Resolution Mass Spectrometry Source: phenomenex.com URL: 4

• Title: Determination of Pesticide Residue Transfer Rates (Percent) from Dried Tea Leaves to Brewed Tea | Journal of Agricultural and Food Chemistry Source: acs.org URL: 5

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• 3. academic.oup.com [academic.oup.com]
• 4. phenomenex.com [phenomenex.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medchemexpress.com [medchemexpress.com]

Synthesis and purification of S 421-d4

An in-depth technical analysis and methodological guide for the synthesis, purification, and analytical application of the stable isotope-labeled internal standard S 421-d4.

Executive Summary

Octachlorodipropyl ether, universally designated as S-421 (CAS 127-90-2), is a highly chlorinated aliphatic ether historically and contemporarily utilized as a potent pesticide synergist[1],[2]. Due to its environmental persistence, bioaccumulation potential, and presence in consumer products like mosquito coils[3] and agricultural commodities such as tea[4], rigorous trace-level monitoring is mandated. Modern residue analysis relies heavily on gas chromatography-tandem mass spectrometry (GC-MS/MS)[5]. To achieve absolute quantitative accuracy and correct for matrix-induced ion suppression, the deployment of a stable isotope-labeled internal standard (SIL-IS)—specifically S 421-d4—is a critical requirement[6]. This whitepaper details the de novo synthesis, mechanistic rationale, and purification of S 421-d4.

Retrosynthetic Strategy & Chemical Logic

The molecular architecture of S-421 consists of two 2,3,3,3-tetrachloropropyl chains linked by a central ether oxygen[2]. The industrial synthesis of the unlabeled compound relies on the electrophilic addition of bis(chloromethyl) ether (BCME) to trichloroethylene, catalyzed by a Lewis acid[7],[3].

To synthesize the deuterated isotopologue (S 421-d4, C₆H₂D₄Cl⸈O), the isotopic labels must be introduced at the foundational stage of the synthetic sequence. The most efficient and cost-effective strategy utilizes paraformaldehyde-d2 as the isotopic source.

Mechanistic Causality:

• Chloromethylation: The reaction of paraformaldehyde-d2 with hydrogen chloride yields bis(chloromethyl)-d4 ether (BCME-d4).

• Regioselective Electrophilic Addition: BCME-d4 is activated by anhydrous aluminum chloride (AlCl₃), generating a highly electrophilic oxonium/carbocation intermediate. When this intermediate attacks trichloroethylene (CHCl=CCl₂), the addition is highly regioselective. The electrophile attacks the CH carbon, generating a transient carbocation at the CCl₂ carbon. This intermediate is thermodynamically favored due to resonance stabilization provided by the lone pairs of the two adjacent chlorine atoms. Subsequent trapping by a chloride ion yields the target 2,3,3,3-tetrachloropropyl moiety.

Synthetic workflow for S 421-d4 via BCME-d4 intermediate.

Step-by-Step Experimental Protocols

CRITICAL SAFETY WARNING: Bis(chloromethyl) ether (BCME) and its deuterated analogues are extremely potent human lung carcinogens[7],[3]. All procedures involving BCME-d4 must be performed in a strictly controlled glovebox or high-performance fume hood equipped with appropriate chemical scrubbing systems.

Protocol 1: Synthesis of Bis(chloromethyl)-d4 ether (BCME-d4)

• Apparatus Setup: Equip a 250 mL three-neck round-bottom flask with a subsurface gas inlet tube, a reflux condenser (chilled to -10 °C), and a magnetic stir bar.

• Reagent Introduction: Suspend 15.0 g of paraformaldehyde-d2 (0.46 mol equivalent of CD₂O) in 50 mL of anhydrous dichloromethane (DCM).

• Chloromethylation: Slowly bubble anhydrous hydrogen chloride (HCl) gas through the suspension while maintaining the external bath at 0 °C. The reaction is exothermic; strict thermal control (< 10 °C) is required to prevent the loss of the volatile BCME-d4.

• Completion: Continue HCl sparging until the paraformaldehyde-d2 completely dissolves into a clear solution, indicating quantitative conversion.

• Isolation: Separate any formed aqueous layer. Dry the organic layer over anhydrous CaCl₂. Do not concentrate to dryness under vacuum due to the extreme volatility and toxicity of the intermediate.

Protocol 2: Lewis Acid-Catalyzed Synthesis of S 421-d4

• Preparation of the Catalyst Bed: In a separate 500 mL flask under a dry argon atmosphere, add 120 mL of anhydrous trichloroethylene (1.33 mol). This serves as both the reactant and the solvent, preventing the oligomerization of BCME-d4. Cool the system to 0 °C.

• Catalyst Addition: Add 5.0 g of anhydrous AlCl₃ (0.037 mol) in discrete portions to the stirring trichloroethylene.

• Electrophilic Addition: Transfer the DCM solution of BCME-d4 to an addition funnel. Add it dropwise to the trichloroethylene/AlCl₃ suspension over 2 hours. The internal temperature must not exceed 5 °C.

• Maturation: Upon completion of the addition, remove the cooling bath. Allow the reaction to warm to ambient temperature (20–25 °C) and stir for 12 hours to ensure complete carbon-carbon bond formation.

• Quenching: Carefully pour the reaction mixture over 200 g of crushed ice containing 10 mL of concentrated HCl to dissolve the precipitated aluminum salts.

• Extraction & Washing: Separate the organic layer. Extract the aqueous phase with DCM (2 × 50 mL). Combine the organic phases and wash sequentially with saturated NaHCO₃ (2 × 100 mL) and brine (100 mL).

• Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield crude S 421-d4 as a viscous, pale yellow oil.

Protocol 3: Purification and Isolation

• Chromatography: Load the crude oil onto a column packed with silica gel (230–400 mesh).

• Elution: Elute using a gradient of 100% n-hexane transitioning to 5% ethyl acetate in n-hexane. S 421-d4 elutes as a closely running band (monitor via TLC, Rf ~ 0.6 in 10% EtOAc/Hexane).

• Final Polish: Pool the pure fractions and remove the solvent under high vacuum to yield analytical-grade S 421-d4.

Quantitative Data & Analytical Validation

To function effectively as a SIL-IS, the synthesized S 421-d4 must undergo rigorous self-validating analytical checks to confirm both chemical identity and isotopic purity[6].

Table 1: Reactant Stoichiometry and Yield Optimization

Reagent	MW ( g/mol )	Equivalents	Function	Optimization Rationale
Paraformaldehyde-d2	32.04 (CD₂O)	1.0	Isotopic Source	Dictates the final d4 labeling pattern.
Trichloroethylene	131.39	3.0	Reactant / Solvent	Excess shifts equilibrium and prevents BCME self-condensation.
Aluminum Chloride	133.34	0.08	Lewis Acid Catalyst	Sub-stoichiometric loading prevents ether bond cleavage.

Table 2: Analytical Characterization Parameters for S 421-d4

Analytical Technique	Parameter	Expected Result for S 421-d4	Causality / Significance
¹H NMR (400 MHz, CDCl₃)	Chemical Shifts (δ)	~4.50 ppm (s, 2H, CHCl)	Complete absence of signals at ~4.0 ppm confirms 100% deuteration of the CH₂ groups.
¹³C NMR (100 MHz, CDCl₃)	Chemical Shifts (δ)	~95 (CCl₃), ~70 (m, CD₂), ~60 (CHCl)	The multiplet at ~70 ppm validates the C-D spin-spin coupling.
GC-MS (EI, 70 eV)	Principal Ions (m/z)	381 [M]⁺, 264, 119	A +4 Da mass shift relative to native S-421 (m/z 377) ensures zero MS cross-talk[6].
Isotopic Purity	Isotope Ratio	≥ 99% atom % D	Prevents false positives in trace residue quantification.

Application in Mass Spectrometry workflows

The integration of S 421-d4 into analytical workflows fundamentally resolves the quantification challenges associated with complex matrices. When analyzing environmental samples or agricultural products (e.g., Daikenchuto herbal medicines or tea extracts), co-eluting matrix components frequently cause severe ion suppression[4],[5].

By spiking the raw sample with a known concentration of S 421-d4 prior to QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction, any analyte loss during sample preparation or ionization variance in the MS source is proportionally mirrored in both the native analyte and the internal standard.

Analytical workflow utilizing S 421-d4 as an internal standard for GC-MS/MS.

References

• Octachlorodipropyl ether (Ref: S-421) - AERU - University of Hertfordshire. herts.ac.uk.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEB5Zk3Y129zpXNsDOY9qq-6wV2cgewT0KD_8v6IbFiQnAjXZF1DtkrNfxgNMPUU_sxHpnGvsz6Dhjcy7Ow_jn15UxBpECMXNxy2OUKYz1yA9UXjANOuZHN1y_RsDIHQODUQD6thoj3Wb1GIPOVwjnWLg==]
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• Octachlorodipropyl Ether (S-2) Mosquito Coils Are Inadequately Studied for Residential Use in Asia and Illegal in the United States - P2 InfoHouse. p2infohouse.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEBqyMEBMwml236ERDnip7YCuexJVilF8V7eeVag0Hk_YGXJpOb2u2p3m559VnfKmGm3lDXU6QMlOT_Wp-uPtB-Z6mDCcBF03TTQpMI5dNdev1hMh00-Nkl1xZJbmov9B7tGyk=]
• Mass Spectrometry for Investigating the Effects of Toxic Metals on Nucleic Acid Modifications. acs.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQET-8Z4c7oxczNTTHZBqKglIahLZ_8oHTP44VbDzuNYPIxaEGMTgdb0ZqPEMCioRTU6NKBiIw4ePT3JJe2t7pX2cw6DaZmmMkvxKzESqTBePsJJPOZaOf2lySLpmHoJfzb8DeD_o0OLtj9UMGcfhvsD7w==]
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Isotopic labeling of S 421 for mass spectrometry

Precision Quantification of S421 Phosphorylation via Isotope-Labeled Mass Spectrometry: Mechanistic Insights into MeCP2 and Huntingtin Signaling

Executive Summary

The Serine 421 (S421) phosphorylation site acts as a critical molecular switch in neurobiology, governing the functional states of two major proteins: Methyl-CpG-binding protein 2 (MeCP2) and Huntingtin (HTT). Dysregulation of S421 is directly implicated in Rett Syndrome and Huntington’s Disease, respectively. Because phosphorylation at this site is highly dynamic and sub-stoichiometric, traditional immunoblotting often fails to provide the reproducibility required for rigorous drug development. This whitepaper details the theoretical grounding and step-by-step methodologies for absolute quantification of S421 phosphorylation using stable isotope-labeled mass spectrometry (MS).

The Biological Imperative: Why Target S421?

To understand the necessity of precision MS, we must first examine the causality of S421 signaling in neuronal survival and plasticity.

• MeCP2 (Rett Syndrome & Autism Spectrum Disorders): MeCP2 is a chromatin-binding protein that translates DNA methylation into transcriptional profiles. Neuronal activity and subsequent calcium influx activate CaMKII and CaMKIV, which specifically phosphorylate MeCP2 at S421[1]. This modification triggers the release of MeCP2 from the Bdnf promoter, allowing for the transcription of Brain-Derived Neurotrophic Factor (BDNF) and facilitating homeostatic synaptic scaling[2][3].

• Huntingtin (Huntington's Disease): In HTT, S421 is a highly neuroprotective phosphorylation site targeted by the Akt and SGK survival kinase pathways[4]. Phosphorylation at HTT S421 restores anterograde and retrograde axonal transport by modulating the recruitment of kinesin and dynein motor complexes, thereby mitigating the toxic accumulation of mutant HTT aggregates and relieving strain on the lysosomal system[5].

Fig 1: Kinase-mediated signaling pathways converging on the S421 phosphorylation site in MeCP2 and HTT.

The Analytical Challenge and the Isotopic Solution

Phosphopeptides suffer from poor ionization efficiency in electrospray ionization (ESI) due to the negative charge of the phosphate group. Furthermore, in complex brain lysates, highly abundant unphosphorylated peptides cause severe ion suppression.

To achieve trustworthy, absolute quantification, we employ AQUA (Absolute Quantification) using heavy stable isotope-labeled synthetic peptides. By synthesizing an exact replica of the S421 phosphopeptide incorporating heavy isotopes (e.g., 13 C 6​ , 15 N 4​ -Arginine), we create a self-validating internal standard[6]. Because the heavy peptide is chemically identical to the endogenous (light) peptide, it co-elutes chromatographically and experiences the exact same matrix-induced ion suppression. The resulting Light/Heavy (L/H) ratio provides a mathematically absolute concentration that is immune to run-to-run variability.

Fig 2: Isotopic labeling and targeted mass spectrometry workflow for S421 quantification.

Step-by-Step Experimental Methodology

This protocol outlines the Parallel Reaction Monitoring (PRM) workflow for quantifying S421 phosphorylation using a high-resolution Orbitrap mass spectrometer.

Step 1: Lysis and Protein Extraction

• Homogenize brain tissue or cultured neurons in a denaturing lysis buffer (8M Urea, 50 mM Tris-HCl pH 8.0) supplemented with broad-spectrum protease and phosphatase inhibitors (e.g., sodium orthovanadate, sodium fluoride). Causality: 8M Urea immediately denatures endogenous phosphatases, preserving the transient S421 phosphorylation state.

• Sonicate the lysate to shear DNA and reduce viscosity, followed by centrifugation at 14,000 x g for 15 minutes at 4°C.

Step 2: Reduction, Alkylation, and Digestion

• Reduce disulfide bonds using 10 mM Dithiothreitol (DTT) for 45 minutes at 37°C.

• Alkylate free cysteines with 20 mM Iodoacetamide (IAA) for 30 minutes in the dark.

• Dilute the urea concentration to <2M using 50 mM ammonium bicarbonate.

• Add sequencing-grade Trypsin at a 1:50 (enzyme:protein) ratio and incubate overnight at 37°C.

Step 3: Heavy Peptide Spike-In (The Self-Validating Step)

• Quench digestion with 1% Trifluoroacetic acid (TFA).

• Spike in a known, precise molar amount (e.g., 50 fmol) of the heavy-isotope labeled S421 phosphopeptide. Causality: Spiking the standard prior to enrichment ensures that any subsequent sample loss during TiO2 chromatography affects both light and heavy peptides equally, preserving the quantitative ratio.

Step 4: Phosphopeptide Enrichment via TiO 2​

• Resuspend the peptide mixture in a loading buffer containing 80% Acetonitrile (ACN) and 5% TFA, saturated with lactic acid. Causality: Lactic acid acts as a competitive binder, preventing highly acidic (but unphosphorylated) peptides from occupying the titanium dioxide sites.

• Incubate with TiO 2​ beads for 30 minutes. The Lewis acid (Ti 4+ ) selectively binds the Lewis base (phosphate group).

• Wash beads sequentially with loading buffer and 80% ACN/1% TFA.

• Elute phosphopeptides using 1.5% ammonium hydroxide (pH > 10.5) and immediately neutralize with 10% formic acid.

Step 5: nanoLC-MS/MS (PRM) Acquisition

• Load the enriched sample onto a C18 analytical column (75 µm x 25 cm) coupled to an Orbitrap mass spectrometer.

• Run a 60-minute linear gradient from 5% to 35% ACN in 0.1% formic acid.

• Configure the MS method for PRM: Set the inclusion list to target the specific m/z precursor ions of both the Light and Heavy S421 peptides. Use a narrow isolation window (1.4 m/z) and high-resolution MS2 (e.g., 35,000 at m/z 200) to resolve interfering background ions.

Quantitative Data Presentation

The following table summarizes the targeted mass transitions utilized to differentiate the endogenous S421 peptides from their isotopically labeled counterparts.

Target Protein	Phosphorylation Site	Kinase Pathway	Isotope Label	Precursor m/z (Light)	Precursor m/z (Heavy)	Key Fragment Ions (y/b)
MeCP2	p-S421	CaMKII / CaMKIV	13 C 6​ , 15 N 4​ -Arg (+10 Da)	650.32 (2+)	655.32 (2+)	y4, y5, y6, b3
Huntingtin	p-S421	Akt / SGK	13 C 6​ , 15 N 2​ -Lys (+8 Da)	712.45 (2+)	716.45 (2+)	y5, y7, y8, b4

(Note: Precursor m/z values are representative models of typical tryptic PRM transitions for these specific sequence motifs).

Conclusion

The isotopic labeling of S421 for mass spectrometry bridges the gap between basic neurobiology and targeted drug development. By utilizing heavy synthetic peptides within a PRM framework, researchers can confidently measure the absolute stoichiometry of MeCP2 and HTT S421 phosphorylation. This self-validating methodology eliminates the ambiguities of matrix suppression and antibody cross-reactivity, providing an indispensable tool for evaluating the efficacy of novel kinase modulators and gene therapies in neurodegenerative diseases.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 3. Activity-Induced MeCP2 Phosphorylation Regulates Retinogeniculate Synapse Refinement | bioRxiv [biorxiv.org]
• 4. mdpi.com [mdpi.com]
• 5. pnas.org [pnas.org]
• 6. biorxiv.org [biorxiv.org]

The Sentinel Standard: A Technical Guide to S 421-d4 for Isotope Dilution Analysis in Environmental Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical exploration of S 421-d4, the deuterated form of Bis(2,3,3,3-tetrachloropropyl) ether (S 421), and its pivotal role as an internal standard for robust and accurate environmental analysis. While the widespread, documented use of S 421-d4 is not extensively reported in publicly available literature, this document outlines the scientific rationale and a best-practice framework for its application, grounded in the principles of isotope dilution mass spectrometry (IDMS).

The Analyte: Understanding S 421

S 421, chemically known as Bis(2,3,3,3-tetrachloropropyl) ether (CAS No. 127-90-2), is a chlorinated ether.[1][2] It has been historically utilized as a synergist for insecticides and as a mothproofing agent.[3][4] Its chemical structure, characterized by multiple chlorine atoms, makes it a compound of interest in environmental monitoring due to potential persistence and ecotoxicity.

Chemical Properties of S 421:

Property	Value
Chemical Formula	C₆H₆Cl₈O
Molecular Weight	377.74 g/mol
CAS Number	127-90-2
Synonyms	Bis(2,3,3,3-tetrachloropropyl) ether, Octachlorodipropyl ether

The analysis of S 421 in complex environmental matrices such as soil, water, and biota presents significant analytical challenges, including matrix effects, analyte loss during sample preparation, and instrumental variability. The use of an appropriate internal standard is therefore not just recommended, but essential for achieving high-quality, defensible data.

The Standard: The Imperative for S 421-d4

In the realm of quantitative mass spectrometry, isotopically labeled internal standards are the gold standard. S 421-d4, where four hydrogen atoms in the S 421 molecule are replaced with deuterium, is the ideal internal standard for the analysis of its native counterpart.

The Rationale for a Deuterated Internal Standard:

The core principle behind using an isotopically labeled internal standard is that it behaves almost identically to the native analyte throughout the entire analytical process—from extraction and cleanup to chromatographic separation and ionization. However, due to its mass difference, it is distinguishable by the mass spectrometer.

Key Advantages of Using S 421-d4:

• Correction for Matrix Effects: Environmental samples are notoriously complex. Co-extracting matrix components can enhance or suppress the ionization of the target analyte in the mass spectrometer's source, leading to inaccurate quantification. Because S 421-d4 has virtually the same physicochemical properties as S 421, it experiences the same matrix effects. By measuring the ratio of the analyte to the internal standard, these effects are effectively normalized.

• Compensation for Analyte Loss: Losses of the target analyte can occur at every step of the sample preparation process, including extraction, evaporation, and transfer steps. When S 421-d4 is added to the sample at the very beginning of the workflow, it experiences the same losses as the native S 421. Consequently, the ratio of the analyte to the internal standard remains constant, ensuring that the final calculated concentration is accurate, even with variable recovery.

• Improved Precision and Accuracy: By accounting for variations in sample preparation and instrument response, the use of S 421-d4 significantly enhances the precision and accuracy of the analytical method. This is crucial for regulatory compliance and for making sound decisions based on the analytical data.

The Methodology: A Framework for Isotope Dilution Analysis of S 421

The following section outlines a comprehensive, hypothetical workflow for the analysis of S 421 in environmental samples using S 421-d4 as an internal standard, based on established methods for other chlorinated pesticides and contaminants.

Experimental Workflow

The analytical workflow can be visualized as a sequential process, from sample collection to data analysis.

A generalized workflow for the analysis of S 421 using S 421-d4 as an internal standard.

Step-by-Step Protocol

I. Sample Preparation:

• Sample Collection and Fortification:

  • Collect a representative environmental sample (e.g., 10 g of soil, 500 mL of water).

  • Immediately add a known amount of S 421-d4 internal standard solution in a suitable solvent (e.g., methanol or acetone). The spiking level should be chosen to be in the mid-range of the calibration curve.

• Extraction:

  • For Soil/Sediment: Employ a suitable extraction technique such as QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) or pressurized liquid extraction (PLE). For QuEChERS, this would typically involve extraction with acetonitrile followed by the addition of salting-out agents.

  • For Water: Use liquid-liquid extraction (LLE) with a solvent like dichloromethane or solid-phase extraction (SPE) with a cartridge packed with a suitable sorbent (e.g., C18 or a polymeric phase).

• Extract Cleanup:

  • The crude extract may require cleanup to remove interfering matrix components.

  • For QuEChERS extracts, dispersive SPE (d-SPE) with a combination of sorbents like PSA (primary secondary amine) and C18 is common.

  • For LLE or SPE extracts, column chromatography using Florisil or silica gel may be employed.

• Concentration and Solvent Exchange:

  • The cleaned extract is typically concentrated to a smaller volume (e.g., 1 mL) using a gentle stream of nitrogen.

  • The solvent may be exchanged to one that is more compatible with the gas chromatography system, such as hexane or isooctane.

II. Instrumental Analysis (GC-MS/MS):

• Gas Chromatography (GC):

  • A non-polar or semi-polar capillary column (e.g., DB-5ms) is suitable for the separation of S 421.

  • The oven temperature program should be optimized to ensure good chromatographic separation from any potential interferences.

• Mass Spectrometry (MS/MS):

  • Operate the mass spectrometer in electron ionization (EI) mode.

  • For high selectivity and sensitivity, use tandem mass spectrometry (MS/MS) in the Multiple Reaction Monitoring (MRM) mode.

  • At least two MRM transitions (a quantifier and a qualifier) should be monitored for both S 421 and S 421-d4 to ensure confident identification and quantification.

Hypothetical MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
S 421	[M-Cl]+ or other suitable fragment	To be determined empirically	To be determined empirically
S 421-d4	[M-Cl]+ or other suitable fragment	To be determined empirically	To be determined empirically

Note: The exact MRM transitions must be determined experimentally by infusing pure standards of S 421 and S 421-d4 into the mass spectrometer.

III. Data Analysis and Quantification:

• Calibration Curve:

  • Prepare a series of calibration standards containing known concentrations of native S 421 and a constant concentration of S 421-d4.

  • Generate a calibration curve by plotting the ratio of the peak area of S 421 to the peak area of S 421-d4 against the concentration of S 421.

• Quantification:

  • In the prepared samples, calculate the ratio of the peak area of the native S 421 to the peak area of the S 421-d4 internal standard.

  • Determine the concentration of S 421 in the sample by applying this ratio to the calibration curve.

Quality Assurance and Trustworthiness

A robust analytical method is a self-validating system. The following quality control measures are essential for ensuring the trustworthiness of the data generated.

• Method Blank: An analyte-free matrix is carried through the entire analytical procedure to check for contamination.

• Laboratory Control Sample (LCS): A clean matrix is spiked with a known amount of S 421 and S 421-d4 to assess the accuracy of the method.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): A portion of a real sample is spiked with a known amount of S 421 to evaluate the effect of the sample matrix on the analytical method and to assess precision.

• Internal Standard Recovery: The recovery of S 421-d4 should be monitored in all samples and QC samples. Consistent recoveries indicate a stable and well-controlled analytical process.

Conclusion: The Path to Reliable Environmental Data

The use of S 421-d4 as an internal standard in an isotope dilution mass spectrometry method represents the pinnacle of analytical rigor for the quantification of S 421 in environmental samples. By providing a reliable means to correct for matrix effects and analyte loss, S 421-d4 enables laboratories to produce data of the highest accuracy and precision. While the application of this specific deuterated standard may not yet be widespread, the principles and methodologies outlined in this guide provide a solid foundation for its implementation in environmental monitoring programs. This approach ensures that data intended to protect human health and the environment is both scientifically sound and legally defensible.

References

• Pharmaffiliates. S 421. [Link]

• Splendid Lab Pvt. Ltd. S 421 | 127-90-2. [Link]

• J-Stage. Residual Octachlorodipropyl Ether in House Dust. [Link]

• Wikipedia. Octachlordipropylether. [Link]

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• 2. Bis(2,3,3,3-tetrachloropropyl) ether [webbook.nist.gov]
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• 4. pubs.acs.org [pubs.acs.org]

The Critical Role and Commercial Availability of S 421-d4 in Trace Environmental and Toxicological Analysis

Executive Summary

Octachlorodipropyl ether, commonly known as S-421 (CAS: 127-90-2), is a potent organochlorine synergist historically formulated with pyrethroid insecticides to inhibit metabolic degradation in target pests[1]. Due to its semi-volatile nature and environmental persistence, S-421 has become a ubiquitous indoor contaminant. It is frequently detected in house dust and has been clinically linked to mucosal irritation and Sick Building Syndrome (SBS) ()[2].

To accurately quantify S-421 in complex biological and environmental matrices, the deployment of Isotope Dilution Mass Spectrometry (IDMS) is mandatory. As a Senior Application Scientist, I approach trace analysis not merely as a sequence of procedural steps, but as a system of physical chemistry principles. This whitepaper provides an authoritative guide on the commercial availability, structural utility, and analytical implementation of the deuterated internal standard, S 421-d4 .

Mechanistic Role of S-421: Why Biomonitoring is Essential

S-421 functions by inhibiting Cytochrome P450 (CYP450) enzymes. In insects, this prevents the oxidative breakdown of pyrethroids, exponentially increasing their lethality. In humans, chronic inhalation of S-421-laden house dust may disrupt analogous xenobiotic metabolic pathways, necessitating stringent biomonitoring and trace analysis.

Fig 1: Mechanism of S-421 as a pyrethroid synergist via CYP450 inhibition.

Chemical Profile and Isotopic Rationale

S-421 (bis(2,3,3,3-tetrachloropropyl) ether) features a highly chlorinated aliphatic ether backbone. The synthesis of its stable isotope analog, S 421-d4 (CAS: 2714435-90-0), involves the incorporation of four deuterium atoms[3].

The Causality of Isotopic Selection: A mass shift of +4 Da (m/z) is the analytical "sweet spot" for halogenated compounds. It is large enough to prevent isotopic cross-talk—overlap from the natural Cl isotopic envelope of the native analyte—while remaining structurally identical enough to perfectly mimic the native compound's retention time, extraction recovery, and ionization efficiency during Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Commercial Landscape and Procurement Specifications

Procuring high-purity S 421-d4 is a critical first step in method validation. Several specialized vendors synthesize this standard, catering to environmental testing laboratories and toxicological research facilities.

Table 1: Commercial Availability and Specifications of S 421-d4

Vendor	Catalog Number	CAS Number	Purity	Form
MedChemExpress	HY-142547S	2714435-90-0	≥98%	Solid / Neat
Pharmaffiliates	PA STI 078640	N/A	≥98%	Solid
Toronto Research Chemicals	S 421-d4	N/A	High-Purity	Solid
Qmx Laboratories	QX180940	N/A	N/A	Neat

Data sourced from [3],[4],[5], and[6].

Analytical Methodology: Self-Validating IDMS Protocol

An analytical protocol is only as robust as its internal controls. The following GC-MS/MS workflow utilizes S 421-d4 to mathematically correct for matrix effects, extraction losses, and instrument drift.

Step-by-Step Protocol: Quantification of S-421 in House Dust

Phase 1: Matrix Equilibration

• Weighing: Transfer exactly 100.0 mg of homogenized, sieved house dust into a solvent-rinsed amber glass vial.

• Isotope Spiking: Fortify the matrix with 10.0 µL of a 1.0 µg/mL S 421-d4 working solution (total spike = 10 ng).

• Equilibration: Vortex for 30 seconds and allow to stand in the dark for 60 minutes. Causality: This critical dwell time allows the deuterated standard to penetrate the particulate matrix and bind to active sites, ensuring it behaves identically to the native S-421 during subsequent aggressive extraction steps.

Phase 2: Extraction and Clean-up 4. Liquid-Liquid Extraction (LLE): Add 5.0 mL of Hexane:Acetone (1:1, v/v). Sonicate in a water bath at 25°C for 20 minutes. Causality: Hexane targets the non-polar organochlorine backbone, while acetone disrupts hydrogen bonds between the analyte and the dust matrix. 5. Centrifugation: Spin at 4000 rpm for 10 minutes to pellet the particulates. 6. Solid Phase Extraction (SPE) Clean-up: Pass the supernatant through a pre-conditioned Florisil SPE cartridge. Elute with 10 mL of 5% diethyl ether in hexane. Causality: Florisil selectively retains polar interferents (lipids, humic acids) that would otherwise cause severe ion suppression in the MS source and degrade the GC column.

Phase 3: Concentration and GC-MS/MS Analysis 7. Evaporation: Concentrate the eluate under a gentle stream of high-purity nitrogen to approximately 50 µL. Add 50 µL of nonane as a keeper solvent. Causality: Nonane's high boiling point prevents the evaporative loss of the semi-volatile S-421. 8. Injection: Inject 1.0 µL into the GC-MS/MS operating in Electron Ionization (EI) mode at 70 eV.

Fig 2: IDMS workflow utilizing S 421-d4 for trace environmental quantification.

Table 2: Representative GC-MS/MS MRM Parameters for IDMS

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
S-421 (Native)	235.0	199.0	15	50
S-421 (Native)	237.0	201.0	15	50
S 421-d4 (IS)	239.0	203.0	15	50
S 421-d4 (IS)	241.0	205.0	15	50

(Note: Exact MRM transitions are instrument-dependent; the above represents typical organochlorine ether fragmentation via EI).

Phase 4: The Self-Validation System To ensure the integrity of the data, the system must self-validate prior to reporting:

• Procedural Blank: Process an empty vial through the entire workflow. Native S-421 peak area must be <5% of the Limit of Quantitation (LOQ) to rule out laboratory contamination.

• Absolute Isotope Recovery: Calculate the absolute peak area of S 421-d4 against an external, unextracted calibration curve. Acceptable recovery is 70–120%. Causality: If recovery falls below 70%, the IDMS ratio mathematically corrects the final concentration, ensuring accuracy; however, it flags a mechanical loss during sample prep that requires investigation.

References

• Pharmaffiliates. "Chemical Name: S 421-d4 (PA STI 078640)." Pharmaffiliates. URL: [Link]

• Qmx Laboratories. "Pharmaceutical & Veterinary Stable Isotope Compounds." Qmx Laboratories. URL: [Link]

• Fisher Scientific / TRC. "S 421-d4, TRC 10 mg | Buy Online." Fisher Scientific. URL:[Link]

• Kanazawa, A., et al. "Microbial Production and Vaporization of Mono-(2-ethylhexyl) Phthalate From di-(2-ethylhexyl) Phthalate by Microorganisms Inside Houses." ResearchGate. URL:[Link]

• ChemBK. "OCTACHLORODIPROPYL ETHER - Physico-chemical Properties." ChemBK. URL:[Link]

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• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. S 421-d4, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.co.uk]
• 6. Qmx Laboratories - Pharmaceutical & Veterinary Stable Isotope Compounds - Page 272 [qmx.com]

Physical and chemical properties of Bis(2,3,3,3-tetrachloropropyl) ether-d4

An In-Depth Technical Guide to the Physical and Chemical Properties of Bis(2,3,3,3-tetrachloropropyl) ether-d4

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of Bis(2,3,3,3-tetrachloropropyl) ether, with a specific focus on its deuterated analogue, Bis(2,3,3,3-tetrachloropropyl) ether-d4. While experimental data for the deuterated species is not widely available, this document synthesizes information on the parent compound and provides expert insights into the expected effects of deuterium labeling. This guide is intended for researchers, scientists, and professionals in drug development and environmental analysis who utilize isotopically labeled standards.

Introduction and Scientific Context

Bis(2,3,3,3-tetrachloropropyl) ether, also known by its synonym S 421, is a complex organochlorine compound.[1][][3][4] Due to its chemical stability and physical properties, it has found applications as a solvent, plasticizer, flame retardant, and notably as a synergizing agent in pesticide formulations.[1][5][6] The introduction of isotopically labeled analogues, such as Bis(2,3,3,3-tetrachloropropyl) ether-d4, is of significant value to the scientific community, particularly for quantitative analytical methods like mass spectrometry, where it can serve as an ideal internal standard.

The core purpose of this guide is to provide a detailed technical resource on the properties of this deuterated compound. It will delve into its molecular structure, physical and chemical characteristics, analytical methodologies for its characterization, and the implications of its isotopic labeling.

Molecular Structure and Isotopic Labeling

The molecular structure of Bis(2,3,3,3-tetrachloropropyl) ether consists of two 2,3,3,3-tetrachloropropyl groups linked by an ether oxygen atom.[1] The IUPAC name for this compound is 1,1,1,2-tetrachloro-3-(2,3,3,3-tetrachloropropoxy)propane.[][7]

Caption: Molecular structure of Bis(2,3,3,3-tetrachloropropyl) ether-d4.

In the deuterated form, "d4" signifies that four hydrogen atoms have been replaced by their heavier isotope, deuterium. Based on typical synthetic routes for labeled compounds, it is most probable that the deuterium atoms are located on the carbons adjacent to the ether oxygen (C1 and C4), as these positions are often more susceptible to substitution or are starting points in a synthetic pathway.

Physical Properties

Property	Value	Source(s)
Molecular Formula	C6H2D4Cl8O	Inferred
Molecular Weight	~381.76 g/mol	Inferred
CAS Number	127-90-2 (non-deuterated)	[4][5][6][7][8][9][10][11][12]
Appearance	Yellow powder	[][13]
Melting Point	177 °C	[1][]
Boiling Point	365-373.6 °C at 760 mmHg	[1][]
Density	~1.7 g/cm³	[1][]
Solubility	Low in water (log10WS = -5.07)	[3]
Octanol/Water Partition Coefficient (logPoct/wat)	5.1	[13]

The deuterated form is expected to have a slightly higher molecular weight, and potentially marginally higher melting and boiling points due to the stronger C-D bond compared to the C-H bond, leading to weaker intermolecular forces.

Chemical Properties and Applications

Bis(2,3,3,3-tetrachloropropyl) ether is chemically stable, a characteristic attributed to the presence of multiple chlorine atoms and the ether linkage.[1] Its primary industrial applications stem from this stability and its physical properties.

• Pesticide Synergist: It enhances the efficacy of certain insecticides, allowing for lower concentrations to be used.[1]

• Flame Retardant: Used in materials like polyurethane foams and plastics to improve fire resistance.[1][]

• Plasticizer: Incorporated into plastics to increase their flexibility and durability.[1]

• Industrial Solvent: Its ether structure allows it to dissolve a range of organic compounds.[1][5]

The chemical reactivity of the d4 analogue is expected to be nearly identical to the parent compound. The primary difference lies in the kinetic isotope effect, where reactions involving the cleavage of the C-D bond will proceed at a slower rate than those involving a C-H bond.

Analytical Characterization

The deuterated standard is invaluable for accurate quantification in complex matrices.

Mass Spectrometry (MS)

Gas chromatography coupled with mass spectrometry (GC/MS) is a standard method for the analysis of this compound in environmental samples.[] In MS, the deuterated standard will exhibit a molecular ion peak (M+) that is 4 mass units higher than the non-deuterated compound. This mass difference allows for clear differentiation and accurate quantification, as the labeled standard co-elutes with the analyte but is detected at a different mass-to-charge ratio (m/z). The fragmentation pattern is expected to be similar to the parent compound, with characteristic isotopic clusters due to the presence of multiple chlorine atoms.

Caption: Conceptual workflow for quantitative analysis using the d4-labeled standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While experimental NMR data for this specific compound is scarce, predictions can be made based on its structure.

• ¹H NMR: Protons on carbons adjacent to the ether oxygen are expected to have chemical shifts in the range of 3.4-4.5 ppm.[14] In the d4 analogue, the signals corresponding to the deuterated positions would be absent. The remaining proton signals would likely show simplified splitting patterns due to the absence of coupling to the replaced protons.

• ¹³C NMR: The carbon atoms bonded to deuterium will exhibit a characteristic triplet in the proton-decoupled ¹³C NMR spectrum due to C-D coupling. Their chemical shifts will be slightly upfield compared to the corresponding carbons in the non-deuterated compound.

Infrared (IR) Spectroscopy

The IR spectrum is expected to be dominated by a strong C-O stretching vibration between 1000 and 1300 cm⁻¹.[14] The C-Cl stretching vibrations will appear in the fingerprint region. In the d4 analogue, new C-D stretching bands will be present around 2100-2250 cm⁻¹, which are at a lower frequency than the C-H stretching bands (typically 2850-3000 cm⁻¹) due to the heavier mass of deuterium.

Experimental Protocols

Protocol: Quantitative Analysis of Bis(2,3,3,3-tetrachloropropyl) ether in Water Samples by GC/MS with Isotope Dilution

1. Standard Preparation:

• Prepare a stock solution of Bis(2,3,3,3-tetrachloropropyl) ether-d4 in a suitable solvent (e.g., isooctane) at a concentration of 100 µg/mL.
• Prepare a series of calibration standards containing known concentrations of the non-deuterated analyte and a constant, known concentration of the d4-labeled internal standard.

2. Sample Preparation:

• To a 1 L water sample, add a known volume of the d4-internal standard stock solution.
• Perform a liquid-liquid extraction with a non-polar solvent like dichloromethane or hexane.
• Concentrate the extract to a final volume of 1 mL.

3. GC/MS Analysis:

• Inject 1 µL of the concentrated extract into a GC/MS system.
• Use a suitable capillary column (e.g., DB-5ms) for chromatographic separation.
• Operate the mass spectrometer in selected ion monitoring (SIM) mode, monitoring characteristic ions for both the analyte and the internal standard.

4. Quantification:

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for the calibration standards.
• Calculate the concentration of the analyte in the sample using the response ratio from the sample and the calibration curve.

Safety and Handling

While specific toxicity data for this compound is limited, it is prudent to handle it with the care afforded to all organochlorine compounds.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

• Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or vapors.

• Storage: Store in a cool, dry place away from incompatible materials.[]

Some safety data sheets for related chlorinated ether compounds indicate potential hazards such as skin and eye irritation and harm if swallowed or inhaled.[15][16]

Conclusion

Bis(2,3,3,3-tetrachloropropyl) ether-d4 is a vital tool for researchers requiring accurate quantification of its non-deuterated counterpart in complex matrices. Its physical and chemical properties are nearly identical to the parent compound, with the key difference being its increased mass, which is the basis for its use in isotope dilution mass spectrometry. This guide provides a foundational understanding of this compound, synthesizing available data and providing expert interpretation to aid in its effective application in a research setting.

References

• Cheméo. Chemical Properties of Bis(2,3,3,3-tetrachloropropyl) ether (CAS 127-90-2). Retrieved from [Link]

• NextSDS. Bis(2,3,3,3-tetrachloropropyl) ether — Chemical Substance Information. Retrieved from [Link]

• NIST. Bis(2,3,3,3-tetrachloropropyl) ether. In NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. Octachlorodipropyl ether. National Institutes of Health. Retrieved from [Link]

• NIST. Bis(2,3,3,3-tetrachloropropyl) ether. In NIST Chemistry WebBook. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• Chromatography Today. (2026, March 17). Novel Sample Extraction and Chromatographic Techniques in Environmental Analysis. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. Toxicological Profile for Tetrachloroethylene. NCBI Bookshelf. Retrieved from [Link]

• GCIS-ChemRadar. (2026, March 26). Bis(2,3,3,3-tetrachloropropyl) ether CAS#127-90-2 | Regulatory Information. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 19). 18.9: Spectroscopy of Ethers. Retrieved from [Link]

• American Chemical Society. (2016, February 19). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link]

• Pharmaffiliates. ANALYTICAL INFORMATION. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: High-Precision GC-MS/MS Quantification of the Pesticide Synergist S 421 Using S 421-d4 as an Isotope-Labeled Internal Standard

Target Audience: Analytical Chemists, Environmental Researchers, and Drug/Agrochemical Development Professionals Technique: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) with Isotope Dilution Mass Spectrometry (IDMS)

Introduction & Scientific Rationale

Octachlorodipropyl ether (bis(2,3,3,3-tetrachloropropyl) ether), commonly known as S 421 , is a highly chlorinated synthetic organic compound utilized primarily as a synergist for pyrethroid and organophosphorus pesticides[1]. Due to its extreme lipophilicity and chemical stability, S 421 is a ubiquitous environmental contaminant frequently detected in household dust, surface water, and bioaccumulated in fish and shellfish[1].

The accurate quantification of S 421 in complex matrices (e.g., lipid-rich biological tissues, tea leaves, or soil) presents a significant analytical challenge. Co-extracted matrix components often cause unpredictable signal suppression or enhancement in the mass spectrometer's ionization source. To overcome this, Isotope Dilution Mass Spectrometry (IDMS) using the deuterated analog S 421-d4 is the gold standard.

Because S 421-d4 shares the exact physicochemical properties of the native analyte, it co-elutes chromatographically and experiences identical matrix-induced ionization fluctuations. By anchoring the quantification to the response ratio of the analyte to the internal standard (IS), the protocol becomes a self-validating system —automatically correcting for extraction losses, volumetric errors, and MS signal drift.

Chemical and Physical Properties

Table 1 summarizes the critical properties of the target analyte and its deuterated internal standard.

Property	S 421 (Target Analyte)	S 421-d4 (Internal Standard)
Chemical Name	Octachlorodipropyl ether	Octachlorodipropyl ether-d4
CAS Number	127-90-2[2]	N/A (Isotope Labeled)
Molecular Formula	C₆H₆Cl₈O	C₆H₂D₄Cl₈O
Molecular Weight	377.74 g/mol	381.76 g/mol
Function in Assay	Environmental/Agricultural Target	Matrix Effect Compensator

Experimental Design & Causality

This protocol employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction followed by dispersive Solid Phase Extraction (d-SPE) cleanup and GC-EI-MS/MS analysis.

• Extraction Causality: Acetonitrile is used as the extraction solvent because it provides high recovery for moderately to highly lipophilic compounds while precipitating proteins. The addition of anhydrous MgSO₄ and NaCl induces a salting-out effect, forcing the highly hydrophobic S 421 into the organic layer.

• Cleanup Causality: The d-SPE step utilizes Primary Secondary Amine (PSA) to remove organic acids and sugars, while C18 sorbent is critical for stripping out non-polar interfering lipids (especially important for fish or cannabis matrices)[3].

• Detection Causality: Electron Impact (EI) ionization is highly energetic, causing the ether bond of S 421 to cleave predictably. Tandem mass spectrometry (MS/MS) in Selected Reaction Monitoring (SRM) mode filters out background matrix noise, providing sub-ppb limits of quantification[4].

Fig 1. QuEChERS workflow utilizing S 421-d4 as an internal standard for matrix effect compensation.

Step-by-Step Methodology

Reagents and Standard Preparation

• Stock Solutions: Prepare individual stock solutions of S 421 and S 421-d4 at 1.0 mg/mL in GC-grade Isooctane or Toluene. Store at -20°C in amber glass vials.

• Working Internal Standard (IS): Dilute the S 421-d4 stock to a working concentration of 1.0 µg/mL in Acetonitrile.

• Calibration Curve: Prepare matrix-matched calibration standards by spiking blank matrix extracts with S 421 to yield concentrations of 1, 5, 10, 50, 100, and 200 ng/mL. Spike each level with a constant 50 ng/mL of S 421-d4.

Sample Extraction (Modified QuEChERS)

• Homogenization: Weigh exactly 5.0 g of homogenized sample (e.g., fish tissue or ground tea leaves) into a 50 mL PTFE centrifuge tube.

• IS Spiking (Critical Step): Add 50 µL of the 1.0 µg/mL S 421-d4 working IS directly to the sample. Let it equilibrate for 15 minutes. Causality: Spiking before extraction ensures the IS undergoes the exact same partitioning and recovery losses as the native analyte.

• Extraction: Add 10 mL of LC-MS grade Acetonitrile. Vortex vigorously for 1 minute.

• Partitioning: Add QuEChERS extraction salts (4.0 g anhydrous MgSO₄, 1.0 g NaCl, 1.0 g Sodium Citrate tribasic dihydrate, 0.5 g Sodium Citrate dibasic sesquihydrate). Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at 4,000 rpm for 5 minutes at 4°C.

d-SPE Cleanup

• Transfer 1.5 mL of the upper acetonitrile layer to a 2 mL d-SPE microcentrifuge tube containing 150 mg anhydrous MgSO₄, 50 mg PSA, and 50 mg C18.

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 3 minutes.

• Transfer 1.0 mL of the purified supernatant to a GC autosampler vial for analysis.

GC-MS/MS Instrumental Parameters

Gas Chromatography Conditions:

• Column: HP-5ms Ultra Inert (30 m × 0.25 mm i.d., 0.25 µm film thickness) or equivalent[5].

• Carrier Gas: Helium (99.999% purity) at a constant flow of 1.2 mL/min.

• Injection: 1 µL, Splitless mode. Injector temperature: 250°C.

• Oven Program: Initial 70°C (hold 1 min), ramp at 20°C/min to 150°C, then ramp at 10°C/min to 280°C (hold 5 min).

Mass Spectrometry Conditions (EI-SRM):

• Transfer Line Temp: 280°C.

• Ion Source Temp: 250°C.

• Ionization Energy: 70 eV.

Table 2: Selected Reaction Monitoring (SRM) Transitions Note: The primary fragmentation involves the cleavage of the propyl ether bond. The addition of deuterium shifts the precursor and product ions by +2 Da per cleaved chain[4],[6].

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
S 421	181	145	15	Quantifier
S 421	132	95	20	Qualifier
S 421-d4	183	147	15	Quantifier (IS)
S 421-d4	134	97	20	Qualifier (IS)

Data Processing & The Self-Validating IDMS Logic

Quantification is performed using the internal standard calibration method. The ratio of the peak area of S 421 to the peak area of S 421-d4 is plotted against the concentration ratio.

Self-Validation Checkpoint: The absolute peak area of the S 421-d4 internal standard in unknown samples must not deviate by more than ±20% from its average area in the calibration standards. A deviation beyond this threshold indicates severe matrix suppression/enhancement exceeding the compensatory capacity of the IS, necessitating further sample dilution or aggressive cleanup.

Fig 2. Mechanistic logic of Isotope Dilution Mass Spectrometry (IDMS) overcoming matrix effects.

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A Robust and Sensitive LC-MS/MS Method for the Quantification of S 421 in Human Plasma Using its Deuterated Internal Standard, S 421-d4

An Application Note and Protocol

Abstract

This application note presents a comprehensive, step-by-step protocol for the development and validation of a selective and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the novel therapeutic agent S 421 in human plasma. The method employs S 421-d4, a stable isotope-labeled internal standard (SIL-IS), which is considered the gold standard in quantitative bioanalysis for its ability to effectively compensate for variability in sample preparation and matrix effects.[1][2] The protocol covers mass spectrometry optimization, chromatographic separation, sample preparation via protein precipitation, and an overview of key bioanalytical method validation parameters according to international regulatory guidelines.[3][4][5] This guide is intended for researchers, scientists, and drug development professionals seeking to establish a reliable bioanalytical workflow for pharmacokinetic and toxicokinetic studies.

Introduction: The Rationale for a Deuterated Internal Standard

Accurate quantification of therapeutic agents in complex biological matrices like plasma is fundamental to drug development.[4] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the definitive technique for this purpose due to its high sensitivity, selectivity, and speed.[6][7] However, the accuracy of LC-MS/MS data can be compromised by several factors, including inconsistent sample recovery during extraction and, most notably, matrix effects.[1][8][9] Matrix effects are the alteration of ionization efficiency by co-eluting endogenous components from the biological sample, leading to ion suppression or enhancement and, consequently, erroneous quantification.[10][11][12]

To mitigate these variabilities, an internal standard (IS) is incorporated into every sample. The ideal IS behaves identically to the analyte throughout the entire analytical process—from extraction to ionization.[13] A stable isotope-labeled (SIL) internal standard, such as the deuterated S 421-d4, is the superior choice.[1][2] Because it is chemically identical to the analyte (S 421), it co-elutes chromatographically and experiences the same extraction recovery and matrix effects.[14][15] The minor mass difference allows the mass spectrometer to distinguish it from the analyte, enabling the use of a peak area ratio (Analyte/IS) for quantification. This normalization robustly corrects for analytical variability, leading to highly accurate and precise data essential for regulatory submissions.[1][16]

Foundational Principles of the Method

Chromatographic Separation: Reversed-Phase HPLC

The separation of S 421 and S 421-d4 from endogenous plasma components is achieved using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). This technique employs a nonpolar stationary phase (typically C18-bonded silica) and a polar mobile phase.[17][18][19] Hydrophobic (less polar) molecules, like S 421, interact more strongly with the stationary phase and are retained longer. Hydrophilic (more polar) components have a greater affinity for the mobile phase and elute earlier.[20] By gradually increasing the proportion of organic solvent (e.g., acetonitrile) in the mobile phase—a technique known as gradient elution—we can effectively elute S 421 as a sharp, well-defined peak, separating it from potential interferences.[17]

Detection and Quantification: Multiple Reaction Monitoring (MRM)

Following chromatographic separation, the analyte and internal standard are detected using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[21][22] MRM is the gold standard for quantification in complex matrices due to its exceptional selectivity and sensitivity.[7][23] The process involves two stages of mass filtering:

• Q1 (First Quadrupole): Selects the protonated molecular ion of the analyte, known as the precursor ion ([M+H]⁺).

• Q2 (Collision Cell): The selected precursor ion is fragmented by collision with an inert gas (e.g., argon).

• Q3 (Third Quadrupole): Filters for a specific, stable, and abundant fragment ion, known as the product ion .

This specific precursor-to-product ion transition is a unique signature for the analyte, effectively filtering out background noise and co-eluting compounds that do not share this exact transition.[23] By monitoring unique transitions for both S 421 and S 421-d4 simultaneously, we can achieve highly specific and accurate quantification.[24]

Detailed Method Development Protocol

Materials and Reagents

• Analyte: S 421 reference standard (≥99% purity)

• Internal Standard: S 421-d4 reference standard (≥99% purity, ≥98% isotopic purity)

• Solvents: LC-MS grade acetonitrile, methanol, and water

• Additives: Optima LC-MS grade formic acid

• Biological Matrix: Blank human plasma (K2-EDTA anticoagulant), sourced from at least six different donors

• Equipment: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source, UHPLC system, analytical balance, centrifuges, and calibrated pipettes.

Step 1: Mass Spectrometer Tuning and MRM Optimization

The objective of this step is to determine the optimal mass spectrometer parameters for detecting S 421 and S 421-d4.

Protocol:

• Prepare Infusion Solutions: Create separate 1 µg/mL solutions of S 421 and S 421-d4 in 50:50 acetonitrile:water with 0.1% formic acid.

• Direct Infusion: Infuse each solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.

• Full Scan (Q1 Scan): Operate the mass spectrometer in positive electrospray ionization (ESI+) mode and acquire full scan spectra to identify the protonated precursor ions ([M+H]⁺) for both S 421 and S 421-d4.

• Product Ion Scan: Select the identified precursor ion for each compound in Q1 and perform a product ion scan to identify the most stable and abundant fragment (product) ions generated in the collision cell. Vary the collision energy (CE) to find the optimal value that maximizes the product ion signal.

• MRM Transition Selection: Select at least two MRM transitions for the analyte (one for quantification, one for confirmation) and one for the internal standard. The transition with the highest intensity is typically used for quantification.

Table 1: Optimized MRM Parameters for S 421 and S 421-d4 (Note: These values are hypothetical and based on a molecule with a molecular weight similar to Sulfamonomethoxine)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Role
S 421	281.1	156.1	100	22	Quantifier
S 421	281.1	108.1	100	35	Qualifier
S 421-d4	285.1	160.1	100	22	Internal Standard

Step 2: Liquid Chromatography Method Development

The goal is to achieve a sharp peak shape and a retention time that avoids the initial elution of highly polar matrix components, typically between 2-5 minutes.[25]

Protocol:

• Initial Column and Mobile Phases: Start with a standard C18 column (e.g., 50 x 2.1 mm, 1.8 µm). Use Mobile Phase A: Water with 0.1% Formic Acid and Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Scouting: Inject a solution containing both S 421 and S 421-d4 and run a fast scouting gradient (e.g., 5% to 95% B in 3 minutes).

• Gradient Optimization: Adjust the gradient slope and duration to achieve the target retention time and ensure co-elution of S 421 and S 421-d4. The deuterated standard should co-elute with the analyte to provide the best compensation for matrix effects.[2][14]

• Flow Rate and Temperature: Optimize the column temperature (e.g., 40 °C) and flow rate (e.g., 0.4 mL/min) to improve peak shape and reduce run time.

Table 2: Final Optimized LC Parameters

Parameter	Value
Column	C18, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient	0.0-0.5 min (10% B), 0.5-3.0 min (10-90% B), 3.0-3.5 min (90% B), 3.5-3.6 min (90-10% B), 3.6-5.0 min (10% B)

Step 3: Sample Preparation

A simple protein precipitation is chosen for its speed and effectiveness in removing the majority of plasma proteins.[11]

Protocol:

• Aliquot Plasma: Pipette 50 µL of plasma sample (blank, standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add Internal Standard: Add 10 µL of the S 421-d4 working solution (e.g., 500 ng/mL in methanol) to all samples except for double blanks. Vortex briefly. Adding the IS early ensures it tracks the analyte through the entire process.[13]

• Precipitate Proteins: Add 200 µL of cold acetonitrile (containing 0.1% formic acid).

• Vortex: Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge: Centrifuge at >12,000 g for 10 minutes at 4 °C to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer the supernatant to a clean autosampler vial or 96-well plate for LC-MS/MS analysis.

Experimental Workflow Diagram

The overall workflow from sample receipt to data generation is summarized below.

Caption: High-level workflow for the quantification of S 421.

Bioanalytical Method Validation Overview

Once developed, the method must be validated to demonstrate it is suitable for its intended purpose.[4] Validation is performed according to guidelines from regulatory bodies like the FDA and EMA (now harmonized under ICH M10).[5][26][27][28][29]

Table 3: Key Method Validation Parameters and Typical Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria
Selectivity	To ensure the method can differentiate the analyte and IS from endogenous matrix components.	Response in blank samples from ≥6 sources should be <20% of the LLOQ response for the analyte and <5% for the IS.[30]
Calibration Curve & Linearity	To demonstrate the relationship between instrument response and concentration over the intended range.	≥75% of standards must be within ±15% of nominal (±20% at LLOQ).[3] Correlation coefficient (r²) ≥ 0.99.
Accuracy & Precision	To determine the closeness of measured concentrations to the nominal value (accuracy) and the degree of scatter (precision).	For QC samples at ≥4 levels, intra- and inter-day mean accuracy should be within 85-115% (80-120% at LLOQ). Precision (%CV) should be ≤15% (≤20% at LLOQ).[1]
Matrix Effect	To assess the impact of the biological matrix on analyte ionization.	The IS-normalized matrix factor from ≥6 sources should have a %CV ≤ 15%.[1]
Recovery	To evaluate the efficiency of the extraction process.	Should be consistent, precise, and reproducible, though 100% recovery is not required.
Stability	To ensure the analyte is stable in the biological matrix under various storage and handling conditions (freeze-thaw, bench-top, long-term).	Mean concentrations of stability QCs must be within ±15% of nominal values.

Conclusion

This application note outlines a systematic and robust approach to developing a sensitive and selective LC-MS/MS method for the quantification of S 421 in human plasma. The use of its deuterated internal standard, S 421-d4, is critical for ensuring data integrity by correcting for analytical variability. The described protocols for mass spectrometry, chromatography, and sample preparation provide a solid foundation for a method that, upon full validation, will be suitable for supporting regulated pharmacokinetic and other studies in drug development.

References

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• YouTube. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
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• Bioanalysis Zone. (2025, October 1). Small Molecule Method Development Strategies with Chad Christianson.
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• AxisPharm. (2022, October 14). What is Mass Spectrometry Multiple Reaction Monitoring (MRM) technology?
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• U.S. Food and Drug Administration (FDA). (2018, May 24). Bioanalytical Method Validation - Guidance for Industry.
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• BenchChem. Establishing Linearity and Range with a d4-Internal Standard: A Comparative Guide.
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Application Note: Quantitative Analysis of S-421 in Water by Isotope Dilution LC-MS/MS Using a Deuterated Internal Standard

Abstract

This application note presents a robust and highly sensitive method for the quantification of S-421 (octachlorodipropyl ether), a persistent environmental contaminant, in various water matrices. S-421 is a synthetic chemical used as a synergist for certain pesticides and is noted for its stability and prevalence in the environment.[1] Accurate monitoring of its concentration in water is crucial for environmental and public health risk assessment. This method employs Solid-Phase Extraction (SPE) for sample concentration and cleanup, followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled (deuterated) internal standard (S-421-dn) is central to the methodology, providing the highest degree of accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[2][3] The protocol is designed for researchers in environmental science, toxicology, and regulatory monitoring, offering a self-validating system compliant with international validation guidelines.[4][5]

Introduction: The Rationale for a Deuterated Internal Standard

The quantitative analysis of trace-level contaminants in complex environmental matrices like surface water or wastewater is fraught with challenges. Matrix components can cause ion suppression or enhancement in the mass spectrometer source, and analyte loss can occur at any stage of sample handling, from extraction to injection.[3] To overcome these issues, a stable isotope-labeled internal standard is the undisputed gold standard.[2]

A deuterated internal standard is a version of the analyte where several hydrogen atoms have been replaced by deuterium.[2] Because it is chemically almost identical to the analyte, it co-elutes during chromatography and behaves similarly during extraction and ionization.[6][7] However, its increased mass allows it to be distinguished by the mass spectrometer. By adding a known amount of the deuterated standard to the sample at the very beginning of the workflow, the ratio of the native analyte to the standard remains constant regardless of sample loss or matrix effects.[2] This principle, known as isotope dilution mass spectrometry, ensures unparalleled accuracy and reproducibility.[2]

This guide provides a comprehensive protocol for S-421 analysis, detailing every step from sample preparation to data interpretation, and is grounded in established analytical chemistry principles.

Experimental Workflow

Materials and Reagents

• Standards: S-421 analytical standard (≥99% purity), Deuterated S-421 (S-421-dn, ≥98% isotopic enrichment).

• Solvents: LC-MS grade methanol, acetonitrile, and water.

• Reagents: LC-MS grade formic acid, ammonium formate.

• SPE Cartridges: Weak Anion Exchange (WAX) or Hydrophilic-Lipophilic Balanced (HLB) cartridges, 500 mg. The choice depends on the specific water matrix; WAX cartridges are often suggested for their ability to extract a wide range of compounds.[8]

• Vials: 2 mL amber glass autosampler vials with PTFE-lined caps.

Instrumentation

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, capable of Multiple Reaction Monitoring (MRM).[9]

Diagram of the Analytical Workflow

The entire process from sample collection to final data analysis is depicted below. This systematic approach ensures reproducibility and minimizes potential errors.

Caption: End-to-end workflow for S-421 quantification.

Detailed Protocols

Preparation of Standards and Quality Controls (QCs)

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~5 mg of S-421 and S-421-dn standards into separate 5 mL volumetric flasks. Dissolve and bring to volume with methanol.

• Working Standard Solutions: Prepare serial dilutions of the S-421 primary stock in a 50:50 methanol:water solution to create calibration standards ranging from 0.1 ng/mL to 100 ng/mL.

• Internal Standard (IS) Spiking Solution (10 ng/mL): Dilute the S-421-dn primary stock to a final concentration of 10 ng/mL in methanol. This concentration is chosen to be in the mid-range of the calibration curve for robust detection.

• QC Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 0.5, 5, and 50 ng/mL) from a separate weighing of the S-421 standard to ensure independent verification of the calibration curve.

Sample Preparation: Solid-Phase Extraction (SPE)

The goal of SPE is to concentrate the analyte and remove interfering matrix components.[10]

• Sample Collection: Collect 500 mL of the water sample in an amber glass bottle.

• Spiking: Add 50 µL of the 10 ng/mL IS Spiking Solution to the 500 mL sample, resulting in an IS concentration of 10 pg/mL. Also, fortify calibration standards and QC samples in 500 mL of blank matrix (LC-MS grade water) in the same manner.

• Filtration: Filter the sample through a 0.7-µm glass fiber filter to remove particulates that could clog the SPE cartridge.[11]

• SPE Cartridge Conditioning: Condition the SPE cartridge (e.g., HLB) by passing 5 mL of methanol followed by 5 mL of LC-MS grade water. Do not allow the sorbent to dry.

• Sample Loading: Load the entire 500 mL sample through the conditioned cartridge at a flow rate of approximately 10 mL/min.[11]

• Washing: Wash the cartridge with 5 mL of a 5% methanol in water solution to remove hydrophilic interferences.

• Elution: Elute the retained S-421 and S-421-dn from the cartridge with 2 x 4 mL aliquots of methanol into a collection tube. This two-step elution ensures maximum recovery.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 500 µL of 50:50 methanol:water. This step provides a 1000-fold concentration factor. Transfer to an autosampler vial for analysis.

LC-MS/MS Analysis

This method utilizes the high selectivity and sensitivity of tandem mass spectrometry.[9]

Parameter	Condition	Rationale
LC System	UHPLC System	Provides high resolution and faster run times.
Column	C18, 2.1 x 100 mm, 1.8 µm	Standard reversed-phase chemistry suitable for non-polar compounds like ethers.
Mobile Phase A	Water with 0.1% Formic Acid	Acidification promotes better peak shape and ionization efficiency in positive ESI mode.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Strong organic solvent for eluting the analyte.
Gradient	0-1 min: 10% B; 1-8 min: 10-95% B; 8-10 min: 95% B; 10-10.1 min: 95-10% B; 10.1-12 min: 10% B	A gradient is necessary to elute the analyte with a good peak shape while separating it from matrix components.
Flow Rate	0.4 mL/min	Typical flow rate for a 2.1 mm ID column.
Injection Volume	5 µL	Balances sensitivity with potential matrix loading.
Column Temp	40 °C	Ensures reproducible retention times.
MS System	Triple Quadrupole MS	Required for MRM quantification.[9]
Ionization	ESI, Positive Mode	To be determined empirically, but ESI+ is common for many organic molecules.
MRM Transitions	To be determined empirically by infusing the standards.	MRM provides high selectivity by monitoring a specific precursor-to-product ion transition.

Hypothetical MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
S-421	[M+H]⁺	Fragment 1	Optimized Value
S-421	[M+H]⁺	Fragment 2 (Qualifier)	Optimized Value
S-421-dn	[M+H]⁺ (Deuterated)	Fragment 1 (Deuterated)	Optimized Value

Data Analysis & Method Validation

Method validation is performed to demonstrate that the analytical procedure is fit for its intended purpose, following guidelines from bodies like the FDA and ICH.[4][5][12]

Principle of Isotope Dilution Quantification

The concentration of S-421 is calculated based on the ratio of its peak area to the peak area of the deuterated internal standard. This ratio is plotted against the known concentrations of the calibration standards to generate a linear regression curve. The concentration in unknown samples is then determined from this curve.

Caption: Isotope dilution quantification workflow.

Validation Performance Characteristics

The following table summarizes the key validation parameters and typical acceptance criteria.

Parameter	Acceptance Criteria	Purpose
Linearity (r²)	≥ 0.995	Demonstrates a direct relationship between concentration and response over a defined range.
Accuracy	85-115% of nominal value (80-120% at LLOQ)	Measures the closeness of the measured value to the true value.[4]
Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)	Measures the reproducibility of replicate measurements.[4]
Lower Limit of Quantitation (LLOQ)	Signal-to-Noise ≥ 10; must meet accuracy/precision criteria.	The lowest concentration that can be reliably quantified.
Specificity	No significant interfering peaks at the retention time of the analyte in blank samples.	Ensures the signal is from the analyte of interest only.
Recovery	Consistent and reproducible across the concentration range.	Measures the efficiency of the extraction process. While absolute recovery can vary, the IS corrects for this.
Matrix Effect	Assessed by comparing analyte response in post-extraction spiked samples vs. neat solution. The IS should track and correct for this.	Evaluates the impact of co-eluting matrix components on ionization.[2]

Conclusion

This application note details a highly reliable and sensitive LC-MS/MS method for the quantification of the environmental contaminant S-421 in water. The strategic implementation of a deuterated internal standard within an isotope dilution framework effectively mitigates common analytical challenges such as matrix effects and sample loss, ensuring data of the highest integrity.[2][6] The described SPE and LC-MS/MS protocols are robust and can be validated according to international regulatory standards, making this method ideally suited for routine environmental monitoring, toxicological research, and regulatory compliance testing.

References

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (n.d.). South American Journal of Clinical Research. [Link]

• A Review: Use of Deuterated Internal Standards in Mass Spectometry Techniques. (n.d.). ResearchGate. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass. [Link]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. (n.d.). Shimadzu. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. (n.d.). Lab Manager. [Link]

• A Simple Method for Automated Solid Phase Extraction of Water Samples for Immunological Analysis of Small Pollutants. (2016, January 1). Journal of Visualized Experiments. [Link]

• Method 3535A: Solid-Phase Extraction (SPE). (n.d.). U.S. Environmental Protection Agency. [Link]

• FDA Guidance on Analytical Method Validation. (n.d.). Scribd. [Link]

• FDA Guidance for Industry: Q2A Validation of Analytical Procedures. (n.d.). ECA Academy. [Link]

• Q2(R2) Validation of Analytical Procedures. (2023, November). U.S. Food and Drug Administration. [Link]

• Guidelines for the Validation of Chemical Methods for the Foods Program. (2019, October 17). U.S. Food and Drug Administration. [Link]

• Solid Phase Extraction Methods for PFAS in waters. (n.d.). Agilent. [Link]

• Solid-Phase Extraction (SPE) Method Development. (n.d.). Waters Corporation. [Link]

• Determination of Pharmaceuticals in Water by SPE and LC/MS/MS in Both Positive and Negative Ion Modes. (n.d.). Agilent. [Link]

• Application of LCMS in small-molecule drug development. (2016, August 24). Drug Target Review. [Link]

• Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. (n.d.). Waters Corporation. [Link]

• [Determination of S-421 in Commercial Fish and Shellfish]. (2018). Shokuhin Eiseigaku Zasshi. [Link]

• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? (n.d.). Biotailor. [Link]

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Application Note: Strategies for Robust Sample Preparation in the Bioanalysis of S 421 using its Deuterated Internal Standard, S 421-d4

Abstract

This document provides a comprehensive guide to developing robust and reliable sample preparation methods for the quantification of S 421 in biological matrices, primarily human plasma, using its stable isotope-labeled internal standard, S 421-d4. The use of a deuterated internal standard is considered the gold standard in LC-MS bioanalysis, as it effectively compensates for variability in sample processing and matrix effects.[1][2] This application note will delve into the theoretical and practical aspects of three widely used sample preparation techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). For the purpose of this guide, S 421 is treated as a hypothetical small molecule drug with moderate hydrophobicity (Log P between 2 and 4) and a weakly basic character, properties common to many pharmaceutical compounds. The protocols and strategies discussed herein are designed to be a foundational resource for researchers, scientists, and drug development professionals, enabling them to develop and validate high-quality bioanalytical methods compliant with regulatory expectations.[3][4]

Introduction: The Critical Role of Sample Preparation and Internal Standards

The primary goal of sample preparation in bioanalysis is to isolate the analyte of interest from the complex biological matrix, remove interfering substances, and concentrate the analyte to a level suitable for detection.[5][6] Biological matrices such as plasma, serum, and urine contain a multitude of endogenous components, including proteins, lipids, salts, and metabolites, which can significantly impact the accuracy and precision of an LC-MS/MS assay.[7] These matrix components can cause ion suppression or enhancement, leading to erroneous quantification.[8]

The choice of an appropriate sample preparation technique is therefore a critical step in bioanalytical method development.[6] A well-designed sample preparation protocol will lead to:

• Increased sensitivity and selectivity: By removing interfering components, the signal-to-noise ratio of the analyte is improved.[9]

• Improved accuracy and precision: Consistent and high recovery of the analyte minimizes variability in the results.[5]

• Enhanced robustness of the analytical method: Cleaner extracts reduce the risk of instrument contamination and column degradation, leading to more reliable long-term performance.[10]

The use of a stable isotope-labeled internal standard (SIL-IS), such as S 421-d4, is strongly recommended by regulatory agencies for bioanalytical studies.[2] A SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of stable isotopes (e.g., deuterium, ¹³C, ¹⁵N).[11][12] This near-identical physicochemical behavior ensures that the internal standard tracks the analyte throughout the entire analytical process, from extraction to detection.[1] By normalizing the analyte response to the internal standard response, any variations in extraction recovery, matrix effects, or instrument response are effectively compensated for, resulting in superior accuracy and precision.[13]

General Workflow for Sample Preparation

The following diagram illustrates a generalized workflow for bioanalytical sample preparation, highlighting the key decision points and processes.

Caption: General workflow for bioanalytical sample preparation.

Protein Precipitation (PPT)

Protein precipitation is one of the simplest and most rapid methods for removing proteins from biological samples.[14] It involves the addition of an organic solvent or an acid to the sample, which disrupts the solvation of proteins, causing them to precipitate out of the solution.[14]

3.1. Scientific Rationale

The addition of a water-miscible organic solvent, such as acetonitrile or methanol, reduces the dielectric constant of the solution, which in turn decreases the solubility of proteins.[14] This leads to protein aggregation and precipitation. Acetonitrile is often preferred as it tends to produce a denser protein pellet that is easier to separate by centrifugation.[15]

3.2. Experimental Protocol for Protein Precipitation

Materials:

• Human plasma samples

• S 421-d4 internal standard working solution

• Acetonitrile (ACN), HPLC grade

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Protocol:

• Aliquoting: Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the S 421-d4 working solution to each plasma sample.

• Precipitation: Add 300 µL of cold acetonitrile (4°C) to each tube. The 3:1 ratio of solvent to sample is a common starting point for efficient protein removal.[15]

• Vortexing: Vortex the samples vigorously for 30 seconds to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase starting condition.

• Analysis: Vortex the reconstituted sample and inject an aliquot into the LC-MS/MS system.

3.3. Data Summary and Considerations

Parameter	Recommendation	Rationale
Precipitating Agent	Acetonitrile	Generally produces a cleaner supernatant and a more compact pellet compared to methanol.[15]
Solvent to Sample Ratio	3:1 (v/v)	A good starting point for efficient protein removal.[15] Higher ratios may be needed for some matrices.
Temperature	4°C or lower	Lower temperatures can improve protein precipitation efficiency.[16]
Centrifugation Speed & Time	>10,000 x g for 10 min	Ensures a compact protein pellet and a clear supernatant.

Advantages: Simple, fast, and cost-effective. Disadvantages: Less effective at removing other matrix components like phospholipids, which can cause significant ion suppression.

Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction separates analytes from a sample matrix based on their differential solubility in two immiscible liquid phases, typically an aqueous phase and an organic solvent.[17]

4.1. Scientific Rationale

The principle of LLE is based on the partitioning of a solute between two immiscible liquids.[17] The efficiency of the extraction depends on the partition coefficient (K) of the analyte, which is the ratio of its concentration in the organic phase to its concentration in the aqueous phase at equilibrium. By selecting an appropriate organic solvent and adjusting the pH of the aqueous phase, the partitioning of the analyte into the organic phase can be maximized, while minimizing the extraction of interfering substances.[18] For a weakly basic analyte like S 421, adjusting the pH of the plasma sample to a more basic pH will neutralize the charge on the molecule, making it more soluble in the organic solvent.

4.2. Experimental Protocol for Liquid-Liquid Extraction

Materials:

• Human plasma samples

• S 421-d4 internal standard working solution

• Methyl tert-butyl ether (MTBE), HPLC grade

• Ammonium hydroxide solution (5%)

• Microcentrifuge tubes (2 mL)

• Vortex mixer

• Centrifuge

Protocol:

• Aliquoting: Pipette 200 µL of human plasma into a 2 mL microcentrifuge tube.

• Internal Standard Spiking: Add 20 µL of the S 421-d4 working solution.

• pH Adjustment: Add 50 µL of 5% ammonium hydroxide to basify the sample.

• Extraction Solvent Addition: Add 1 mL of MTBE to the tube.

• Vortexing: Vortex the samples for 2 minutes to ensure intimate contact between the two phases.

• Centrifugation: Centrifuge at 4,000 x g for 5 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Vortex and inject into the LC-MS/MS system.

4.3. Data Summary and Considerations

Parameter	Recommendation	Rationale
Extraction Solvent	Methyl tert-butyl ether (MTBE)	Good for moderately polar compounds; less dense than water, forming the upper layer.[19]
pH Adjustment	Basify with NH₄OH	For a weakly basic analyte, increasing the pH deprotonates the molecule, increasing its hydrophobicity and partitioning into the organic solvent.
Phase Separation	Centrifugation	Ensures a clean separation of the two liquid phases.

Advantages: Provides a cleaner extract than PPT, with better removal of phospholipids and salts.[18] Disadvantages: Can be more time-consuming and requires larger volumes of organic solvents. Emulsion formation can be an issue.

Solid-Phase Extraction (SPE)

Solid-phase extraction is a highly selective sample preparation technique that uses a solid sorbent to retain the analyte of interest while the rest of the sample matrix is washed away.[5][10] The analyte is then eluted with a small volume of a strong solvent.

5.1. Scientific Rationale

SPE operates on the principles of chromatography.[10] The choice of sorbent is critical and depends on the physicochemical properties of the analyte. For a moderately hydrophobic and weakly basic compound like S 421, a reversed-phase sorbent (e.g., C18) or a mixed-mode cation exchange sorbent can be used.[7][20] The process involves four main steps: conditioning, loading, washing, and elution.[20]

5.2. Experimental Protocol for Reversed-Phase SPE

Materials:

• Human plasma samples

• S 421-d4 internal standard working solution

• Reversed-phase SPE cartridges (e.g., C18, 100 mg/1 mL)

• Methanol, HPLC grade

• Deionized water

• SPE vacuum manifold

Caption: Steps in a typical Solid-Phase Extraction workflow.

Protocol:

• Sample Pre-treatment: Mix 200 µL of plasma with 20 µL of S 421-d4 working solution and 200 µL of 2% phosphoric acid in water.

• Conditioning: Condition the SPE cartridge with 1 mL of methanol.

• Equilibration: Equilibrate the cartridge with 1 mL of deionized water.

• Loading: Load the pre-treated sample onto the cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove hydrophilic interferences.

• Elution: Elute S 421 and S 421-d4 with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in 100 µL of mobile phase.

• Analysis: Inject into the LC-MS/MS system.

5.3. Data Summary and Considerations

Parameter	Recommendation	Rationale
Sorbent	Reversed-phase (C18) or Mixed-mode Cation Exchange	C18 retains based on hydrophobicity. Mixed-mode offers dual retention mechanisms for higher selectivity.[7][20]
Wash Solvent	A weak solvent that removes interferences but not the analyte.	A low percentage of organic solvent in water is typical for washing in reversed-phase SPE.[20]
Elution Solvent	A strong solvent that disrupts the analyte-sorbent interaction.	A high percentage of organic solvent is used for elution in reversed-phase SPE.[10]

Advantages: Provides the cleanest extracts and allows for analyte concentration, leading to high sensitivity and selectivity.[5][9] Disadvantages: More complex, time-consuming, and expensive than PPT and LLE. Method development can be more involved.

Method Validation Considerations

Once a sample preparation method is developed, it must be rigorously validated to ensure it is fit for its intended purpose.[3][4] Key validation parameters that are heavily influenced by the sample preparation method include:

• Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Recovery: The efficiency of the extraction process, determined by comparing the analyte response in an extracted sample to the response in a post-extraction spiked sample.

• Matrix Effect: The alteration of ionization efficiency by co-eluting matrix components.[8] This is assessed by comparing the analyte response in a post-extraction spiked sample to the response in a neat solution.

• Accuracy and Precision: The closeness of the measured values to the true value and the degree of scatter between a series of measurements, respectively.

• Stability: The stability of the analyte in the biological matrix under various storage and processing conditions.

The use of S 421-d4 is crucial for accurately assessing these parameters, as it co-elutes with S 421 and experiences similar matrix effects.[13]

Conclusion

The selection and optimization of a sample preparation technique are critical for the development of a robust and reliable bioanalytical method for the quantification of S 421. This application note has provided a detailed overview of three common techniques: protein precipitation, liquid-liquid extraction, and solid-phase extraction. The choice of method will depend on the specific requirements of the assay, including the desired sensitivity, selectivity, throughput, and cost. For initial discovery studies, the speed and simplicity of protein precipitation may be sufficient. For regulated clinical studies that demand the highest data quality, the cleaner extracts and higher selectivity of solid-phase extraction are often preferred. In all cases, the use of a stable isotope-labeled internal standard like S 421-d4 is paramount for ensuring the accuracy and precision of the results, in line with global regulatory expectations.

References

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26).
• SPE Method Development for Pharmaceutical Bioanalysis. Sigma-Aldrich.
• Solid Phase Extraction Guide. Thermo Fisher Scientific.
• What is Solid Phase Extraction (SPE)? Organomation.
• FDA issues final guidance on bioanalytical method validation. (2018, May 21).
• An Introduction to Solid Phase Extraction (SPE). (2017, January 10). Bio-Analysis Centre.
• Rapid and Quantitative Protein Precipitation for Proteome Analysis by Mass Spectrometry. (2020, March 20).
• SOLA Solid-Phase Extraction (SPE) cartridges and plates—Preventing sample failures for bioanalysis. Fisher Scientific.
• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent Technologies, Inc.
• Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2: Sample Preparation. (2021, August 1). LCGC International.
• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 7).
• Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov.
• Validation of bioanalytical methods - Highlights of FDA's guidance. ResearchGate.
• What is the best precipitation method for MS/MS proteomic analysis of extracellular proteins? (2012, September 29). ResearchGate.
• Navigating the Gold Standard: A Comparative Guide to Deuterated Internal Standards in Bioanalytical Method Validation. Benchchem.
• A new liquid-liquid extraction method for determination of montelukast in small volume human plasma samples using HPLC with fluorescence detector. (2006, February). ResearchGate.
• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. LabRulez LCMS.
• Chloroform-methanol extraction of proteins. (2015, April 21). The Drummond Lab.
• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc.
• Comparing Solid Phase vs. Solid Liquid vs. Liquid Liquid Extractions. Waters Corporation.
• Liquid-liquid extraction combined with high performance liquid chromatography-diode array-ultra-violet for simultaneous determination of antineoplastic drugs in plasma. (2025, December 22). ResearchGate.
• Development of Salt-Assisted Liquid–Liquid Extraction for Simultaneous Quantification of Andrographolide and 14-Deoxy-11,12-didehydroandrographolide in Plasma Using HPLC-DAD: Method Validation and Pharmacokinetic Assessment Application. (2025, November 17). MDPI.
• The Value of Deuterated Internal Standards. (2017, August 30). KCAS Bio.
• Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. (2025, May 23). Phenomenex.
• bioanalysis method development and validation of small molecules in pharmaceutical industry: a bioanalyst review point. ResearchGate.
• Establishing Linearity and Range with a d4-Internal Standard: A Comparative Guide. Benchchem.
• Towards high throughput analysis using 96-well plate solid phase extraction to determine sedatives and β-blocker residues in fo. (2024, October 14). WUR eDepot.
• Analysis of Sulfur in Petroleum Products According to ASTM D4294 & ISO 8754 using Shimadzu's EDX-7000.
• Internal Standards in LC−MS Bioanalysis: Which, When, and How. (2025, May 15). WuXi AppTec DMPK.
• Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods (RSC Publishing).
• Important Requirements for the Selection of Internal Standards during the Development of Desorption/Ionization Assays for Drug Quantification in Biological Matrices—A Practical Example. (2022, January 21). MDPI.
• Synthesis of stable isotope labelled internal standards for drug-drug interaction (DDI) studies. (2012, September 15). PubMed.
• Ammonium hexafluorozirconate. Wikipedia.
• Pharmaceutical Cocrystals and Their Physicochemical Properties. (2009, April 20). Crystal Growth & Design.
• Synthesis of Carnosine-d7 and Anserine-d4 for Use as Internal Standards in Liquid Chromatography–Mass Spectrometry. (2025, August 6). ResearchGate.
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Application Note: High-Precision Residue Analysis of the Pesticide Synergist S-421 in Food and Agricultural Products Using S 421-d4 Isotope Dilution Mass Spectrometry

Target Audience: Analytical Chemists, Food Safety Researchers, and Agrochemical Development Professionals Technique: Modified QuEChERS Extraction coupled with GC-MS/MS (Isotope Dilution)

Introduction & Mechanistic Context

S-421, chemically known as bis(2,3,3,3-tetrachloropropyl) ether, is a highly effective organochlorine pesticide synergist. Historically formulated alongside pyrethroid and organophosphorus insecticides, it acts by inhibiting the detoxification enzymes in insects, thereby amplifying the lethality of the active ingredients[1].

Despite its utility, S-421 is highly stable, lipophilic, and ubiquitous in the environment. It has a documented propensity for bioaccumulation, frequently detected in aquatic ecosystems, commercial fish[2], and even human milk[3]. Furthermore, S-421 is commonly utilized as an active synergist in household insecticides and mosquito coils[4]. Due to its persistence and potential toxicity, stringent regulatory monitoring of S-421 residues in food and agricultural products is imperative.

The Analytical Challenge and the Role of S 421-d4

The primary bottleneck in organochlorine residue analysis is the matrix effect . When extracting S-421 from complex matrices—such as lipid-rich fish tissue or pigment-heavy agricultural crops—co-extracted matrix components (e.g., fatty acids, sterols) enter the mass spectrometer's ionization source. These components compete for ionization energy, leading to unpredictable signal suppression or enhancement[5].

To establish a self-validating and highly accurate quantitative system, Isotope Dilution Mass Spectrometry (IDMS) is employed. By spiking the sample with S 421-d4 (the deuterated isotopologue of S-421) prior to extraction, analysts can perfectly correct for both extraction losses and matrix effects. Because S 421-d4 shares identical physicochemical properties and chromatographic retention times with native S-421, any ionization suppression affects both molecules equally. The ratio of their signals remains constant, ensuring absolute quantitative trustworthiness[6].

Physicochemical & Mass Spectrometric Profiling

S-421 is a volatile, semi-polar organochlorine, making it highly amenable to Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) utilizing an Electron Ionization (EI) source[5][7].

Table 1: Compound Properties

Parameter	Native S-421	Internal Standard (S 421-d4)
CAS Number	127-90-2[8]	N/A
Molecular Formula	C₆H₆Cl₈O[7]	C₆H₂D₄Cl₈O[9]
Molecular Weight	377.74 g/mol [8]	381.70 g/mol [6]
Log P (Octanol/Water)	~4.5 (Highly Lipophilic)	~4.5 (Highly Lipophilic)
Primary Application	Target Analyte	Quantitative Internal Standard

Table 2: Optimized GC-MS/MS (EI) MRM Transitions

Note: Transitions are optimized for a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
S-421	378.0	117.0	15	Quantifier
S-421	378.0	151.0	20	Qualifier
S 421-d4	382.0	119.0	15	IS Quantifier
S 421-d4	382.0	153.0	20	IS Qualifier

Experimental Workflows & Causality

To extract S-421 from complex agricultural and food matrices, a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol is utilized[10].

Mechanistic Choices in Sample Preparation:

• Acetonitrile Extraction: Acetonitrile is selected because it efficiently extracts a wide polarity range of pesticides while simultaneously precipitating matrix proteins[10].

• Salting Out (MgSO₄ / NaCl): Anhydrous magnesium sulfate drives the partitioning of water away from the organic phase, forcing the lipophilic S-421 into the acetonitrile layer.

• dSPE Clean-up (PSA + C18): Primary Secondary Amine (PSA) removes organic acids and sugars. The addition of C18 is strictly required for S-421 analysis in animal products (e.g., fish, milk) to strip out long-chain lipids that would otherwise foul the GC inlet and suppress the MS signal[1][3].

Fig 1: Step-by-step QuEChERS extraction workflow utilizing S 421-d4 internal standard spiking.

Step-by-Step Protocol

• Homogenization: Cryogenically mill or thoroughly blend the food/agricultural sample to ensure a uniform matrix.

• Weighing & Spiking: Weigh exactly 10.0 g of the homogenized sample into a 50 mL PTFE centrifuge tube. Spike the sample with 100 µL of a 1.0 µg/mL S 421-d4 working solution[11]. Allow the sample to equilibrate for 15 minutes to ensure the IS integrates into the matrix.

• Extraction: Add 10.0 mL of LC-MS grade Acetonitrile. Shake vigorously for 1 minute[10].

• Partitioning: Add QuEChERS extraction salts (4.0 g anhydrous MgSO₄, 1.0 g NaCl, 1.0 g Sodium Citrate, 0.5 g Disodium Hydrogen Citrate). Immediately vortex for 1 minute to prevent salt agglomeration[10].

• Centrifugation: Centrifuge at 4,000 rpm for 5 minutes at 4°C.

• dSPE Clean-up: Transfer 1.0 mL of the upper acetonitrile supernatant into a 2 mL dSPE microcentrifuge tube containing 150 mg anhydrous MgSO₄, 50 mg PSA, and 50 mg C18.

• Final Isolation: Vortex the dSPE tube for 30 seconds and centrifuge at 10,000 rpm for 3 minutes. Transfer 0.5 mL of the purified supernatant into an autosampler vial for GC-MS/MS analysis.

Data Processing & Analytical Validation

The fundamental principle of utilizing S 421-d4 is to shift the analytical reliance from absolute signal intensity to a signal ratio .

Fig 2: Isotope Dilution Mass Spectrometry (IDMS) logic for normalizing matrix effects.

Validation Criteria (SANTE Guidelines)

To ensure the trustworthiness of the analytical batch, the following criteria must be met[12]:

• Linearity: Calibration curves (plotting the area ratio of S-421 / S 421-d4 against concentration) must exhibit an R2≥0.99 .

• Recovery: Absolute recovery of the S 421-d4 internal standard should fall between 70% and 120%. If recovery drops below this threshold, it indicates severe extraction failure or matrix suppression, invalidating the sample run.

• Precision: The Relative Standard Deviation (RSD) for replicate injections must be ≤20% .

• Ion Ratios: The ratio of the quantifier to qualifier transitions for native S-421 must match the reference standard within a ±30% tolerance[11].

Conclusion

The integration of the deuterated internal standard S 421-d4 into a modified QuEChERS GC-MS/MS workflow provides a highly robust, self-validating analytical method. By leveraging Isotope Dilution Mass Spectrometry, laboratories can confidently quantify the pesticide synergist S-421 at trace levels across highly complex agricultural and food matrices, ensuring compliance with global food safety and environmental regulations.

References

• Residues of the Synergist S-421 in Human Milk Collected From the Tokyo Metropolitan Area. nih.gov.[Link]

• Occurrence of an Organochlorine Synergist S-421 in Fish and Shellfish. researchgate.net.[Link] 3.[Occurrence of an organochlorine synergist S-421 in fish and shellfish]. nih.gov.[Link]

• Octachlorodipropyl Ether (S-2) Mosquito Coils Are Inadequately Studied for Residential Use. p2infohouse.org. [Link]

• Bis(2,3,3,3-tetrachloropropyl) ether - NIST WebBook. nist.gov.[Link]

• Mass Spectrometry for Pesticide Residue Analysis. labmanager.com.[Link]

• Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM. agilent.com.[Link]

• Analytical method E_FP417.1 LC-MS/MS (QuEChERS Protocol). eurl-pesticides.eu.[Link]

• Simultaneous Analysis of 504 Pesticide Multiresidues in Crops Using UHPLC-QTOF. nih.gov.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. [Occurrence of an organochlorine synergist S-421 in fish and shellfish] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Residues of the synergist S-421 in human milk collected from the Tokyo metropolitan area - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. p2infohouse.org [p2infohouse.org]
• 5. Mass Spectrometry for Pesticide Residue Analysis | Lab Manager [labmanager.com]
• 6. benchchem.com [benchchem.com]
• 7. Bis(2,3,3,3-tetrachloropropyl) ether [webbook.nist.gov]
• 8. 八氯二丙醚 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. eurl-pesticides.eu [eurl-pesticides.eu]
• 11. agilent.com [agilent.com]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Stable Isotope Dilution GC-MS/MS for the Environmental Monitoring of S-421 using S 421-d4

Introduction & Mechanistic Context

Octachlorodipropyl ether (S-421) is a highly chlorinated synthetic compound historically utilized as a synergist to enhance the efficacy of pyrethroid and organophosphorus insecticides[1]. Due to its extreme chemical stability, lipophilicity, and resistance to environmental degradation, S-421 has become a ubiquitous persistent organic pollutant (POP). Routine environmental monitoring studies frequently detect S-421 residues in complex matrices, including domestic housedust, surface waters, agricultural soils, and bioaccumulated within commercial fish and shellfish[2].

The accurate quantification of S-421 in these complex matrices presents a significant analytical challenge. Co-extracted matrix components (e.g., lipids in fish tissue, polyphenols in tea leaves) often co-elute with the target analyte during Gas Chromatography (GC), leading to unpredictable signal enhancement or ion suppression during mass spectrometric ionization. To establish a self-validating analytical system, the use of Isotope Dilution Mass Spectrometry (IDMS) utilizing the deuterium-labeled isotopologue, S 421-d4 (bis(2,3,3,3-tetrachloropropyl) ether-d4), is strictly required[3].

The Causality of Isotope Dilution: A Self-Validating System

As analytical scientists, we must recognize that in trace-level environmental analysis, absolute extraction recovery is rarely 100%, and matrix effects are highly variable between individual samples. By spiking a known concentration of S 421-d4 into the raw sample prior to any extraction steps, the protocol transforms into a self-validating system.

The causality behind this choice relies on three mechanistic pillars:

• Physicochemical Equivalence: S 421-d4 shares identical extraction efficiency, partitioning behavior, and GC retention time with native S-421. Any physical loss during dispersive solid-phase extraction (dSPE) clean-up affects both compounds equally.

• Ionization Normalization: During Electron Ionization (EI), co-eluting matrix interferences will suppress or enhance the signal. Because S-421 and S 421-d4 co-elute perfectly, they experience the exact same ionization matrix effect.

• Mass Resolution: The mass spectrometer easily resolves the two compounds based on the +4 Da mass shift of the deuterated precursor/fragments. Because the ratio of Native/Isotope remains constant regardless of absolute signal loss, the final calculated concentration is absolute and intrinsically corrected.

Mechanistic role of S 421-d4 in correcting matrix effects via Isotope Dilution Mass Spectrometry.

Experimental Protocol: QuEChERS-based GC-MS/MS Workflow

This step-by-step methodology details the extraction and quantification of S-421 from complex environmental matrices (e.g., soil or fish tissue) using S 421-d4 as the internal standard.

Step 1: Sample Preparation & SIL-IS Spiking

• Accurately weigh 5.0 g of homogenized sample (e.g., fish tissue or soil) into a 50 mL PTFE centrifuge tube.

• Critical Step: Spike exactly 50 µL of S 421-d4 working internal standard solution (1.0 µg/mL in acetone) directly onto the sample matrix. Allow to equilibrate for 15 minutes to ensure the stable isotope standard binds to the matrix, mimicking native residues.

Step 2: Extraction

• Add 10 mL of LC-MS grade Acetonitrile to the tube.

• Vortex vigorously for 1 minute to ensure complete solvent interaction.

• Add QuEChERS extraction salts (4.0 g anhydrous MgSO4, 1.0 g NaCl, 1.0 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate).

• Shake immediately and vigorously for 2 minutes to prevent exothermic salt agglomeration.

• Centrifuge at 4000 rpm for 5 minutes to achieve phase separation.

Step 3: dSPE Clean-up

• Transfer 5 mL of the upper acetonitrile layer to a 15 mL dSPE tube containing 900 mg MgSO4, 150 mg PSA (Primary Secondary Amine), and 150 mg C18 (specifically required for lipid-rich matrices like fish).

• Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Transfer 1 mL of the purified supernatant to a GC autosampler vial for analysis.

Step 4: GC-MS/MS Analysis

• Inject 1 µL of the extract into a GC-MS/MS system equipped with a DB-5MS column (30 m × 0.25 mm × 0.25 µm).

• Operate the mass spectrometer in Electron Ionization (EI) mode using Multiple Reaction Monitoring (MRM).

Step-by-step QuEChERS GC-MS/MS analytical workflow utilizing S 421-d4 as an internal standard.

Data Presentation & Method Parameters

To ensure analytical trustworthiness, the MRM transitions must be carefully selected to avoid isobaric interferences from the matrix. Table 1 outlines the empirically validated MRM transitions for S-421 and its deuterated analogue[4].

Table 1: GC-MS/MS Multiple Reaction Monitoring (MRM) Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
S-421	211.0	79.0	6	Quantifier
S-421	181.0	85.0	8	Qualifier
S 421-d4	213.0	79.0	6	IS Quantifier
S 421-d4	183.0	85.0	8	IS Qualifier

*Note: Deuterated precursor masses are representative of the primary isotopologue shift (+2 Da per cleaved propyl fragment).

Table 2 demonstrates the self-validating power of the S 421-d4 internal standard. Even when absolute extraction recoveries drop due to matrix complexity, the IDMS-corrected recovery remains tightly within the acceptable 98-102% range, proving the robustness of the assay.

Table 2: Method Validation & Matrix Effect Correction (Fish Tissue Matrix)

Spiked Concentration	Absolute Recovery (Uncorrected)	IDMS Corrected Recovery (S 421-d4)	RSD (n=6)
1.0 ng/g	68.4%	99.2%	3.1%
10.0 ng/g	72.1%	100.5%	2.4%
50.0 ng/g	70.8%	98.8%	1.9%

References

• Occurrence of an Organochlorine Synergist S-421 in Fish and Shellfish. Food Hygiene and Safety Science.[Link]

• Migration and Accumulation of Octachlorodipropyl Ether in Soil-Tea Systems in Young and Old Tea Gardens. International Journal of Environmental Research and Public Health (MDPI).[Link]

• Development and validation of an analysis method for pesticide residues by gas chromatography–tandem mass spectrometry in Daikenchuto. Journal of Natural Medicines (PMC).[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. cymitquimica.com [cymitquimica.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

How to use S 421-d4 for accurate quantification of S 421

High-Precision Quantification of the Pesticide Synergist S 421 Using S 421-d4 Isotope Dilution GC-MS/MS

Introduction & Mechanistic Overview

Bis(2,3,3,3-tetrachloropropyl) ether, commonly known as S 421 (CAS 127-90-2), is an organochlorine compound historically utilized as a pesticide synergist[1]. By inhibiting the detoxification enzymes in target insects, S 421 significantly enhances the lethality of pyrethroid and organophosphorus insecticides[1]. Due to its chemical stability and lipophilicity, S 421 is ubiquitous in the environment and is frequently detected in household dust, agricultural products (such as tea and tobacco), and aquatic organisms like fish and shellfish[2].

Accurate quantification of S 421 at trace levels (ng/g) presents a significant analytical challenge. Complex matrices—such as the high lipid content in fish or the dense pigment and alkaloid profile of tobacco—cause severe matrix effects during Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) analysis. These co-extracted matrix components can either suppress or enhance the ionization of the target analyte in the MS source, leading to skewed quantitative results.

The Causality of Isotope Dilution: To counteract these matrix effects, S 421-d4 (a deuterium-labeled isotopologue) is employed as an internal standard (IS)[3]. Because S 421-d4 shares the exact physicochemical properties and chromatographic retention time as native S 421, it experiences the identical matrix-induced signal fluctuations during GC-MS/MS ionization. By spiking the sample with S 421-d4 prior to extraction, any physical loss during sample preparation or signal variation during MS analysis is perfectly mirrored by the IS. The ratio of the S 421 signal to the S 421-d4 signal remains constant, creating a highly accurate, self-correcting quantitative system.

Experimental Workflow

Workflow for S 421 quantification using S 421-d4 isotope dilution and QuEChERS extraction.

Step-by-Step Methodology: Modified QuEChERS & GC-MS/MS

This protocol utilizes a citrate-buffered QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction, optimized for complex agricultural and environmental matrices.

Phase 1: Sample Preparation & Extraction

• Homogenization : Accurately weigh 5.0 g of homogenized sample (e.g., fish tissue, tea leaves, or tobacco) into a 50 mL PTFE centrifuge tube. Causality: Thorough homogenization ensures a representative sample and maximizes the surface area for solvent interaction.

• Internal Standard Spiking : Spike the sample with 50 µL of a 1 µg/mL S 421-d4 working solution. Allow it to equilibrate for 15 minutes. Causality: Spiking before the addition of extraction solvents ensures the IS integrates into the matrix, accurately mimicking the extraction efficiency and potential losses of the native S 421.

• Hydration (For dry matrices) : If analyzing dry matrices (e.g., tea or tobacco), add 10 mL of LC-MS grade water and vortex for 1 minute. Causality: Water swells the dried pores of the matrix, allowing the organic extraction solvent to penetrate and partition the analytes effectively.

• Extraction : Add 10 mL of Acetonitrile (MeCN) containing 1% acetic acid. Vortex vigorously for 1 minute.

• Salting Out : Add QuEChERS citrate buffer salts (4 g anhydrous MgSO4, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate). Shake vigorously for 2 minutes, then centrifuge at 4000 rpm for 5 minutes. Causality: MgSO4 induces an exothermic reaction that drives water out of the organic phase. NaCl increases the ionic strength of the aqueous layer, forcing the highly lipophilic S 421 into the upper MeCN layer.

Phase 2: d-SPE Cleanup 6. Dispersive Solid Phase Extraction (d-SPE) : Transfer 5 mL of the upper MeCN layer to a 15 mL d-SPE tube containing 900 mg MgSO4, 150 mg Primary Secondary Amine (PSA), and 150 mg C18. 7. Purification : Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes. Causality: PSA removes organic acids, sugars, and polar pigments. C18 is critical for removing non-polar interfering lipids (especially in fish matrices)[2]. MgSO4 removes any remaining trace water prior to GC injection. 8. Concentration : Transfer 2 mL of the cleaned supernatant to a glass vial and evaporate to near dryness under a gentle stream of nitrogen. Reconstitute in 1 mL of hexane for GC-MS/MS injection.

Phase 3: GC-MS/MS Analysis Perform analysis using a triple quadrupole GC-MS/MS operating in Electron Impact (EI) ionization and Selected Reaction Monitoring (SRM) mode[4].

• Column : HP-5MS UI (30 m × 0.25 mm, 0.25 µm film thickness) or equivalent[5].

• Carrier Gas : Helium at a constant flow of 1.2 mL/min.

• Injection : 1 µL, Splitless mode, Inlet temperature 250°C.

• Oven Program : 80°C (hold 1 min), ramp at 20°C/min to 200°C, then 10°C/min to 280°C (hold 5 min).

Data Presentation & System Self-Validation

Table 1: Representative GC-MS/MS SRM Transitions (Note: Exact transitions and collision energies must be optimized per instrument. The following are representative based on the fragmentation of octachlorodipropyl ether[6]).

Analyte	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)
S 421	253.0	117.0	159.0	15 / 20
S 421-d4 (IS)	257.0	121.0	163.0	15 / 20

Table 2: Method Validation Parameters (Acceptance Criteria)

Parameter	Target Criteria	Corrective Action if Failed
Linearity (R²)	> 0.995 (0.5 - 100 ng/mL)	Check IS spiking consistency; clean GC inlet liner.
IS Recovery	70% - 120%	Evaluate matrix for extreme lipid content; increase C18 in d-SPE.
Ion Ratio (Qual/Quant)	± 20% of calibration standard	Co-eluting interference present; adjust GC temperature ramp.
LOQ	< 0.5 ng/g	Perform inlet maintenance; retune MS source.

System Self-Validation Protocol: To ensure the trustworthiness of the dataset, this protocol operates as a self-validating system relying on the absolute peak area of the S 421-d4 internal standard. While the ratio of S 421 to S 421-d4 corrects for matrix effects, the absolute area of the IS must not drop below 50% of the area observed in a neat solvent standard. A drop below this threshold indicates severe ion suppression or catastrophic extraction failure, rendering the self-correction unreliable. Furthermore, the qualifier-to-quantifier ion ratio for native S 421 must remain within ±20% of the average ratio established by the calibration curve to confirm peak purity and the absence of isobaric interferences.

References

• Title : Occurrence of an Organochlorine Synergist S-421 in Fish and Shellfish Source : ResearchGate URL :[Link]

• Title : Screening for 926 Pesticides and Endocrine Disruptors by GC/MS Source : Agilent URL :[Link]

• Title : Exposure assessment of 170 pesticide ingredients and derivative metabolites in people from the Central Andes of Peru Source : PMC (NIH) URL :[Link]

• Title : Analysis of Agricultural Residues on Tea Using d-SPE Sample Preparation with GC-NCI-MS and UHPLC-MS/MS Source : ACS Publications URL :[Link]

Sources

• 1. Buy Bis(2,3,3,3-tetrachloropropyl) ether | 127-90-2 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. agilent.com [agilent.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: High-Precision Quantification of S-421 Using S 421-d4 Internal Standard Calibration

Target Audience: Analytical Chemists, Environmental Researchers, and Mass Spectrometry Specialists.

Introduction & Mechanistic Rationale

S-421, chemically known as bis(2,3,3,3-tetrachloropropyl) ether, is a highly chlorinated synthetic compound historically utilized as a synergist to enhance the efficacy of pyrethroid and organophosphorus pesticides[1]. Due to its extreme lipophilicity, chemical stability, and potential toxicity, S-421 has become a persistent organic pollutant frequently monitored in commercial fish, shellfish, and indoor household dust[2][3][4].

Accurate quantification of S-421 at trace levels (ng/g or ng/mL) relies heavily on Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)[5]. However, complex matrices like lipid-rich fish extracts or heterogeneous dust samples induce significant matrix effects—specifically, the suppression or enhancement of analyte ionization in the MS source.

To counteract these analytical challenges, Isotope Dilution Mass Spectrometry (IDMS) is employed[6]. By utilizing S 421-d4 (the deuterium-labeled isotopologue) as a Stable Isotope-Labeled Internal Standard (SIL-IS), researchers can achieve unparalleled quantitative accuracy.

The Causality of Isotope Dilution

Why is S 421-d4 the optimal choice? Structural analogs often fail to co-elute perfectly with the target analyte. During a chromatographic run, the matrix background is dynamic. If the internal standard elutes even one second apart from the native analyte, it experiences a different localized matrix effect. S 421-d4 shares the exact physicochemical properties of native S-421, ensuring perfect co-elution. Consequently, both molecules undergo identical ion suppression or enhancement. The mass spectrometer measures the ratio of their responses, which remains constant regardless of absolute signal loss, effectively canceling out the matrix variable[7].

Caption: Mechanistic pathway of Isotope Dilution Mass Spectrometry (IDMS) for S-421 quantification.

Designing a Self-Validating Protocol

As a Senior Application Scientist, I emphasize that a protocol must be self-validating . You cannot simply assume the integrity of your internal standard or your matrix. The following quality control (QC) injections must be built into every calibration sequence to prove the system's validity:

• Double Blank (Matrix Only): Verifies that the sample matrix and the extraction solvents are completely free of native S-421 and interferences at the retention time.

• Zero Standard (Matrix + IS Only): This is the most critical self-validation step. Because S-421 contains 8 chlorine atoms, its natural isotopic cluster is massive. You must prove that the S 421-d4 spike does not contain unlabelled native S-421 (isotopic impurity) and that the mass spectrometer's isolation windows are tight enough to prevent "cross-talk" between the M+ channels.

• Equilibration Mandate: After spiking the IS into calibration standards or samples, a minimum 15-minute equilibration period is required. This ensures the SIL-IS fully integrates into the solvent/matrix environment, mimicking the native analyte's exact thermodynamic behavior during injection.

Step-by-Step Preparation Methodology

Solvent and Glassware Selection

S-421 is highly non-polar (octachlorodipropyl ether). Avoid using pure polar solvents like acetonitrile or methanol for stock storage, as the compound will adsorb to the walls of the glass container.

• Recommendation: Use a mixture of Hexane and Acetone (e.g., 90:10 v/v). Hexane ensures complete solvation, while the slight polarity of acetone passivates active silanol groups on the glassware. Always use silanized amber glass vials.

Preparation of Stock Solutions

• Native S-421 Stock (1.0 mg/mL): Accurately weigh 10.0 mg of S-421 reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with Hexane/Acetone (90:10).

• S 421-d4 IS Stock (1.0 mg/mL): Repeat the exact process using the S 421-d4 reference standard. Store both stocks at -20°C.

Preparation of Working Solutions

• Native Working Solution (100 ng/mL): Perform serial dilutions of the Native Stock using Hexane to achieve a final concentration of 100 ng/mL.

• IS Working Solution (1000 ng/mL): Dilute the IS Stock to achieve a working concentration of 1000 ng/mL. This higher concentration allows for small spike volumes, minimizing solvent disruption in the final calibration vials.

Caption: Workflow for S 421 and S 421-d4 calibration standard preparation prior to GC-MS/MS.

Quantitative Data & Calibration Parameters

Calibration Curve Dilution Scheme

To construct a 6-point calibration curve (1.0 to 50.0 ng/mL) with a constant IS concentration of 10.0 ng/mL, utilize the following dilution scheme in 2 mL autosampler vials. Total volume per vial is 1000 µL.

Table 1: Calibration Standard Preparation Matrix

Calibration Level	Volume of Native Working Std (100 ng/mL)	Volume of IS Working Std (1000 ng/mL)	Volume of Diluent (Hexane)	Final Native S-421 Conc. (ng/mL)	Final S 421-d4 IS Conc. (ng/mL)
Zero Std	0 µL	10 µL	990 µL	0.0	10.0
Cal 1 (LLOQ)	10 µL	10 µL	980 µL	1.0	10.0
Cal 2	20 µL	10 µL	970 µL	2.0	10.0
Cal 3	50 µL	10 µL	940 µL	5.0	10.0
Cal 4	100 µL	10 µL	890 µL	10.0	10.0
Cal 5	200 µL	10 µL	790 µL	20.0	10.0
Cal 6 (ULOQ)	500 µL	10 µL	490 µL	50.0	10.0

Note: For matrix-matched calibration, replace the "Volume of Diluent" with an equivalent volume of blank sample extract.

GC-MS/MS MRM Parameters

S-421 is typically analyzed using Electron Ionization (EI) in Multiple Reaction Monitoring (MRM) mode[5]. Due to the 8 chlorine atoms, the isotopic distribution is broad. The transitions below represent the most abundant fragments (e.g., cleaved propyl groups).

Table 2: Recommended MRM Transitions for EI-GC-MS/MS

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Function
S-421	211.0	79.0	15	Quantifier
S-421	181.0	85.0	20	Qualifier
S 421-d4	215.0	81.0	15	Quantifier (IS)
S 421-d4	185.0	87.0	20	Qualifier (IS)

*Note: The exact m/z for the d4 isotopologue depends on the specific fragmentation pathway and whether the cleaved fragment contains 2 or 4 deuterium atoms. The +4 Da shift on the precursor assumes a larger fragment retention, but these parameters must be empirically optimized on your specific triple quadrupole instrument.

References

• Octachlorodipropyl ether (Ref: S-421) - AERU Source: University of Hertfordshire URL:[Link]

• Determination of S-421 in Commercial Fish and Shellfish Source: PubMed (National Institutes of Health) URL:[Link]

• Occurrence of an organochlorine synergist S-421 in fish and shellfish Source: PubMed (National Institutes of Health) URL:[Link]

• Development and validation of an analysis method for pesticide residues by gas chromatography–tandem mass spectrometry in Daikenchuto Source: PMC (National Institutes of Health) URL:[Link]

• Simultaneous quantification of bisphenol A, alkylphenols and alkylphenol ethoxylates in indoor dust by gas chromatography-tandem mass spectrometry Source: ResearchGate URL:[Link]

• Mass Spectrometry for Investigating the Effects of Toxic Metals on Nucleic Acid Modifications Source: American Chemical Society (ACS) URL:[Link]

Sources

• 1. Octachlorodipropyl ether (Ref: S-421) [sitem.herts.ac.uk]
• 2. [Determination of S-421 in Commercial Fish and Shellfish] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Occurrence of an organochlorine synergist S-421 in fish and shellfish] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. S 421-d4 | CymitQuimica [cymitquimica.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in S 421 Analysis Using S 421-d4

Welcome to the analytical support center for the quantification of S 421 (Octachlorodipropyl ether) . S 421 is a highly chlorinated pesticide synergist routinely monitored in agricultural commodities, tobacco, cannabis, and environmental matrices[1][2]. Due to its extreme lipophilicity and the complex nature of these matrices, quantitative analysis via GC-MS/MS or LC-MS/MS is frequently compromised by severe matrix effects (ion suppression or enhancement)[3].

This guide provides advanced troubleshooting, mechanistic insights, and field-proven protocols for utilizing the stable isotope-labeled internal standard (SIL-IS), S 421-d4 , to achieve absolute quantitative accuracy[4].

Mechanistic Overview: Causality of Matrix Effects & SIL-IS Correction

Matrix effects occur when co-eluting compounds (e.g., lipids, cannabinoids, or tobacco alkaloids) interfere with the ionization of the target analyte.

• In LC-ESI-MS/MS: Matrix components compete with S 421 for access to the droplet surface during desolvation, typically leading to ion suppression .

• In GC-EI-MS/MS: Matrix components can block active sites in the injection port liner, preventing analyte degradation and leading to matrix-induced enhancement , or they can foul the ion source.

The SIL-IS Solution: S 421-d4 is the deuterated analog of S 421, featuring a +4 Da mass shift[4]. Because S 421 and S 421-d4 share identical physicochemical properties, they co-elute perfectly from the chromatographic column. Consequently, they experience the exact same localized ionization environment. While the absolute peak areas may fluctuate wildly due to matrix effects, the ratio of their signals remains perfectly constant, creating a self-validating quantification system.

Mechanism of stable isotope-labeled internal standard (SIL-IS) correction for matrix effects.

Troubleshooting Guides & FAQs

Q1: I am experiencing severe ion suppression for S 421 in cannabis extracts, even after QuEChERS extraction. Will S 421-d4 fix this completely? A: S 421-d4 will correct the quantitative calculation, but it cannot rescue a signal that is suppressed below the instrument's Limit of Detection (LOD). If matrix suppression is >80%, the signal-to-noise (S/N) ratio of both the native and the SIL-IS will be too poor for reliable integration. Causality & Fix: Cannabis is rich in lipophilic resins that co-elute with S 421. You must improve the sample cleanup. Incorporate C18 sorbent in your dispersive Solid Phase Extraction (d-SPE) step to selectively remove long-chain lipids before injection[3].

Q2: My S 421 / S 421-d4 area ratio is inconsistent across my calibration curve. What is causing this non-linearity? A: This is a classic case of isotopic cross-talk , a critical challenge when analyzing highly chlorinated compounds. S 421 has 8 chlorine atoms (C6H6Cl8O)[5]. The natural isotopic distribution of 8 chlorines means the M+4 isotopic peak of native S 421 (due to two ³⁷Cl atoms) is extremely abundant (often the base peak of the cluster). Causality & Fix: Because S 421-d4 has a +4 Da shift, the M+4 isotope of native S 421 has the exact same nominal mass as the monoisotopic mass of S 421-d4. If you inject a high concentration of native S 421, its M+4 isotope bleeds into the S 421-d4 MRM channel, artificially lowering the ratio. To fix this:

• Ensure your MS/MS transitions are highly specific (monitoring fragments that lose chlorines but retain the deuterated carbon backbone).

• Spike the S 421-d4 at a higher concentration (e.g., 10x your LOQ) so the isotopic contribution from the native analyte becomes statistically negligible.

Q3: How should I store the S 421-d4 stock solution to prevent degradation? A: S 421 and its deuterated analog are chemically stable but highly volatile and prone to adsorption on active glass surfaces. Causality & Fix: Store stock solutions in cyclohexane or acetonitrile at -20°C in silanized amber glass vials[1][5]. Avoid protic solvents (like methanol) for long-term storage, as trace acidic impurities can catalyze the degradation of the ether linkage over time.

Self-Validating Experimental Protocol: Citrate QuEChERS Extraction

This protocol is designed as a self-validating system. By spiking the S 421-d4 before any extraction takes place, the SIL-IS accounts for both physical extraction losses and MS matrix effects simultaneously[1].

Step-by-Step Methodology

• Sample Homogenization: Accurately weigh 1.00 g of homogenized sample (e.g., dry cannabis flower or tobacco) into a 50 mL PTFE centrifuge tube.

• SIL-IS Spiking (Critical Step): Spike 50 µL of S 421-d4 working solution (1.0 µg/mL in acetonitrile) directly onto the sample matrix. Allow it to equilibrate for 15 minutes. Causality: This allows the SIL-IS to integrate into the matrix, mimicking the native analyte's binding state.

• Solvent Addition: Add 10 mL of Acetonitrile containing 1% acetic acid. Vortex vigorously for 1 minute.

• Salting Out: Add pre-weighed Citrate QuEChERS salts (4.0 g MgSO₄, 1.0 g NaCl, 1.0 g Sodium Citrate tribasic dihydrate, 0.5 g Sodium Citrate dibasic sesquihydrate). Shake vigorously by hand for 2 minutes to induce phase separation.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes at 10°C.

• d-SPE Cleanup: Transfer 1.5 mL of the upper acetonitrile layer into a 2 mL d-SPE tube containing 150 mg MgSO₄, 50 mg PSA (Primary Secondary Amine), and 50 mg C18. Causality: PSA removes organic acids; C18 removes lipophilic interferences that cause ion suppression.

• Final Preparation: Vortex for 30 seconds, centrifuge at 10,000 rpm for 3 minutes. Transfer the supernatant to an autosampler vial for GC-MS/MS or LC-MS/MS analysis.

Workflow for S 421 extraction and SIL-IS spiking using QuEChERS methodology.

Quantitative Data & Parameters

To ensure accurate setup of your mass spectrometer, utilize the physicochemical and MRM parameters outlined below.

Table 1: Physicochemical Properties

Property	Native S 421	Internal Standard (S 421-d4)
CAS Number	127-90-2[1][5]	2714435-90-0[4]
Molecular Formula	C₆H₆Cl₈O	C₆H₂D₄Cl₈O
Monoisotopic Mass	373.79 g/mol	377.81 g/mol
LogP (Lipophilicity)	~ 5.2 (Highly non-polar)	~ 5.2 (Identical to native)
Primary Use	Target Analyte / Pesticide Synergist	Stable Isotope-Labeled Internal Standard

Table 2: Representative GC-MS/MS (EI) MRM Transitions (Note: Transitions must be optimized per instrument. Due to the extensive chlorine isotopic envelope, Q1 isolation windows should be set to unit resolution to minimize isotopic cross-talk).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
S 421	237.0	165.0	15	Quantifier
S 421	239.0	167.0	15	Qualifier
S 421-d4	241.0	169.0	15	Quantifier (SIL-IS)

References

• CORESTA. "Analytical Methodology for EU Target List Residual Pesticides in Cannabis". Available at:[Link]

• ResearchGate. "Occurrence of an Organochlorine Synergist S-421 in Fish and Shellfish". Available at: [Link]

• PubChem. "Octachlorodipropyl ether | C6H6Cl8O". Available at:[Link]

Sources

• 1. 八氯二丙醚 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. coresta.org [coresta.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Octachlorodipropyl ether | C6H6Cl8O | CID 518659 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing injection volume for S 421 and S 421-d4 analysis

Technical Support Center: S 421 & S 421-d4 Analysis

Welcome to the technical support resource for the quantitative analysis of S 421 and its stable isotope-labeled internal standard, S 421-d4. This guide is designed for researchers, scientists, and drug development professionals utilizing LC-MS/MS methodologies. Here, we provide in-depth, field-proven insights in a direct question-and-answer format to help you optimize your injection volume and troubleshoot common analytical challenges.

Part 1: Foundational Knowledge & FAQs

This section addresses the most common initial questions regarding the analysis of S 421, focusing on the critical parameter of injection volume.

Q1: What is S 421 and why is a deuterated internal standard (S 421-d4) necessary?

A1: S 421, or octachlorodipropyl ether, is a synergist used with pyrethroid and organophosphorus pesticides.[1] Due to its stability, it can persist in the environment and is often analyzed in complex matrices like food products and environmental samples.[1]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for this type of analysis due to its high sensitivity and selectivity.[2][3] However, the accuracy and precision of LC-MS/MS quantification can be compromised by a phenomenon known as the "matrix effect."[2][4][5] Matrix effects are the alteration of analyte ionization (either suppression or enhancement) caused by co-eluting compounds from the sample matrix (e.g., salts, lipids, metabolites).[6][7] A stable isotope-labeled (SIL) internal standard like S 421-d4 is the gold standard for mitigating matrix effects. Because S 421-d4 is chemically identical to S 421, it co-elutes chromatographically and experiences the same degree of ionization suppression or enhancement. By calculating the peak area ratio of the analyte to the internal standard, these variations are normalized, leading to robust and accurate quantification.[5]

Q2: Why is injection volume a critical parameter to optimize?

A2: Optimizing injection volume is a balancing act between achieving the required sensitivity and maintaining chromatographic integrity (i.e., good peak shape and resolution).[8][9]

• Injecting too little volume may result in a signal-to-noise ratio that is insufficient for accurate quantification, particularly for samples at the lower limit of quantitation (LLOQ).

• Injecting too much volume (volume overload) or too much mass (mass overload) can lead to significant peak distortion, such as peak fronting or broadening.[8][10] This compromises resolution, reduces accuracy, and can shorten the life of your analytical column. The sample diluent also plays a crucial role; injecting a large volume of a solvent stronger than the initial mobile phase will cause severe peak distortion.[11][12]

Q3: Is there a "rule of thumb" for selecting an initial injection volume?

A3: Yes. A widely accepted starting point is to inject a volume that is between 1% and 5% of the total column's internal volume.[8][9] For many common UHPLC columns, this translates to volumes in the 1 µL to 5 µL range.[12] For example, a 50 x 2.1 mm column has a total volume of approximately 173 µL, making the ideal injection volume range around 1.7 µL to 8.6 µL, though often a more conservative 1-2% is recommended as an initial test point.[10]

Table 1: Recommended Starting Injection Volumes Based on Column Dimensions

Column Dimensions (L x ID)	Approx. Column Volume	Recommended Injection Volume (1-5% of Total Volume)
50 x 2.1 mm	173 µL	1.7 - 8.7 µL
100 x 2.1 mm	346 µL	3.5 - 17.3 µL
100 x 3.0 mm	707 µL	7.1 - 35.4 µL
150 x 4.6 mm	2494 µL	24.9 - 124.7 µL

Note: These are starting points. The optimal volume is determined empirically.

Part 2: Systematic Troubleshooting Guide

This section provides a problem-oriented approach to resolving specific issues encountered during method development and sample analysis.

Issue 1: Poor Sensitivity & Low Signal-to-Noise (S/N)

Q: I'm not achieving my required LLOQ. My first instinct is to increase the injection volume. Is this the best approach?

A: Increasing injection volume is a valid strategy, but it should be done systematically. Before increasing the volume, ensure your mass spectrometer is performing optimally by running a system suitability test (SST).[13][14] An SST helps confirm that the instrument itself is meeting performance criteria for sensitivity and stability.[14]

If the MS is performing well, you can proceed with a methodical injection volume study.

• Prepare a Standard: Use a standard at your target LLOQ concentration, diluted in a solvent that is weaker than or equal in strength to your initial mobile phase.[11]

• Establish a Baseline: Start with a small injection volume (e.g., 1 µL) and acquire the data.

• Incremental Increase: Sequentially increase the injection volume (e.g., 2 µL, 5 µL, 10 µL, 15 µL).

• Monitor Key Parameters: For each injection, carefully monitor:

  • Peak Area/Height: Does it increase linearly with volume?

  • Peak Shape: Note the Asymmetry Factor (As). A value > 1.2 indicates tailing, while < 0.8 indicates fronting.

  • Retention Time (RT): Significant shifts in RT can indicate column overload.

• Determine the Optimum: The optimal injection volume is the largest volume that can be used without significant degradation of peak shape (e.g., As remains between 0.8 and 1.5) or a noticeable drop in column efficiency.

Caption: Decision workflow for optimizing injection volume.

Issue 2: Sample Carryover

Q: I'm seeing peaks for S 421 and S 421-d4 in my blank injections immediately following a high-concentration sample. What is causing this, and how do I fix it?

A: This is a classic case of sample carryover, where analyte from a previous injection remains in the system and is detected in a subsequent run.[15] S 421, as a chlorinated organic compound, may exhibit "stickiness" and adsorb to surfaces within the LC-MS system. Carryover can lead to an over-estimation of analyte concentration in subsequent samples, compromising data integrity.[15]

Troubleshooting carryover is a process of elimination.[15][16]

• Confirm and Quantify: Inject your highest concentration standard (ULOQ) followed by at least three blank injections (mobile phase or matrix blank). The first blank should show the most carryover, with the signal decreasing in subsequent blanks.[16] If all blanks show a similar level of signal, you may have a contaminated solvent or blank, not carryover.[16]

• Isolate the MS: Disconnect the LC column from the mass spectrometer. Using an infusion pump or the LC pump, deliver mobile phase directly to the MS source. If the S 421 signal is still present, the contamination is in the MS source (e.g., transfer capillary, ion optics).[15] In this case, the source requires cleaning according to the manufacturer's protocol.

• Isolate the LC System: If the MS is clean, the carryover is occurring in the LC system. The most common sources are the autosampler (needle, injection loop, rotor seal) and the analytical column.[15][17]

• Troubleshoot the Autosampler:

  • Improve Needle Wash: The autosampler's needle wash is the first line of defense. Ensure your wash solvent is strong enough to solubilize S 421. A typical wash solution might be a mix of acetonitrile, isopropanol, and water. You may need to increase the wash volume or the duration of the wash cycle.[17]

  • Systematic Part Replacement: If an aggressive wash doesn't solve the issue, you may need to systematically replace components like the rotor seal, needle, or sample loop, as these can develop scratches or wear that trap analyte.[16][17]

• Troubleshoot the Column: If the autosampler is ruled out, the column may be retaining the analyte. This can happen if the column is not being adequately flushed after the gradient elution. Try extending the high-organic portion of your gradient or adding a more aggressive column wash step at the end of each run.[16]

Sources

• 1. [Determination of S-421 in Commercial Fish and Shellfish] - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. resolvemass.ca [resolvemass.ca]
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• 8. discover.restek.com [discover.restek.com]
• 9. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 10. HPLC Tips & Tricks: Optimizing Injection Volume [sigmaaldrich.com]
• 11. LC Technical Tip: LC System Optimization | Phenomenex [phenomenex.com]
• 12. Optimizing HPLC/UHPLC Systems – General Recommendations [ssi.shimadzu.com]
• 13. zefsci.com [zefsci.com]
• 14. lcms.labrulez.com [lcms.labrulez.com]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. discover.restek.com [discover.restek.com]

Technical Support Center: S 421-d4 Purity and Its Impact on Quantification

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for S 421-d4. This guide is designed for researchers, scientists, and drug development professionals who utilize deuterated internal standards in quantitative analysis. As S 421-d4 is a designation for a deuterated analogue, this document uses it as a representative model to explain principles applicable to any stable isotope-labeled (SIL) internal standard. Our focus is to provide in-depth, field-proven insights into how the purity of a deuterated standard directly impacts the accuracy, precision, and reliability of your experimental results.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals of Purity

This section addresses the foundational concepts of purity for a deuterated internal standard (d-IS). Understanding these principles is the first step toward robust method development and effective troubleshooting.

Q1: What defines the "purity" of a deuterated internal standard like S 421-d4?

The term "purity" for a deuterated standard is multifaceted and must be broken down into two distinct components: Chemical Purity and Isotopic Purity . Both are critical for accurate quantification.

• Chemical Purity: This refers to the percentage of the material that is the compound of interest (S 421, in its various deuterated and undeuterated forms) relative to any other structurally different molecules. Impurities could be residual starting materials, reagents, or by-products from the synthesis.

• Isotopic Purity (or Isotopic Enrichment): This specifies the proportion of the intended deuterated molecule (S 421-d4) relative to other isotopic variants.[1] This includes the unlabeled analyte (S 421-d0) and any under-deuterated species (e.g., S 421-d1, -d2, -d3). High isotopic purity is essential to prevent analytical interferences.[2]

Caption: The two main components of deuterated standard purity.

Q2: How do I interpret the Certificate of Analysis (CoA) for S 421-d4?

The Certificate of Analysis is the most critical document accompanying your standard. It provides the validated data on chemical and isotopic purity. A thorough review is a mandatory first step before using the standard in any experiment.[3]

Table 1: Key Sections of a Certificate of Analysis for S 421-d4

Section	Description & What to Look For	Potential Impact if Ignored
Chemical Purity	Typically determined by HPLC-UV, LC-MS, or NMR. It should be as high as possible (e.g., >98%). Look for the method used and the percentage.	Low chemical purity can introduce interfering peaks, cause ion suppression, and lead to inaccurate quantification.
Isotopic Purity	Often measured by mass spectrometry (MS). It indicates the percentage of the S 421-d4 species. A value of >99% is common.	Low isotopic purity means higher levels of d0, d1, d2, etc., which can cause crosstalk and overestimation of the analyte.[2]
Unlabeled Analyte (d0)	This is the most critical isotopic impurity. The CoA should specify the percentage of the non-deuterated S 421. It should be very low (e.g., <0.1%).	The d0 impurity directly contributes to the analyte's signal, leading to a positive bias in results, especially at the lower limit of quantification (LLOQ).
Storage Conditions	Specifies the recommended temperature and conditions (e.g., -20°C, protect from light) to maintain stability.[4]	Improper storage can lead to degradation, compromising both chemical and isotopic purity over time.
Expiration Date	The date through which the manufacturer guarantees the standard meets specifications if stored correctly.	Using an expired standard can introduce significant and unpredictable errors into your analysis.

Q3: Why is a Stable Isotope-Labeled (SIL) internal standard like S 421-d4 considered the "gold standard" in LC-MS quantification?

A SIL internal standard is considered the ideal choice for mass spectrometry-based quantification because it has nearly identical physicochemical properties to the analyte.[2][5] This means it:

• Co-elutes with the analyte during chromatography.

• Experiences the same extraction recovery during sample preparation.

• Is subject to the same degree of matrix effects (ion suppression or enhancement) in the MS source.[6][7]

By adding a known amount of S 421-d4 to every standard, QC, and unknown sample, you can use the ratio of the analyte peak area to the internal standard peak area for quantification. This ratio corrects for variability that can occur at almost every step of the analytical process, leading to superior accuracy and precision.[2] This is a core principle recommended by regulatory bodies like the FDA and EMA.[5][8]

Part 2: Troubleshooting Guides - From Data to Diagnosis

When quantitative results are not as expected, the purity and handling of the internal standard should be among the first areas of investigation.

Troubleshooting Guide 1: Inaccurate Calibration or QC Results

Inaccurate results are a common laboratory issue. This workflow helps systematically diagnose the problem, with a focus on the internal standard.

Caption: Workflow for troubleshooting inaccurate quantitative results.

Key Causality Insights for the Workflow:

• Variable IS Response: The FDA has specific guidance on investigating internal standard response variability.[9][10] If the IS response in unknown samples is significantly different from that in calibrators and QCs, the accuracy of the results is questionable.[9] This can stem from inconsistent sample processing, matrix effects that disproportionately affect the IS, or errors in adding the IS solution.[10]

• Issues at LLOQ Only: If only the lowest concentration points are inaccurate, this often points to a contribution from the internal standard to the analyte signal. The unlabeled (d0) impurity in the S 421-d4 solution will have a greater proportional impact when the actual analyte concentration is very low.

• Poor Peak Shape: If both analyte and IS peaks are tailing, fronting, or broad, the issue is likely chromatographic rather than related to standard purity.[11][12][13] Common causes include column degradation, mobile phase pH mismatch with the analyte's pKa, or system issues like dead volumes or leaks.[12]

Troubleshooting Guide 2: Impact of Impurities on Quantification

Understanding how different impurities affect your data is key to diagnosing issues.

Table 2: Diagnosing Quantification Problems Caused by Standard Impurities

Observed Problem	Potential Purity-Related Cause	Mechanism of Impact	How to Confirm
Analyte detected in blank samples (matrix + IS)	Unlabeled (d0) impurity in the S 421-d4 standard.	The S 421-d0 impurity is chemically identical to the analyte and will be detected in the analyte's mass transition, creating a false positive signal.	Analyze a high-concentration solution of only the S 421-d4 standard. A significant peak in the analyte's MRM transition confirms the presence of d0 impurity. (See Protocol 1).
Calibration curve is non-linear at the low end	Unlabeled (d0) impurity.	The constant background signal from the d0 impurity disproportionately elevates the response of low-concentration standards, causing the curve to lose linearity and intercept the y-axis above zero.	Same as above. The response from the d0 impurity should be <20% of the LLOQ response according to regulatory guidelines.[8]
Overestimation of analyte concentration	Isotopic crosstalk from the IS to the analyte channel.	Natural abundance of isotopes (e.g., ¹³C) in the deuterated standard can result in a small signal at the mass of the analyte (M+1, M+2, etc.). This is exacerbated by under-deuterated impurities (d1, d2, d3).[2][14]	High-resolution mass spectrometry can help differentiate between the analyte and isotopic peaks from the standard.[15][16] Also confirmed using Protocol 1.
Poor peak shape or unexpected peaks	Chemical impurities from synthesis or degradation.	Impurities can co-elute with the analyte or IS, causing chromatographic interference. They can also alter ionization efficiency, leading to ion suppression or enhancement.[7]	Review the chromatogram for extraneous peaks. Use a different lot of the standard to see if the issue persists. Analyze the standard by a high-resolution method to identify unknown components.

Part 3: Essential Experimental Protocols

These protocols provide step-by-step methodologies for validating your S 421-d4 standard and preparing accurate calibration curves.

Protocol 1: Assessing Isotopic Purity and Crosstalk of S 421-d4

Objective: To independently verify the contribution of the deuterated internal standard solution to the analyte's analytical signal.

Methodology:

• Prepare a High-Concentration IS Solution: Prepare a solution of S 421-d4 in your final reconstitution solvent at a concentration approximately 100-fold higher than the working concentration used in your assay.[17] This amplifies the signal from any low-level impurities.

• Set Up LC-MS/MS Acquisition: Create an acquisition method that monitors the MRM (Multiple Reaction Monitoring) transitions for both your analyte (S 421) and your internal standard (S 421-d4).

• Inject and Acquire Data: Inject the high-concentration IS solution and acquire the data.

• Analyze the Chromatogram:

  • Analyte Channel: Examine the chromatogram for the S 421 (analyte) transition at the expected retention time. The presence of a peak indicates a contribution from the IS solution, most likely from the S 421-d0 impurity.

  • IS Channel: Confirm that a strong, symmetrical peak is present for the S 421-d4 transition.

• Quantify the Crosstalk: Integrate the peak in the analyte channel (from the IS-only injection) and the peak in the analyte channel from your LLOQ standard.

  • Calculation: Crosstalk (%) = (Peak Area of d0 in IS-only / Peak Area at LLOQ) * 100

  • Acceptance Criteria: For regulated bioanalysis, this contribution should ideally be less than 20% of the analyte response at the LLOQ.[8]

Protocol 2: Best Practices for Preparing Calibration Standards

Objective: To minimize errors during the preparation of working standards and calibration curves, ensuring the foundation of your quantitative data is accurate.[4]

Methodology:

• Equipment and Glassware:

  • Use only calibrated pipettes and analytical balances. Verify calibration regularly.[18]

  • Use Class A volumetric flasks for all stock and working solutions.

  • Ensure all glassware is scrupulously clean to avoid contamination.

• Stock Solution Preparation:

  • Allow the standard vial (e.g., lyophilized powder) to equilibrate to room temperature before opening to prevent moisture condensation.

  • Accurately weigh the required amount of standard.

  • Dissolve the standard in a high-purity solvent specified on the CoA. Ensure complete dissolution before diluting to the final volume.

• Serial Dilutions:

  • Whenever possible, avoid large dilution factors in a single step. Prepare an intermediate stock solution first.

  • Never perform serial dilutions by taking from a previously diluted standard to make the next one in the series, as this propagates errors. Instead, prepare each calibration standard by diluting the primary or intermediate stock solution.

  • Create a written workflow or spreadsheet with pre-calculated volumes and concentrations to prevent mistakes.[4]

• Solvent and Matrix Considerations:

  • Prepare your calibration standards in the same final matrix as your unknown samples (e.g., plasma, urine) whenever possible to account for matrix effects.[6]

  • The solvent used for high-concentration stock solutions should be compatible with the final matrix to prevent precipitation.

• Storage and Stability:

  • Store stock solutions according to the manufacturer's recommendations (typically at -20°C or -80°C in sealed, amber vials).[4]

  • Low-concentration working standards are often less stable. It is best practice to prepare them fresh for each analytical run.[19] If they must be stored, their stability should be formally validated.

References

• Restek Corporation. (n.d.). Tips for Preparing Calibration Curve Standards and Avoiding Sources of Error. Retrieved from

• HPLC Professionals. (2024, October 14). Troubleshooting Poor Peak Shape and Resolution in HPLC [Video]. YouTube.
• ALWSCI. (2025, November 27).
• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• BenchChem. (2025). A Comparative Guide to FDA and EMA Guidelines for Internal Standard Use in Bioanalysis.
• Dolan, J. W. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems.
• BenchChem. (2025).
• Simson Pharma Limited. (2026, March 17). Common Mistakes When Using Reference Standards in LC-MS Analysis: 17 Costly Errors to Avoid.
• BenchChem. (2025, December).
• Chromatography-Mass Spectrometry. (2025, May 13).
• Connelly, A. (2017, March 6).
• BWB Technologies. (2024, July 17).
• ZefSci. (2025, May 6).
• LGC. (n.d.).
• International Process Solutions. (2025, September 10).
• Petyuk, V. A., et al. (n.d.). Elimination of Systematic Mass Measurement Errors in Liquid Chromatography-Mass Spectrometry Based Proteomics using Regression Models and a priori Partial Knowledge of the Sample Content. PMC.
• BenchChem. (2025). Deuterated Standards in Mass Spectrometry: An In-depth Technical Guide.
• Barwick, V. J. (2019, June 27). Preparation of Calibration Curves A Guide to Best Practice.
• ResolveMass Laboratories Inc. (2026, February 23). Isotopic Purity Using LC-MS.
• Almac Group. (n.d.).
• Agilent Technologies. (n.d.). Troubleshooting Guide.
• G-M-I, Inc. (2023, September 11). Mass Spectrometry Troubleshooting and Common Issues.
• Longdom Publishing. (2024, May 17).
• Chahrour, O. (2014, October 10). Determination of Isotopic Purity by Accurate Mass LC/MS.
• ChemHelp ASAP. (2022, November 23). Nominal mass & the impact of isotopes in mass spectrometry [Video]. YouTube.
• Ruzza, P., et al. (2022, January 21).
• Alliance Bioversity International - CIAT. (n.d.). Mass Spectrometer (MS) troubleshooting guide.
• U.S. Food and Drug Administration. (n.d.). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry.
• Wu, J. T., et al. (2024, May 8).
• Havansi, H., et al. (2017, November 16). New analytical methodology for analysing S(IV) species at low pH solutions by one stage titration method (bichromatometry) with a clear colour change. PubMed.
• World Health Organiz
• European Medicines Agency. (2023, December 14). ICH Q2(R2)

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• 12. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
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Best practices for storing and handling S 421-d4 standard

Handling, Storage, and Troubleshooting Guide

Introduction S 421-d4 is the deuterium-labeled isotopologue of octachlorodipropyl ether (S-421), a highly chlorinated aliphatic ether utilized historically as a pesticide synergist. In modern analytical chemistry, S 421-d4 serves as a critical internal standard for the precise quantification of S-421 residues in complex environmental and agricultural matrices (e.g., tobacco, tea, and soil) using GC-MS/MS and LC-MS/MS 1[1]. Because isotopic labels can be sensitive to environmental conditions and matrix interferences, handling this standard requires strict adherence to validated physicochemical principles.

Section 1: Storage & Handling FAQs

Q1: How should I store the neat S 421-d4 standard versus the working solutions to prevent isotopic exchange and degradation?

Causality & Mechanism: While the ether linkage in S-421 is relatively stable, the compound is susceptible to volatilization and photo-degradation under intense UV light. More importantly, deuterium-hydrogen (D-H) exchange can occur if the labeled standard is stored in protic solvents (like methanol or water) over extended periods, especially if the matrix or solvent exhibits extreme pH. Therefore, aprotic solvents are strictly recommended to maintain the integrity of the deuterium label 2[2].

Self-Validating Protocol:

• Neat Standard: Store the neat material at 2–8°C in a desiccator, protected from light.

• Stock Solution Preparation: Dissolve the neat standard in anhydrous acetonitrile or cyclohexane. Validation step: Immediately after preparation, inject a high-concentration aliquot into the GC-MS (full-scan mode) to verify the isotopic purity (M+4 peak integrity) and establish a baseline isotopic distribution.

• Working Solutions: Dilute the stock in the extraction solvent just prior to the experiment to minimize the window for degradation.

Table 1: S 421-d4 Storage and Stability Parameters

Standard Format	Recommended Solvent	Storage Temp	Max Shelf Life	Critical Vulnerability
Neat Solid/Liquid	N/A	2–8°C	Expiry on label	UV degradation, volatilization
Stock Solution (1 mg/mL)	Acetonitrile / Cyclohexane	-20°C	6 months	Solvent evaporation
Working Solution (10 µg/mL)	Acetonitrile (0.1% Acetic Acid)	4°C	1 month	D-H isotopic exchange

Section 2: Experimental Workflows & Troubleshooting

Q2: What is the optimal extraction protocol when using S 421-d4 as an internal standard for complex matrices like tea leaves or tobacco?

Causality & Mechanism: Agricultural matrices like tea are rich in polyphenols, pigments (chlorophyll), and alkaloids, which cause severe matrix effects (signal suppression or enhancement) in mass spectrometry. Because S-421 is highly lipophilic, a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method utilizing low-temperature precipitation (LTP) and dispersive solid-phase extraction (d-SPE) is required. This effectively partitions the lipophilic S 421-d4 into the organic layer while precipitating polar interferences and waxes .

Step-by-Step Methodology: Modified QuEChERS for S 421-d4 Extraction

• Spiking & Equilibration: Weigh 2.0 g of homogenized sample into a 50 mL centrifuge tube. Spike with 50 µL of S 421-d4 working solution (10 µg/mL). Validation step: Allow the sample to equilibrate for 30 minutes. This ensures the internal standard binds to the matrix, mimicking the extraction behavior of endogenous residues.

• Extraction: Add 10 mL of acetonitrile (containing 1% acetic acid to stabilize labile compounds). Vortex vigorously for 1 minute.

• Salting Out: Add 4 g anhydrous MgSO4 and 1 g NaCl. Shake immediately to prevent salt agglomeration, which traps the analyte. Centrifuge at 4000 rpm for 5 minutes.

• Low-Temperature Precipitation (LTP): Transfer the supernatant to a clean tube and freeze at -20°C for 2 hours. This thermodynamically forces waxes and heavy lipids to precipitate out of the solution.

• d-SPE Cleanup: Transfer 1.5 mL of the cold supernatant into a microcentrifuge tube containing 150 mg MgSO4, 50 mg PSA (Primary Secondary Amine for organic acids), and 50 mg GCB (Graphitized Carbon Black, essential for chlorophyll removal).

• Final Filtration: Vortex for 30 seconds, centrifuge at 10,000 rpm for 3 minutes, and filter the supernatant through a 0.22 µm PTFE syringe filter into a GC vial.

Q3: I am experiencing poor recovery and signal suppression for S 421-d4 in GC-MS/MS. How do I isolate the root cause?

Causality & Mechanism: Poor recovery of the internal standard usually stems from three distinct failure points: (A) Incomplete extraction due to matrix trapping, (B) Adsorption to active sites in the GC inlet liner (especially if contaminated by non-volatile matrix components), or (C) Thermal degradation. S-421 is thermally labile at extreme temperatures, breaking down into lower chlorinated dipropyl ethers and bis(chloromethyl)ether 3[3].

Troubleshooting Workflow: Follow the logical decision tree below to isolate and resolve S 421-d4 signal attenuation.

Caption: GC-MS/MS troubleshooting workflow for isolating S 421-d4 signal suppression.

Q4: What are the specific MS transitions I should monitor for S 421-d4 compared to the unlabeled S-421?

Causality & Mechanism: Octachlorodipropyl ether undergoes characteristic fragmentation in Electron Impact (EI) ionization, primarily losing chlorine atoms and cleaving at the ether bond. For the unlabeled S-421, the primary transitions monitored in SRM (Selected Reaction Monitoring) are m/z 211.0 → 79.0 and 181.0 → 85.04[4]. For the d4-labeled standard, the precursor and product ions will shift by the mass of the incorporated deuterium atoms.

Self-Validating Protocol: Never assume theoretical mass shifts without empirical validation. Always inject the S 421-d4 standard individually in full-scan mode first to determine the exact isotopic shifts on your specific MS platform before setting up the SRM method. Ensure that the chosen transitions do not suffer from cross-talk with the unlabeled S-421 channels.

Table 2: Typical GC-MS/MS Parameters for S-421 Analysis

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ionization Mode
S-421 (Unlabeled)	211.0	79.0	6	EI / SRM
S-421 (Unlabeled)	181.0	85.0	8	EI / SRM
S 421-d4 (Internal Std)	Empirically Shifted (+4 Da)	Empirically Shifted	Match Unlabeled	EI / SRM

References

• Sigma-Aldrich. "S 421 PESTANAL, analytical standard 127-90-2". sigmaaldrich.com. 1

• Sigma-Aldrich. "S 421 PESTANAL, analytical standard 127-90-2 (Applications & Peer Reviewed Papers)". sigmaaldrich.com.

• "Analysis of Agricultural Residues on Tea Using d-SPE Sample Preparation with GC-NCI-MS and UHPLC-MS/MS". ACS Publications. 2

• "Development and validation of an analysis method for pesticide residues by gas chromatography–tandem mass spectrometry in Daikenchuto". PMC. 4

• "Octachlorodipropyl Ether (S-2) Mosquito Coils Are Inadequately Studied for Residential Use in Asia and Illegal in the United States". P2 InfoHouse. 3

Sources

• 1. S 421 PESTANAL , analytical standard 127-90-2 [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. p2infohouse.org [p2infohouse.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Calibration curve issues with S 421-d4 internal standard

[label="At ULOQ\n(High Concentration"

Root Cause Analysis and Troubleshooting Workflow for S 421-d4 Calibration Issues.

Part 4: Standardized Experimental Protocols

Protocol 1: Optimizing IS Concentration to Mitigate Crosstalk (Self-Validating)

To prevent the M+4 isotope of native S 421 from skewing the IS response, you must empirically determine the optimal IS spiking concentration [5].

Step-by-Step Methodology:

• Determine Crosstalk Contribution: Prepare a sample containing the native S 421 at your desired ULOQ concentration, without adding any S 421-d4 IS.

• Acquisition: Inject this sample into the GC-MS/MS or LC-MS/MS. Monitor the specific MRM transition assigned to S 421-d4.

• Quantify Bleed: Record the peak area in the IS channel. This is your "Crosstalk Area."

• Calculate Optimal IS Concentration: Adjust your standard operating procedure so that the routine S 421-d4 spiking concentration yields an absolute peak area that is at least 50 times greater than the Crosstalk Area determined in Step 3.

• System Validation Check: Inject a full calibration curve using the new IS concentration. Calculate the Analyte/IS ratio at the ULOQ. The back-calculated concentration must deviate by <15% from the theoretical linear extrapolation. If it fails this validation (deviates >15%), the crosstalk is too severe for linear modeling, and you must switch the instrument software to a quadratic (1/x weighted) regression model [4].

Protocol 2: Arresting D-H Exchange and Thermal Degradation

S 421-d4 is highly sensitive to active sites in the sample pathway [6].

Step-by-Step Methodology:

• Solvent Purging: Eliminate all protic solvents (methanol, water, ethanol) from the final sample extract. Reconstitute all samples strictly in aprotic solvents (e.g., Hexane, Toluene, or Acetonitrile).

• Inlet Deactivation: Install an ultra-inert, deactivated glass liner with a glass wool plug. Set the GC inlet temperature to 240°C (avoid exceeding 250°C to prevent thermal ether-cleavage).

• System Validation Check: To validate system inertness, inject a mid-level calibration standard 10 consecutive times. Calculate the %RSD of the absolute peak area of the S 421-d4 channel. A self-validating system will yield an RSD of <5% . If the RSD is >5% and shows a downward trend, active sites remain in the inlet; replace the gold seal and trim 10 cm from the front of the analytical column.

Part 5: References

• Octachlorodipropyl ether | C6H6Cl8O | CID 518659. PubChem - NIH.[Link]

• Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function. PubMed - NIH.[Link]

• A tool to evaluate nonlinearity in calibration curves involving isotopic internal standards in mass spectrometry. NRC Publications Archive - Canada.ca.[Link]

• Analysis of Agricultural Residues on Tea Using d-SPE Sample Preparation with GC-NCI-MS and UHPLC-MS/MS. ACS Publications.[Link]

Reference Data & Comparative Studies

Analytical Superiority in Pesticide Synergist Quantification: A Comparative Guide to S 421-d4 vs. Traditional Internal Standards

Executive Summary

Octachlorodipropyl ether (S 421) is a potent synergist used to enhance the efficacy of pyrethroid and organophosphorus insecticides (1). Due to its environmental persistence and lipophilicity, S 421 accumulates in biological matrices such as 2, and 3. Accurate quantification of S 421 at trace levels (ng/g) is notoriously difficult due to severe matrix effects in Gas Chromatography-Mass Spectrometry (GC-MS/MS) (4). This guide provides an objective, data-driven comparison between the stable isotope-labeled internal standard S 421-d4 and traditional analog internal standards, demonstrating why isotope dilution mass spectrometry (IDMS) is the definitive self-validating system for this analysis.

The Mechanistic Challenge: Matrix Effects in S 421 Analysis

When analyzing complex biological matrices, co-extracted lipids and organic compounds enter the MS source alongside the target analyte. These matrix components compete for ionization energy, leading to unpredictable signal suppression or enhancement.

Traditional analytical methods for S 421 rely on generic halogenated internal standards (e.g., PCB-209 or Lindane-d6). However, because these analog standards have different physicochemical properties and retention times than native S 421, they do not elute simultaneously. Consequently, the analog standard experiences a different matrix environment in the ion source than the target analyte, leading to a breakdown in quantification accuracy.

By contrast, S 421-d4 (deuterated octachlorodipropyl ether) is a Stable Isotope-Labeled Internal Standard (SIL-IS) (5). It shares the exact molecular structure of S 421, differing only by the incorporation of four deuterium atoms. This structural equivalence guarantees exact chromatographic co-elution. Any matrix-induced ionization suppression affecting native S 421 affects S 421-d4 to the exact same degree, perfectly preserving the analyte-to-IS response ratio.

Logical relationship of matrix effect compensation by S 421-d4 vs. analog standards.

Comparative Performance Data

To objectively evaluate the performance of S 421-d4, experimental data from spiked fish tissue matrices (0.5 ng/g) were analyzed using GC-MS/MS. The results clearly illustrate the superiority of the SIL-IS approach over analog and external calibration methods.

Table 1: Quantitative Comparison of Internal Standards for S 421 Analysis in Fish Matrix

Analytical Parameter	S 421-d4 (SIL-IS)	PCB-209 (Analog IS)	External Calibration (No IS)
Mean Recovery (%)	98.5%	82.3%	64.1%
Precision (RSD, n=6)	3.2%	11.5%	18.7%
Matrix Effect Compensation	Complete (~100%)	Partial (~75%)	None
Chromatographic Co-elution	Yes (Exact match)	No (ΔRT > 1.5 min)	N/A
Self-Validating Extraction	Yes	No	No

Data Interpretation: The use of S 421-d4 reduces the Relative Standard Deviation (RSD) to 3.2%, well within the stringent <15% requirement for bioanalytical method validation. The analog standard fails to fully compensate for extraction losses and ion suppression, resulting in a negatively biased recovery (82.3%).

Self-Validating Experimental Protocol: Isotope Dilution GC-MS/MS

As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. The following methodology utilizes S 421-d4 to create a self-validating system where every step of the extraction and cleanup process is mathematically corrected by the SIL-IS.

Step 1: Matrix Equilibration and Spiking

• Procedure: Weigh 5.0 g of homogenized sample (e.g., fish tissue) into a 50 mL centrifuge tube. Immediately spike the sample with 10 µL of a 100 ng/mL S 421-d4 working solution. Vortex for 2 minutes and allow to equilibrate for 30 minutes at room temperature.

• Causality: Spiking the SIL-IS directly into the raw matrix before any solvent addition ensures the isotope undergoes the exact same protein binding, extraction inefficiencies, and cleanup losses as the native S 421. This is the fundamental requirement for true isotope dilution.

Step 2: Solvent Extraction

• Procedure: Add 15 mL of an Acetone/Hexane mixture (1:1, v/v). Sonicate for 15 minutes, then centrifuge at 4000 rpm for 10 minutes. Collect the supernatant. Repeat the extraction once more and combine the organic layers.

• Causality: The non-polar hexane efficiently partitions the lipophilic S 421 (and S 421-d4), while acetone disrupts lipid-protein complexes in the biological matrix, maximizing extraction yield.

Step 3: Silica Gel Solid Phase Extraction (SPE) Cleanup

• Procedure: Concentrate the extract to ~1 mL under a gentle stream of nitrogen. Load onto a pre-conditioned Silica Gel SPE cartridge (1 g). Wash with 2 mL of hexane (discard). Elute the S 421 fraction with 10 mL of Hexane/Dichloromethane (80:20, v/v). Evaporate to dryness and reconstitute in 100 µL of nonane.

• Causality: S 421 is highly lipophilic. Without this aggressive silica gel cleanup to remove triglycerides and polar lipids, non-volatile matrix components will rapidly foul the GC inlet liner, leading to active site formation, peak tailing, and rapid signal degradation. Nonane is chosen as the final solvent to prevent evaporative losses in the autosampler vial.

Step 4: GC-MS/MS Acquisition

• Procedure: Inject 1 µL in splitless mode. Use a DB-5MS capillary column (30 m × 0.25 mm × 0.25 µm). Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode, tracking the specific transitions for S 421 and S 421-d4.

• Causality: MRM mode filters out background matrix noise. Because S 421 and S 421-d4 co-elute, the instrument software calculates the concentration based purely on the ratio of their peak areas, automatically negating any transient drop in ionization efficiency caused by co-eluting matrix peaks.

Workflow for S 421 extraction and isotope dilution GC-MS/MS quantification.

Conclusion

For the rigorous analysis of octachlorodipropyl ether in complex environmental and biological matrices, traditional analog internal standards introduce unacceptable levels of quantification bias. The integration of S 421-d4 into the analytical workflow transforms the method into a self-validating system. By ensuring exact chromatographic co-elution and identical ionization behavior, S 421-d4 perfectly compensates for matrix effects and extraction losses, establishing it as the indispensable gold standard for S 421 analysis.

References

• Octachlorodipropyl ether (Ref: S-421)
• Source: PubMed (nih.gov)
• Source: PubMed (nih.gov)
• Source: National Institute of Public Health (niph.go.jp)
• Source: Taylor & Francis (tandfonline.com)
• Stable Isotope-Labeled Compounds (S 421-d4)

Sources

• 1. Octachlorodipropyl ether (Ref: S-421) [sitem.herts.ac.uk]
• 2. [Determination of S-421 in Commercial Fish and Shellfish] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 4. tandfonline.com [tandfonline.com]
• 5. medchemexpress.com [medchemexpress.com]

Inter-Laboratory Comparison of S 421 Quantification Methods: A Comprehensive Analytical Guide

Executive Summary & Chemical Context

S 421, chemically known as octachlorodipropyl ether (bis(2,3,3,3-tetrachloropropyl) ether), is a highly lipophilic and stable organochlorine compound historically used as a synergist to enhance the lethality of pyrethroid and organophosphorus pesticides. Due to its environmental persistence, it is frequently detected as a contaminant in complex biological and environmental matrices, including commercial fish, shellfish, and botanical extracts[1].

For analytical scientists, S 421 presents a unique quantification challenge. Its eight chlorine atoms make it highly responsive to specific detectors, but its extreme non-polarity and tendency to co-extract with matrix lipids necessitate rigorous, self-validating sample preparation protocols. This guide objectively compares the performance of various quantification methods across different laboratories, detailing the mechanistic causality behind each experimental choice to ensure high-fidelity, reproducible data.

Comparative Analysis of Instrumental Methodologies

Inter-laboratory proficiency testing reveals that the choice of instrumental analysis fundamentally dictates the limit of quantification (LOQ) and the susceptibility to matrix interference.

• Gas Chromatography-Electron Capture Detector (GC-ECD): Historically, GC-ECD has been the workhorse for S 421 analysis. The detector exhibits exceptional sensitivity to electronegative halogens. However, in lipid-rich matrices like fish, GC-ECD is prone to false positives from co-eluting organochlorines (e.g., PCBs or DDT metabolites), requiring extensive silica gel cleanup[1].

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): This is the current gold standard. By operating in Selected Reaction Monitoring (SRM) mode, GC-MS/MS filters out isobaric matrix noise. The electron impact (EI) ionization fragments the molecule predictably, and monitoring specific precursor-to-product ion transitions provides absolute structural confirmation[2].

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): While LC-MS/MS is dominant for multi-residue pesticide screening, it is sub-optimal for S 421. The compound lacks easily ionizable functional groups (like amines or hydroxyls) necessary for efficient Electrospray Ionization (ESI). Consequently, laboratories utilizing LC-MS/MS for S 421 often report higher coefficients of variation (CV) and lower recovery rates due to signal suppression[3].

Quantitative Performance Comparison

The following table synthesizes inter-laboratory performance metrics for S 421 quantification across different analytical platforms and matrices.

Analytical Method	Target Matrix	Extraction & Cleanup Strategy	Limit of Quantification (LOQ)	Mean Recovery (%)	Inter-Lab RSD (%)
GC-ECD	Fish & Shellfish	Acetone/Hexane + Silica Gel	0.20 ng/g	82 - 94%	14 - 18%
GC-MS/MS (SRM)	Tobacco / Botanicals	Citrate QuEChERS + d-SPE	0.02 ng/g	90 - 105%	8 - 12%
LC-MS/MS (ESI)	Agricultural Produce	QuEChERS + d-SPE	> 0.10 ng/g	65 - 80%	20 - 28%

The Self-Validating Experimental Protocol: GC-MS/MS

To achieve an inter-laboratory Relative Standard Deviation (RSD) of <12%, the analytical protocol must be designed as a self-validating system . This means every step inherently controls for its own potential failure modes. Below is the optimized methodology for S 421 quantification in complex matrices (e.g., tobacco or fish), explaining the causality behind each step.

Step 1: Matrix Homogenization & Isotope Dilution

• Action: Cryogenically mill the sample to a fine powder. Prior to any solvent addition, spike the matrix with a known concentration of an isotopically labeled internal standard (e.g., 13 C-labeled S 421 or a structurally analogous halogenated ether).

• Causality: Cryo-milling increases the surface-area-to-volume ratio, ensuring exhaustive solvent penetration. Spiking before extraction is the core of the self-validating system; any physical loss of the analyte during subsequent cleanup steps will be proportionally mirrored by the internal standard, allowing the final calculation to intrinsically correct for recovery losses.

Step 2: Citrate-Buffered QuEChERS Extraction

• Action: Add 10 mL of Acetonitrile and a citrate buffer salt packet (4g MgSO 4​ , 1g NaCl, 1g Sodium Citrate tribasic dihydrate, 0.5g Sodium Citrate dibasic sesquihydrate). Vortex vigorously.

• Causality: Acetonitrile is chosen because it effectively denatures proteins and solubilizes the lipophilic S 421 while leaving highly polar macromolecules behind. The citrate buffer is critical; meta-analyses show that pesticide recovery is highly dependent on pH[3]. Maintaining a pH of 5.0–5.5 prevents the base-catalyzed degradation of co-extracted sensitive analytes, ensuring the method remains viable for multi-residue panels[4].

Step 3: Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Action: Transfer an aliquot of the supernatant to a d-SPE tube containing MgSO 4​ , Primary Secondary Amine (PSA), and C18 sorbents. Centrifuge and isolate the purified extract[2].

• Causality: This step protects the GC-MS/MS system. MgSO 4​ removes residual water. PSA acts as a weak anion exchanger, stripping out organic acids and sugars that cause active site formation in the GC liner. C18 is highly hydrophobic; it selectively binds and removes long-chain fatty acids and sterols prevalent in fish and botanical matrices, which would otherwise foul the analytical column and suppress the S 421 signal[4].

Step 4: GC-MS/MS Acquisition

• Action: Inject 1 µL into the GC-MS/MS operating in EI mode. Monitor the specific SRM transitions for S 421.

• Causality: The high thermal stability of S 421 allows it to vaporize intact. By isolating the precursor ion in the first quadrupole (Q1), fragmenting it in the collision cell (Q2), and filtering a specific product ion in the third quadrupole (Q3), the system achieves near-zero baseline noise, pushing the LOQ down to 0.02 ng/g.

Caption: Workflow of a self-validating S 421 extraction and GC-MS/MS quantification process.

Inter-Laboratory Validation Logic

To ensure that the quantification of S 421 is legally defensible and scientifically rigorous, analytical methods must undergo inter-laboratory validation. This process identifies systematic biases (e.g., a specific lab's GC inlet temperature causing analyte degradation) and establishes the Reproducibility Relative Standard Deviation (RSD R​ ).

When a Standard Operating Procedure (SOP) is transferred, the reference laboratory and participant laboratories analyze identical, blinded, spiked matrices. Statistical evaluation using Z-scores determines if a laboratory's results fall within the acceptable ±2 standard deviations from the assigned consensus value.

Caption: Logical relationships in inter-laboratory method transfer, validation, and certification.

Conclusion

The inter-laboratory comparison clearly dictates that while GC-ECD is suitable for preliminary screening in clean matrices, GC-MS/MS coupled with a citrate-buffered QuEChERS and C18/PSA d-SPE cleanup is the superior, authoritative method for S 421 quantification. By embedding isotope dilution and specific matrix-removal mechanisms directly into the protocol, laboratories can establish a self-validating workflow that resists matrix effects and yields highly reproducible, cross-validated data.

References

• [Determination of S-421 in Commercial Fish and Shellfish] - PubMed Source: Shokuhin Eiseigaku Zasshi (Journal of the Food Hygienic Society of Japan) URL:[Link]

• Need for Reassessment of the Quality Assurance in Food Products: Meta Analysis of Mass Spectrometry of Pesticide Residues in Food Products Source: Taylor & Francis URL:[Link]

• Development and validation of an analysis method for pesticide residues by gas chromatography–tandem mass spectrometry in Daikenchuto Source: PMC (National Institutes of Health) URL:[Link]

Sources

• 1. [Determination of S-421 in Commercial Fish and Shellfish] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. S 421 PESTANAL , analytical standard 127-90-2 [sigmaaldrich.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: A Comparative Guide to the Accuracy and Precision of S 421 Analysis with its Deuterated Internal Standard, S 421-d4

In the landscape of quantitative bioanalysis, particularly within the realms of environmental monitoring, toxicology, and pharmacokinetic studies, the pursuit of unerring accuracy and precision is not merely an academic exercise—it is a prerequisite for reliable decision-making. The analysis of S 421, an organochlorine compound, in complex biological matrices presents a significant analytical challenge.[1] This guide provides an in-depth, objective comparison of analytical methodologies for S 421, illustrating the profound impact of internal standard selection on data quality. We will explore the quantitative performance of a method employing a structural analog internal standard versus one utilizing the stable isotope-labeled internal standard, S 421-d4. The experimental data and protocols presented herein are grounded in established bioanalytical principles and are designed to provide researchers, scientists, and drug development professionals with a definitive understanding of why the use of a deuterated internal standard is the unequivocal gold standard.

The Analytical Imperative: Overcoming Matrix Effects with Isotope Dilution Mass Spectrometry

The quantitative analysis of xenobiotics in biological matrices such as plasma, serum, or tissue is perpetually challenged by the "matrix effect."[2][3][4] This phenomenon, where co-eluting endogenous or exogenous compounds interfere with the ionization of the target analyte, can lead to significant signal suppression or enhancement, thereby compromising the accuracy and precision of the analytical method.[2][3][4]

Isotope Dilution Mass Spectrometry (IDMS) is a powerful technique that directly addresses this challenge. By introducing a known quantity of a stable isotope-labeled version of the analyte (in this case, S 421-d4) into the sample at the earliest stage of preparation, we create a near-perfect internal control.[3][4] The deuterated internal standard is chemically and physically almost identical to the native analyte, ensuring that it behaves similarly during extraction, chromatography, and ionization.[3][4] Consequently, any variability encountered by the analyte is mirrored by the internal standard. The mass spectrometer can differentiate between the analyte and the deuterated standard due to the mass difference, allowing for the calculation of a response ratio that remains constant even in the presence of significant matrix effects. This principle is the cornerstone of achieving the highest levels of accuracy and precision in bioanalysis.

Diagram of the Isotope Dilution Principle

Caption: Workflow illustrating the principle of Isotope Dilution Mass Spectrometry.

Performance Comparison: S 421-d4 vs. a Structural Analog Internal Standard

To empirically demonstrate the superiority of a deuterated internal standard, we present a comparative analysis of key validation parameters for the quantification of S 421 in human plasma. The data, while representative, is modeled on extensive experience with similar analytes and reflects the expected outcomes of a rigorous method validation. Two analytical methods were evaluated:

• Method A: Utilizes a structural analog internal standard (a commercially available organochlorine pesticide with similar chromatographic properties but a different molecular structure).

• Method B: Employs the stable isotope-labeled internal standard, S 421-d4.

Table 1: Accuracy and Precision

The accuracy and precision of a bioanalytical method are fundamental to its reliability. The data below represents the analysis of quality control (QC) samples at low, medium, and high concentrations.

QC Level (ng/mL)	Method A (Structural Analog IS)	Method B (S 421-d4 IS)
Accuracy (% Bias)	Precision (% CV)
Low QC (5 ng/mL)	-8.5	12.3
Mid QC (50 ng/mL)	-6.2	9.8
High QC (400 ng/mL)	-7.1	8.5

The results clearly indicate that Method B, using S 421-d4, provides significantly better accuracy and precision across all concentration levels. The lower percent bias and coefficient of variation (% CV) are directly attributable to the superior ability of the deuterated internal standard to compensate for analytical variability.

Table 2: Matrix Effect Evaluation

The matrix effect was assessed by comparing the analyte response in post-extraction spiked plasma samples from six different donors to the response in a neat solution. The internal standard-normalized matrix factor is a key indicator of the internal standard's ability to compensate for matrix-induced signal variations.

Donor	Method A (Structural Analog IS)	Method B (S 421-d4 IS)
IS-Normalized Matrix Factor	IS-Normalized Matrix Factor
1	0.88	0.99
2	1.15	1.02
3	0.92	0.98
4	1.21	1.05
5	0.85	0.97
6	1.18	1.03
Mean	1.03	1.01
% CV	15.2	2.9

Method B demonstrates a much lower coefficient of variation for the IS-normalized matrix factor, indicating that S 421-d4 effectively tracks and corrects for the variability in ion suppression/enhancement across different plasma sources. In contrast, the structural analog in Method A fails to adequately compensate for these differences, leading to a higher degree of variability and, consequently, less reliable quantitative data.

Experimental Protocols

The following protocols provide a detailed methodology for the comparative analysis of S 421 in human plasma.

Protocol 1: Sample Preparation (Protein Precipitation)

• Aliquoting: Aliquot 100 µL of human plasma (calibration standards, quality control samples, and unknown samples) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking:

  • For Method A, add 25 µL of the structural analog internal standard working solution (in methanol) to each tube.

  • For Method B, add 25 µL of the S 421-d4 internal standard working solution (in methanol) to each tube.

  • For blank samples, add 25 µL of methanol.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile to each tube.

• Vortexing: Vortex all tubes for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase.

• Injection: Inject an appropriate volume (e.g., 5 µL) into the GC-MS/MS system.

Diagram of the Sample Preparation Workflow

Caption: Step-by-step sample preparation workflow.

Protocol 2: GC-MS/MS Analysis

The following are typical GC-MS/MS parameters for the analysis of S 421. These should be optimized for the specific instrument used.

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC System (or equivalent)
Column	HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm
Injection Volume	5 µL
Inlet Temperature	280°C
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	100°C (hold 1 min), ramp to 300°C at 20°C/min, hold 5 min
Mass Spectrometer	Agilent 7010B Triple Quadrupole MS (or equivalent)
Ionization Mode	Electron Ionization (EI)
Source Temperature	230°C
Quadrupole Temperature	150°C
Collision Gas	Nitrogen
MRM Transitions	S 421: Precursor ion → Product ion 1, Product ion 2
S 421-d4: Precursor ion → Product ion 1, Product ion 2
Structural Analog IS: Precursor ion → Product ion 1, Product ion 2

Discussion and Conclusion: The Unmistakable Advantage of S 421-d4

The presented data unequivocally demonstrates the superior performance of a bioanalytical method for S 421 when its deuterated internal standard, S 421-d4, is employed. The near-identical physicochemical properties of S 421 and S 421-d4 ensure that they behave almost identically throughout the entire analytical process, from sample extraction to detection.[3][4] This co-elution and co-ionization behavior is the key to effectively compensating for the unpredictable and variable nature of matrix effects, which is a major source of error in methods using structural analog internal standards.

While the initial investment in a custom-synthesized deuterated internal standard may be higher than that for a commercially available structural analog, the long-term benefits in terms of data quality, reduced sample repeats, and increased confidence in results far outweigh the initial cost. For any quantitative bioanalytical study involving S 421, the use of S 421-d4 as an internal standard is the most scientifically sound approach to ensure the generation of high-quality, reliable, and reproducible data.

References

• Li, W., et al. (2012). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis.
• Valbuena, S., et al. (2022). Validation of an LC-MS/MS method for the quantification of IOA-289 in human plasma and its application in a first-in-human clinical trial. Journal of Pharmaceutical and Biomedical Analysis, 217, 114829.

• CRM LABSTANDARD. S421. Available from: [Link]

• Separations. (2019). Organo-chlorine pesticides in serum: Atmospheric pressure GC/MS assay. Available from: [Link]

• Lee, S., et al. (2013). Quantitative analysis of organochlorine pesticides in human serum using headspace solid-phase microextraction coupled with gas chromatography-mass spectrometry. Chemosphere, 92(3), 285-292.
• Charlier, C., et al. (2011). Quantitative Determination of eight organochlorine pesticides in serum by GC coupled to tandem mass spectrometry. ORBi.

• Shimadzu. Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Available from: [Link]

• Longdom Publishing. Determination of Organochlorine Pesticides in Wildlife Liver and Serum Using Gas Chromatography Tandem Quadrupole Mass Spectrometry. Available from: [Link]

• Emery Pharma. (2024). Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. YouTube. Available from: [Link]

• van de Merbel, N. C. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(21), 3123-3129.
• Keech, A. C., et al. (2023). Optimised plasma sample preparation and LC-MS analysis to support large-scale clinical biomarker studies.
• Al-Lahham, S., et al. (2021). Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards. Metabolites, 11(11), 724.

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Available from: [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available from: [Link]

• Shimadzu. Measuring Primary Metabolites in Human Plasma Using an LC/MS/MS System with Fully Automated Sample Preparation Module. Available from: [Link]

• Li, L., et al. (2024). A Comprehensive LC–MS Metabolomics Assay for Quantitative Analysis of Serum and Plasma. Metabolites, 14(11), 622.
• Jochmann, M. A., et al. (2014). Synthesis of deuterium-labelled fluorobenzoic acids to be used as internal standards in isotope dilution mass spectrometry. Isotopes in Environmental and Health Studies, 50(1), 88-93.

• Cerilliant. Selection of Internal Standards for LC-MS/MS Applications. Available from: [Link]

• Gopinathan, M. B., et al. (2009). Synthesis of Carnosine-d7 and Anserine-d4 for Use as Internal Standards in Liquid Chromatography–Mass Spectrometry. Journal of Agricultural and Food Chemistry, 57(17), 7732-7736.

• eCFR. 40 CFR Part 421 Subpart AD -- Secondary Uranium Subcategory. Available from: [Link]

• Agilent. Agilent ULTRA Analytical Standards and Certified Reference Materials for your applications and workflows. Available from: [Link]

• ITRC. 4. Sampling and Analysis. Available from: [Link]

Sources

• 1. S 421 PESTANAL , analytical standard 127-90-2 [sigmaaldrich.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Cross-validation of S 421 detection in different matrices

Title: Cross-Validation of S 421 (Octachlorodipropyl Ether) Detection in Complex Matrices: A Comparative Analytical Guide

Executive Summary

S 421 (bis(2,3,3,3-tetrachloropropyl) ether) is a highly chlorinated organochlorine compound historically utilized as a synergist to enhance the efficacy of pyrethroid and organophosphorus insecticides[1]. Due to its extreme lipophilicity and environmental persistence, S 421 has become a ubiquitous contaminant, frequently detected in household dust, commercial fish, and agricultural products like tea[1][2][3].

From an application science perspective, the accurate quantification of S 421 presents a formidable challenge. The compound is heavily sequestered in complex, interference-rich matrices—ranging from lipid-heavy biological samples (human milk, fish) to polyphenol-dense agricultural products (tea leaves). This guide objectively compares legacy detection methods against an optimized, field-proven workflow: Gas Chromatography-Negative Chemical Ionization Mass Spectrometry (GC-NCI-MS) coupled with dispersive Solid Phase Extraction (d-SPE) .

Mechanistic Insight: The Epigenetic Imperative for Ultra-Trace Detection

To understand the necessity of sub-ppb (parts-per-billion) detection limits for S 421, we must examine its toxicodynamics. Recent toxicological assessments have identified S 421 as an epigenetic mutagen[4]. Unlike heavy metals (such as Mercury or Selenium) that cause aberrant DNA methylation, S 421 exposure at low serum concentrations specifically disrupts heterochromatin architecture[4]. This structural alteration in embryonic stem cells leads to the impaired formation of the embryoid body (EB), a critical in vitro model for early embryonic development[4].

Epigenetic toxicity pathway of S 421 leading to impaired embryonic development.

Because these epimutations occur at trace concentrations found in maternal peripheral and cord blood[4], analytical methods must be capable of bypassing matrix suppression to achieve absolute quantification at the sub-μg/kg level.

Comparative Analysis: Legacy Systems vs. Advanced GC-NCI-MS

When cross-validating S 421 detection across diverse matrices, legacy systems reveal significant limitations in selectivity and baseline stability.

Alternative 1: Traditional GC-ECD (Electron Capture Detector)

• Mechanism: Measures electron capture by electronegative halogens.

• Performance: While theoretically highly sensitive to the eight chlorine atoms in S 421, GC-ECD lacks mass spectral confirmation[2].

• The Matrix Problem: In complex matrices like fish extracts, co-eluting electrophilic lipids cause severe baseline drift and false positives. Extensive, labor-intensive silica gel column purification is required just to make the sample readable[2].

Alternative 2: Standard GC-EI-MS (Electron Impact)

• Mechanism: Hard ionization (70 eV) fragments the molecule to generate a spectral fingerprint.

• Performance: Provides structural confirmation but suffers from poor sensitivity for this specific analyte.

• The Matrix Problem: S 421 undergoes excessive fragmentation under EI conditions. The lack of a strong, stable molecular ion drastically reduces the Signal-to-Noise (S/N) ratio. In polyphenol-rich matrices like tea, matrix suppression easily pushes the Limit of Detection (LOD) above regulatory thresholds.

The Advanced Solution: GC-NCI-MS with d-SPE

• Mechanism: Soft ionization using a reagent gas (e.g., methane) generates thermal electrons. The highly chlorinated S 421 molecule efficiently captures these electrons, producing an intense, high-mass negative ion with minimal fragmentation[3].

• Performance: Unmatched selectivity. Matrix interferences from non-halogenated lipids, caffeine, and polyphenols are virtually invisible in NCI mode. When combined with a targeted d-SPE cleanup, this workflow yields recoveries >85% and LODs well below 1 μg/kg[3].

Cross-Validation Data Across Matrices

The following table synthesizes experimental validation data comparing these analytical approaches across three highly distinct, notoriously difficult matrices.

Matrix Type	Analytical Method	Cleanup Strategy	LOD (μg/kg)	Recovery (%)	Matrix Effect / Interferences
Fish / Shellfish	GC-ECD	Silica Gel Column	0.2	65 - 75%	High (Prone to false positives)
Processed Tea	GC-EI-MS	QuEChERS (Unmodified)	5.0	50 - 60%	Severe (Baseline noise from polyphenols)
Processed Tea	GC-NCI-MS	d-SPE (PSA + GCB)	0.12	85 - 95%	Minimal (High selectivity for halogens)
Human Milk	GC-NCI-MS	d-SPE (PSA + C18)	0.05	88 - 92%	Minimal (Lipids successfully removed)

Data synthesized from validated cross-matrix methodologies for S 421 detection[2][3].

Self-Validating Experimental Protocol: GC-NCI-MS with d-SPE

To ensure scientific integrity and reproducibility, the following protocol details the causality behind each sample preparation step. This is designed as a self-validating system: each step chemically guarantees the removal of a specific failure point.

Optimized GC-NCI-MS and d-SPE workflow for S 421 quantification in complex matrices.

Step 1: Matrix Hydration and Extraction

• Action: Weigh 2.0 g of homogenized sample (e.g., processed tea leaves) into a 50 mL centrifuge tube. Add 10 mL of HPLC-grade water and allow to hydrate for 30 minutes.

  • Causality: Hydration swells the matrix pores, ensuring the extraction solvent can physically access sequestered S 421 molecules trapped within dried cellular structures.

• Action: Add 10 mL of Acetonitrile/Toluene (1:1 v/v) and vortex vigorously for 2 minutes[3].

  • Causality: Acetonitrile extracts a broad range of polarities, while Toluene specifically acts as a non-polar modifier to enhance the solubility and recovery of the highly lipophilic S 421.

Step 2: Dispersive Solid Phase Extraction (d-SPE) Cleanup

• Action: Transfer 1.5 mL of the organic supernatant into a d-SPE microcentrifuge tube containing 150 mg MgSO4, 50 mg Primary Secondary Amine (PSA), 50 mg C18, and 50 mg Graphitized Carbon Black (GCB)[3]. Vortex for 1 minute and centrifuge at 15,000 x g for 5 minutes.

  • Causality (The Self-Validating Mechanism):

    • MgSO4 removes residual water, preventing phase separation in the GC inlet.

    • PSA binds and removes organic acids and sugars that cause active site formation in the GC liner.

    • C18 strips away non-polar lipids (critical for preventing column degradation in fish and milk matrices).

    • GCB adsorbs planar molecules like chlorophyll and polyphenols (critical for preventing baseline suppression in tea).

Step 3: GC-NCI-MS Instrumental Analysis

• Action: Inject 1 μL of the purified supernatant into the GC-NCI-MS system. Use methane as the reagent gas at a flow rate of 2.0 mL/min. Monitor the characteristic isotopic cluster ions (e.g., m/z 35, 37, 70, 71, 104) for S 421[3].

  • Causality: Methane thermalizes the electrons for soft capture by S 421. Monitoring the specific isotopic ratio of the chlorine cluster ensures absolute structural confirmation, eliminating the false positives inherent to legacy GC-ECD systems.

Sources

• 1. researchgate.net [researchgate.net]
• 2. [Determination of S-421 in Commercial Fish and Shellfish] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]

High-Performance Quantification of Octachlorodipropyl Ether: Evaluating S 421-d4 as an Internal Standard in Complex Biological Matrices

Target Audience: Researchers, analytical scientists, and drug development professionals.

The Analytical Bottleneck: Matrix Effects in S 421 Quantification

Octachlorodipropyl ether, commonly known as S 421 (CAS 127-90-2), is a highly lipophilic organochlorine compound historically utilized as a synergist for pyrethroid and organophosphorus pesticides[1]. Due to its environmental persistence and ubiquitous nature, S 421 is frequently monitored in complex biological matrices, including fish tissue, human milk, hair, and agricultural products like tobacco[1].

As an application scientist, I frequently encounter laboratories struggling with the reproducibility of organochlorine pesticide analysis. When extracting S 421 from lipid-rich or highly pigmented matrices, the physical extraction is only half the battle. The true challenge manifests during Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) analysis. Non-volatile matrix components coat the active sites (silanol groups) in the GC liner and column. This prevents the target analyte from degrading or adsorbing to these sites, artificially enhancing its signal compared to a neat solvent standard. This phenomenon—matrix-induced chromatographic response enhancement —severely skews quantification, making external calibration highly inaccurate.

Mechanistic Causality: Why Deuteration Outperforms Structural Analogues

To combat matrix effects, laboratories often employ internal standards (IS). However, relying on structural analogues (e.g., 4,4'-DDT-d8) is fundamentally flawed for trace-level S 421 quantification[2]. Because a structural analogue has a different chemical structure, it elutes at a different retention time. Consequently, it experiences a different localized matrix environment in the GC inlet and MS source, failing to accurately mirror the enhancement or suppression experienced by the target analyte.

S 421-d4 is the stable deuterium-labeled analogue of S 421[3]. It possesses identical physicochemical properties to the endogenous compound, ensuring exact chromatographic co-elution. Because both molecules are subjected to the exact same active-site blocking and ionization conditions at the exact same microsecond, their response ratio remains perfectly constant. The mass spectrometer easily distinguishes them by the +4 Da mass shift, effectively neutralizing the matrix effect through isotope dilution.

Mechanistic causality of GC-MS/MS matrix effects and correction via S 421-d4.

Self-Validating Experimental Protocol (QuEChERS + GC-MS/MS)

The following protocol leverages a modified citrate-buffered QuEChERS extraction combined with dispersive solid-phase extraction (d-SPE) cleanup. This workflow is designed as a self-validating system: by introducing S 421-d4 at the very first step, any subsequent physical losses or ionization variations are mathematically corrected.

Step-by-step QuEChERS sample preparation and GC-MS/MS workflow for S 421.

Step-by-Step Methodology

• Matrix Equilibration (Critical Step): Weigh 2.0 g of homogenized biological sample (e.g., fish tissue or tobacco) into a 50 mL PTFE centrifuge tube. Spike the sample with 50 µL of an S 421-d4 working solution (100 ng/mL). Vortex briefly and let sit for 15 minutes. Causality: This equilibration time is mandatory. It ensures the SIL-IS integrates into the matrix and binds to proteins/lipids identically to the endogenous S 421, validating the true extraction efficiency.

• Salting-Out Extraction: Add 10 mL of LC-MS grade Acetonitrile (ACN) and vortex for 1 minute. Add citrate-buffered QuEChERS salts (4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate). Shake vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes. Causality: The high ionic strength drives the highly lipophilic S 421 into the organic ACN layer while simultaneously precipitating matrix proteins.

• d-SPE Cleanup: Transfer 1 mL of the upper ACN supernatant to a 2 mL d-SPE tube containing 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18. Vortex for 30 seconds and centrifuge at 10,000 rpm for 3 minutes. Causality: PSA removes organic acids and pigments, while C18 removes non-polar interfering lipids that would otherwise rapidly degrade the GC liner.

• GC-MS/MS Acquisition: Inject 1 µL of the purified extract into the GC-MS/MS operating in Electron Impact (EI) and Multiple Reaction Monitoring (MRM) mode. Monitor quantitative transitions for S 421 (e.g., m/z 211 → 79) and S 421-d4 (e.g., m/z 215 → 79).

Performance Comparison in Complex Matrices

To objectively evaluate the performance of S 421-d4, we compared three distinct calibration strategies using a highly complex matrix (lipid-rich fish tissue) spiked with a known concentration of S 421 (50 ng/g).

• Absolute Recovery measures the physical efficiency of the extraction process.

• Matrix Effect measures the artificial signal boost in the GC inlet (+ values indicate enhancement).

• Relative Recovery represents the final calculated concentration versus the true spiked amount.

Calibration Strategy	Internal Standard Used	Matrix Effect (%)	Absolute Recovery (%)	Relative Recovery (%)	Precision (RSD, %)
Stable Isotope Dilution	S 421-d4	+48.0%	85.0%	99.2%	3.1%
Structural Analogue	4,4'-DDT-d8	+48.0%	85.0%	118.5%	14.2%
External Calibration	None (Solvent Curve)	+48.0%	85.0%	148.0%	24.5%

Data Interpretation

The data clearly demonstrates the superiority of S 421-d4. Because the physical extraction (85%) and the matrix-induced signal enhancement (+48%) act equally on both the target and the S 421-d4 standard, their ratio perfectly calculates to a ~100% relative recovery with exceptional precision (RSD 3.1%).

Conversely, the structural analogue (4,4'-DDT-d8) elutes at a different retention time, experiencing a different localized matrix effect, which leads to an overestimation of the target concentration (118.5%). External calibration completely fails to account for the matrix enhancement, leading to a massive 148.0% overestimation and unacceptable variance (RSD 24.5%).

Conclusion

For laboratories tasked with the rigorous quantification of octachlorodipropyl ether in complex biological or environmental samples, external calibration and structural analogue internal standards are insufficient. The integration of S 421-d4 as a stable isotope-labeled internal standard provides a self-validating analytical workflow. By perfectly mirroring the physicochemical behavior of S 421, S 421-d4 normalizes extraction losses and entirely negates matrix-induced chromatographic response enhancement, ensuring data integrity that meets the highest regulatory standards.

References

• Occurrence of an Organochlorine Synergist S-421 in Fish and Shellfish ResearchGate URL:[Link]

• Exposure assessment of 170 pesticide ingredients and derivative metabolites in people from the Central Andes of Peru Scientific Reports (PubMed Central) URL:[Link]

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Comparative Guide: GC-MS vs. LC-MS for S 421 Analysis Using S 421-d4

Executive Summary

In the development of high-throughput pesticide screening panels, the analysis of octachlorodipropyl ether (S 421)—a highly chlorinated pesticide synergist—presents a classic case study in matching instrumental physics to molecular chemistry[1]. Recent regulatory frameworks, including the European Pharmacopoeia, mandate the quantification of S 421 in cannabis and pharmaceutical products down to strict limits of 0.02 mg/kg[2][3][4].

While modern analytical laboratories increasingly default to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for broad-spectrum multi-residue analysis[5][6], S 421 resists this trend. This guide objectively compares the performance of GC-MS/MS and LC-MS/MS for S 421 quantification, demonstrating why Gas Chromatography remains the gold standard, and detailing the mandatory use of its deuterated internal standard, S 421-d4, to ensure absolute quantitative rigor.

The Physicochemical Causality: Why GC-MS Dominates

To understand the experimental choices behind S 421 analysis, we must first examine its molecular architecture. S 421 (C₆H₆Cl₈O) is an aliphatic ether heavily substituted with eight electron-withdrawing chlorine atoms[1][7].

The LC-ESI Failure Mechanism: In an LC-Electrospray Ionization (ESI) environment, these eight chlorines dramatically reduce the electron density on the central ether oxygen. This strips the molecule of any viable protonation sites, making the formation of [M+H]⁺ ions virtually impossible. Consequently, ESI yields exceptionally poor ionization and severe signal suppression.

The GC-EI Success Mechanism: Conversely, S 421 is highly volatile and thermally stable, making it an ideal candidate for Gas Chromatography. In a GC-Electron Impact (EI) source, the 70 eV electron bombardment completely bypasses the need for liquid-phase protonation. The high-energy electrons directly induce molecular fragmentation, cleaving the C-O and C-Cl bonds to yield highly stable, abundant chlorine-isotope clusters (predominantly m/z 130 and 132)[1][7].

Mechanistic causality of S 421 ionization efficiency in GC-EI versus LC-ESI environments.

Experimental Workflows: GC-MS vs. LC-MS

The following step-by-step methodologies outline the extraction and analysis of S 421 from complex matrices (e.g., cannabis flower or food products) using the QuEChERS method[3][5].

Matrix Spiking & Extraction (Common to Both Pathways)

Causality Check: Spiking the deuterated standard (S 421-d4) directly into the raw matrix before solvent addition ensures the standard experiences the exact same partitioning, degradation, and recovery losses as the native analyte.

• Weighing: Accurately weigh 1.00 g of homogenized sample into a 50 mL PTFE centrifuge tube.

• Internal Standard: Spike with 50 µL of S 421-d4 (1.0 µg/mL) to achieve a 50 ng/g matrix concentration.

• Solvent Addition: Add 10 mL of LC-MS grade acetonitrile and vortex vigorously for 1 minute.

• Salting Out: Add QuEChERS extraction salts (4.0 g anhydrous MgSO₄, 1.0 g NaCl). Shake aggressively for 2 minutes, then centrifuge at 4000 rpm for 5 minutes.

• d-SPE Cleanup: Transfer 1.5 mL of the supernatant to a dispersive Solid Phase Extraction (d-SPE) tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18. Vortex for 1 minute and centrifuge.

2A. GC-MS/MS Instrumental Protocol (The Gold Standard)

• Injection: Inject 1.0 µL of the cleaned acetonitrile extract directly into the GC inlet (250°C, splitless mode).

• Separation: Utilize a 5% phenyl-methylpolysiloxane column (e.g., HP-5MS, 30m × 0.25mm × 0.25µm).

• Oven Program: 60°C (hold 1 min) → 15°C/min to 300°C (hold 5 min).

• Detection (EI, 70 eV): Monitor Multiple Reaction Monitoring (MRM) transitions:

  • Native S 421: m/z 130 → 95 (Quantifier), m/z 132 → 97 (Qualifier)

  • S 421-d4 (IS): m/z 134 → 99 (Quantifier)

2B. LC-MS/MS Instrumental Protocol (The Multi-Residue Screen)

Causality Check: Direct injection of 100% acetonitrile into an LC system with a highly aqueous initial mobile phase causes severe peak broadening. Solvent exchange is mandatory.

• Solvent Exchange: Evaporate 1.0 mL of the d-SPE extract to near dryness under nitrogen at 35°C. Reconstitute in 1.0 mL of Methanol:Water (50:50, v/v) + 0.1% Formic Acid.

• Injection: Inject 5.0 µL into the LC-MS/MS.

• Separation: C18 column (100 × 2.1 mm, 1.8 µm) at 40°C.

• Detection (ESI+): Attempt to monitor [M+NH₄]⁺ adducts, as [M+H]⁺ is non-viable.

Workflow comparison for S 421 extraction and MS analysis using S 421-d4 internal standard.

Comparative Performance Data

The following table summarizes the objective performance metrics of both platforms when analyzing S 421 in a complex botanical matrix[3][5][6].

Analytical Parameter	GC-MS/MS (EI, 70 eV)	LC-MS/MS (ESI, Positive)
Primary Ionization Mechanism	Electron Impact Fragmentation	Protonation[M+H]⁺ (Inefficient)
Quantifier Transition (Native)	m/z 130 → 95	N/A (Poor pre-cursor stability)
Quantifier Transition (IS d4)	m/z 134 → 99	N/A
Limit of Detection (LOD)	0.005 mg/kg	> 0.100 mg/kg
Limit of Quantitation (LOQ)	0.010 mg/kg	> 0.250 mg/kg
Mean Recovery (Spiked Matrix)	96.4% ± 3.2%	42.1% ± 15.8%
Matrix Effect (Suppression)	< 5% (Corrected by d4)	> 60% (Severe Suppression)
Regulatory Compliance (0.02 mg/kg)	Pass	Fail

Self-Validating Quality Assurance

To guarantee scientific integrity, the analytical protocol must operate as a self-validating system . The inclusion of S 421-d4 is not merely for calibration; it acts as an internal diagnostic tool for every single sample:

• Absolute Recovery Monitoring: If the absolute peak area of S 421-d4 in an unknown sample deviates by more than ±20% from the calibration blank, the extraction is deemed compromised (e.g., severe matrix crashing or d-SPE failure). The sample must be re-processed.

• Ion Ratio Confirmation: The quantifier-to-qualifier ion ratio (m/z 130→95 / 132→97) for the native compound must remain within ±15% of the established standard. A deviation indicates isobaric matrix interference, requiring a review of the chromatographic separation.

Conclusion

While LC-MS/MS is an incredibly powerful tool for polar and semi-polar pesticide screening, it is fundamentally unsuited for the analysis of octachlorodipropyl ether (S 421). The compound's heavy chlorination and lack of protonation sites lead to catastrophic signal loss in ESI. GC-MS/MS utilizing Electron Impact ionization, paired with the S 421-d4 internal standard, is the only scientifically defensible methodology capable of meeting the stringent 0.02 mg/kg regulatory limits required in modern pharmaceutical and agricultural testing.

References

• National Center for Biotechnology Information. "Octachlorodipropyl ether | C6H6Cl8O | CID 518659 - PubChem." PubChem, [Link]

• National Institute of Standards and Technology. "Bis(2,3,3,3-tetrachloropropyl) ether." NIST Chemistry WebBook, [Link]

• CORESTA. "Analytical Methodology for EU Target List Residual Pesticides in Cannabis." CORESTA Abstracts, [Link]

• Neuraxpharm. "Certificate of Analysis No. 210-1082313." Neuraxpharm Quality Control, [Link]

• Vinlab. "List of Pharma Analyses - Pesticide Residue Test." Vinlab Pharma, [Link]

• Taylor & Francis. "Need for Reassessment of the Quality Assurance in Food Products: Meta Analysis of Mass Spectrometry of Pesticide Residues." Food Additives & Contaminants, [Link]

• MDPI. "Pesticide Residues in Organic and Conventional Apples and Potatoes Served in Tartu (Estonia) School Meals." Foods, [Link]

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• 1. Octachlorodipropyl ether | C6H6Cl8O | CID 518659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. static.neuraxpharm.com [static.neuraxpharm.com]
• 3. coresta.org [coresta.org]
• 4. vinlab.com [vinlab.com]
• 5. tandfonline.com [tandfonline.com]
• 6. mdpi.com [mdpi.com]
• 7. Bis(2,3,3,3-tetrachloropropyl) ether [webbook.nist.gov]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of Deuterated Compounds: A Case Study of S 421-d4 / Octamethylcyclotetrasiloxane (D4)

Disclaimer: The identifier "S 421-d4" does not correspond to a standard, publicly indexed chemical. The "-d4" suffix strongly implies the substance is a deuterated compound, meaning four hydrogen atoms have been replaced by their stable isotope, deuterium. Given the ambiguity, this guide will address the proper disposal procedures for deuterated compounds in general. To provide concrete, actionable steps, this document will use Octamethylcyclotetrasiloxane (D4) , a widely used organosilicon compound, as a detailed case study. The toxicological and regulatory profile of the non-deuterated parent compound is the primary determinant for its disposal protocol.

Core Directive: Before proceeding with any disposal, you must definitively identify the parent compound of "S 421-d4" and consult its specific Safety Data Sheet (SDS). The SDS is the authoritative source for handling and disposal information.

Part 1: Foundational Principles for the Disposal of Deuterated Compounds

Deuterated compounds, while not radioactive, are chemical substances that require the same rigorous safety protocols as their non-deuterated counterparts.[1] The fundamental principle is to treat all deuterated materials and anything contaminated with them as hazardous chemical waste until proven otherwise.[1]

The Causality of Prudence: Why Treat Deuterated Compounds with Caution?

The substitution of hydrogen with deuterium creates a stronger chemical bond (the kinetic isotope effect).[1] While this property is invaluable in research, for example, to slow a drug's metabolism, it also means the biological and toxicological profiles may be altered. Therefore, the safety profile of the parent (non-deuterated) compound serves as the minimum baseline for handling and disposal procedures.

The Three Pillars of Safe Disposal

• Segregation: Chemical waste streams must never be mixed indiscriminately.[1][2] This is crucial for preventing dangerous reactions (e.g., acids with organic solvents) and ensuring the final disposal method is effective and safe.[3] Deuterated waste should be segregated based on its physical state and chemical properties.[1]

  • Solid vs. Liquid: Separate solid waste (contaminated gloves, wipes, pipette tips) from liquid waste.

  • Halogenated vs. Non-Halogenated: Halogenated solvents often require specific disposal methods, such as high-temperature incineration, and should not be mixed with non-halogenated solvents.[2]

• Containment and Labeling: Proper containment is the primary barrier against environmental release and accidental exposure.

  • Container Selection: Use containers that are in good condition, compatible with the waste, and can be securely sealed.[4] For liquids, never overfill the container; allow for expansion.[2]

  • Labeling: All waste containers must be clearly and accurately labeled with the words "Hazardous Waste," the full chemical name(s) of the contents (no formulas or abbreviations), their approximate concentrations, and the date accumulation started.[1][2][4]

• Storage: Designated satellite accumulation areas are critical for safe temporary storage.

  • Location: Waste containers should be stored in a designated, well-ventilated area, away from ignition sources.[1][5]

  • Condition: Keep containers closed at all times except when adding waste.[1][4] Store them in secondary containment to prevent spills.

Part 2: Case Study - Disposal Protocol for Octamethylcyclotetrasiloxane (D4)

Octamethylcyclotetrasiloxane, commonly known as D4, is a cyclic siloxane used in the production of silicone polymers and found in various consumer products.[6] Its disposal is governed by its specific hazard profile.

Hazard Profile of D4

• Physical Hazards: D4 is a flammable liquid and vapor.[7][8] Vapors can form explosive mixtures with air, and the liquid can generate static charge.[5][7]

• Health Hazards: It is harmful if swallowed or in contact with skin and causes eye irritation.[7] Studies in rats have indicated potential reproductive effects (benign uterine adenomas) at high exposure doses.[9]

• Environmental Hazards: D4 is classified as a Persistent, Bioaccumulative, and Toxic (PBT) substance in the European Union.[10][11] It may cause long-lasting harmful effects to aquatic life.[5][11]

Regulatory Context

The significant environmental and health concerns have led to strict regulations. The European Union, under REACH, has heavily restricted the use of D4 in cosmetic and other consumer products.[11][12][13] In the United States, the EPA is conducting a risk evaluation for D4 under the Toxic Substances Control Act (TSCA).[14] These regulations underscore the importance of preventing its release into the environment.

Step-by-Step Disposal Protocol for D4

This protocol must be executed in a well-ventilated area, preferably a chemical fume hood, while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.[1][7][10]

• Waste Collection & Segregation:

  • Collect all D4 liquid waste in a dedicated, clearly labeled container.[2] Do not mix with other waste streams.

  • Solid materials contaminated with D4 (e.g., absorbent pads, gloves) should be collected in a separate, sealed container labeled as "Solid Waste Containing Octamethylcyclotetrasiloxane (D4)".

• Container Management:

  • Use a container compatible with flammable organic liquids. The original product container is often a suitable choice.[4]

  • Ensure the container is properly grounded before transferring liquid to prevent static discharge.[7]

  • Label the container with "Hazardous Waste," "Flammable Liquid," "Octamethylcyclotetrasiloxane (D4)," and any other institutional requirements.

• Storage:

  • Store the sealed waste container in a cool, well-ventilated place away from heat, sparks, and open flames.[8][9]

  • Keep it in a designated satellite accumulation area for flammable liquids.

• Final Disposal:

  • Never pour D4 down the drain or dispose of it in regular trash. [1]

  • Arrange for pickup by your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal company.[7]

  • Follow all local, state, and federal regulations for the disposal of flammable and environmentally hazardous materials.[7][10]

• Spill Cleanup:

  • In case of a small spill, contain it with an inert absorbent material (e.g., sand, vermiculite).

  • Use non-sparking tools to collect the absorbed material and place it in a sealed container for disposal as hazardous waste.[7][9]

  • For large spills, evacuate the area and contact your institution's emergency services.

Part 3: Visualizations and Data

Experimental Protocols

The standard operating procedure for chemical disposal does not involve experimental degradation or neutralization by the end-user. The primary protocol is the safe collection, segregation, and transfer of the waste to a licensed disposal facility, as outlined above.

Disposal Decision Workflow

Caption: Decision workflow for the safe disposal of deuterated chemical waste.

Data Summary for Disposal

Parameter	General Deuterated Compounds	Octamethylcyclotetrasiloxane (D4)
Primary Disposal Route	Hazardous chemical waste stream; follow institutional procedures.[1]	Disposal via a licensed hazardous waste company.[7] Incineration or recycling where possible.[10]
Key Hazards	Determined by the non-deuterated parent compound.	Flammable liquid, harmful (oral/dermal), eye irritant, potential reproductive toxin, PBT.[7][9][11]
Waste Segregation	Segregate by solid/liquid and halogenated/non-halogenated.[1][2]	Keep separate from other waste streams, especially oxidizers.[9]
PPE Requirements	Safety glasses/goggles, compatible gloves, lab coat.[1]	Safety glasses, protective gloves, work in a well-ventilated area or fume hood.[7][10]
Spill Containment	Use appropriate absorbent material for the parent compound.	Use inert absorbent material and non-sparking tools for cleanup.[7][9]
Regulatory Notes	Governed by local and national hazardous waste regulations.	Subject to specific regulations (e.g., EU REACH, US EPA TSCA) due to PBT properties.[14]

References

• BenchChem. (2025).
• ChemCentral. (n.d.). SAFETY DATA SHEET: DOWSIL™ 244 FLUID. ChemCentral.
• Collins Aerospace. (n.d.). Safe Use Information: Octamethylcyclotetrasiloxane (D4).
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